Zilpaterol hydrochloride

• CAS: 119520-06-8

Core Science & Biosynthesis

Pharmacological effects of zilpaterol hydrochloride in livestock

An In-depth Technical Guide to the Pharmacological Effects of Zilpaterol (B38607) Hydrochloride in Livestock

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zilpaterol hydrochloride (ZH) is a β-adrenergic agonist developed and utilized in the livestock industry, particularly in beef cattle, as a finishing feed additive.[1] Marketed under the brand name Zilmax®, its primary function is to act as a repartitioning agent, which modifies nutrient metabolism to favor lean muscle deposition over fat accretion.[2][3] This results in significant improvements in production efficiency, including increased weight gain, improved feed conversion, and enhanced carcass leanness.[4][5] The typical administration involves incorporating ZH into the feed for the final 20 to 40 days of the finishing period, followed by a mandatory withdrawal period of at least three days prior to slaughter to ensure residue levels in edible tissues are within safe limits.[6][7] This guide provides a comprehensive technical overview of the pharmacological effects of zilpaterol hydrochloride, its mechanism of action, detailed experimental protocols, and quantitative outcomes observed in livestock.

Mechanism of Action

Zilpaterol hydrochloride exerts its effects by binding to and activating β-adrenergic receptors, primarily the β2-adrenergic receptor subtype, which is predominant in skeletal muscle and adipose tissue.[8] This interaction initiates a cascade of intracellular signaling events characteristic of G-protein coupled receptors.

The binding of ZH to the β2-receptor activates the associated Gs protein, which in turn stimulates the enzyme adenylyl cyclase. This leads to an increase in the intracellular concentration of cyclic adenosine (B11128) monophosphate (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which then phosphorylates various downstream target proteins. The physiological consequences of this signaling cascade are tissue-specific:

• In Skeletal Muscle: The activation of the β2-adrenergic pathway leads to muscle hypertrophy. This is achieved by increasing the rate of protein synthesis while simultaneously decreasing the rate of protein degradation.[9][10] The net effect is a significant accretion of lean muscle mass.[10]

• In Adipose Tissue: The signaling cascade promotes lipolysis (the breakdown of stored fat) and inhibits lipogenesis (the synthesis of new fat).[9][11] This re-partitioning of energy away from fat storage and towards muscle growth is the primary driver of the observed improvements in carcass leanness.[8]

Furthermore, ZH administration has been shown to affect the calpain-calpastatin proteolytic system. Studies indicate that ZH can increase the gene expression of calpains and their inhibitor, calpastatin.[2] An increase in calpastatin activity is linked to reduced postmortem proteolysis, which is a key factor contributing to the observed increase in meat toughness.[12]

Caption: β2-Adrenergic signaling pathway activated by Zilpaterol HCl.

Pharmacological Effects on Livestock

The administration of zilpaterol hydrochloride leads to substantial and well-documented improvements in both live animal performance and carcass characteristics.

Effects on Growth Performance

Supplementation with ZH consistently enhances growth metrics in finishing cattle. Animals treated with ZH show a marked increase in average daily gain (ADG) and a significant improvement in feed efficiency (Gain:Feed ratio).[6][9] A meta-analysis of over 50 comparisons revealed that ZH supplementation resulted in an approximate 0.15 kg increase in ADG and a 0.02 improvement in the G:F ratio compared to control groups.[9] While some studies report a slight decrease in dry matter intake (DMI), the profound improvement in feed conversion efficiency is a key economic benefit.[9]

Table 1: Summary of Zilpaterol Hydrochloride Effects on Feedlot Performance in Cattle (Meta-Analysis Data)

Parameter	Weighted Mean Difference	Standard Deviations (SMD)	Notes
Final Body Weight	+8.0 kg	+0.4	Increase in final weight before slaughter.[9]
Average Daily Gain (ADG)	+0.15 kg/day	+0.9	Significant improvement in daily weight gain.[9]
Dry Matter Intake (DMI)	-0.1 kg/day	-0.5	A slight decrease in feed consumption.[9]
Feed Efficiency (G:F)	+0.02	+1.4	Substantial improvement in feed conversion.[9]

Source: Data synthesized from a meta-analysis by Lean et al. (2014).[9]

Effects on Carcass Characteristics

The repartitioning effects of ZH lead to more valuable carcasses. Treated cattle consistently produce heavier hot carcass weights (HCW), with a meta-analysis showing an average increase of 15 kg over controls.[9] This is accompanied by a larger loin muscle (longissimus) area and an improved dressing percentage.[6][9]

Concurrently, ZH reduces overall carcass fatness. This is evidenced by decreased 12th-rib subcutaneous fat thickness and a numerical improvement in USDA Yield Grades (i.e., a lower number).[6][13] However, this reduction in fat deposition often extends to intramuscular fat, resulting in lower marbling scores.[6][14] A significant and consistently reported trade-off is the negative impact on meat tenderness, with ZH-treated beef showing markedly increased Warner-Bratzler shear force (WBSF) values.[7][9]

Table 2: Summary of Zilpaterol Hydrochloride Effects on Carcass Traits in Cattle (Meta-Analysis Data)

Parameter	Weighted Mean Difference	Standard Deviations (SMD)	Notes
Hot Carcass Weight (HCW)	+15.0 kg	+1.3	A substantial increase in carcass weight.[9]
Longissimus Muscle Area	+6.5 cm²	+1.4	Increased loin eye area.[9]
12th Rib Fat Thickness	-1.1 mm	-0.6	Reduction in backfat.[9]
Dressing Percentage	+1.3%	+1.7	Higher yield of carcass weight from live weight.[9]
Marbling Score	-21.0 points	-0.6	Reduction in intramuscular fat.[9]
Warner-Bratzler Shear Force	+0.8 kg	+1.2	Significant increase in toughness.[9]

Source: Data synthesized from a meta-analysis by Lean et al. (2014).[9]

Experimental Protocols

A standardized methodology is crucial for evaluating the effects of β-adrenergic agonists like zilpaterol hydrochloride. The following outlines a typical experimental protocol synthesized from multiple feedlot studies.[6][7][11][15]

Animal Selection and Acclimatization

• Subjects: Finishing beef steers or heifers of similar genetic background (e.g., British × Continental crossbreds) are selected.[11][15]

• Acclimatization: Animals are acclimated to the feedlot environment and facilities for a period of at least 14-21 days. During this time, they are fed a common backgrounding or finishing diet without the test compound.[11]

• Health: All animals are processed upon arrival, including vaccinations and parasite control, according to standard feedlot protocols.

Experimental Design and Treatment Administration

• Design: A randomized complete block design is commonly used. Animals are blocked by initial body weight to reduce variability and then randomly assigned to treatment groups within each block.[6][15]

• Treatments:

  • Control (CON): Fed a standard finishing diet without ZH.

  • Zilpaterol (ZH): Fed the same finishing diet supplemented with ZH at the labeled dose (e.g., 8.33 mg/kg of dietary dry matter) for a specified period (typically 20-30 days) at the end of the finishing phase.[6]

• Feeding: Cattle are housed in pens (the experimental unit) and provided ad libitum access to feed and fresh water. Feed bunks are managed to ensure consistent feed availability.[16]

Data Collection and Measurements

• Live Performance:

  • Individual body weights are recorded at the start of the trial, prior to initiating ZH treatment, and at the end of the withdrawal period just before transport to slaughter.[15]

  • Feed intake per pen is recorded daily to calculate DMI and feed efficiency.

• Slaughter and Carcass Data:

  • Following the mandatory withdrawal period (e.g., 3 days), cattle are transported to a commercial abattoir for slaughter.[7]

  • Hot carcass weight is recorded immediately post-harvest.

  • After a 24-48 hour chill period, standard carcass measurements are collected by trained personnel. These include 12th-rib fat thickness, longissimus muscle area (ribeye area), kidney, pelvic, and heart (KPH) fat percentage, and USDA Quality and Yield Grades.[7]

• Meat Quality Analysis:

  • A section of the longissimus lumborum (strip loin) is collected from each carcass.

  • Steaks are aged for a specified period (e.g., 14 days) before being analyzed for Warner-Bratzler shear force to objectively measure tenderness.[2]

Statistical Analysis

• Data are analyzed using a mixed model (e.g., PROC MIXED in SAS), with the pen serving as the experimental unit. The model includes the fixed effects of the treatment and the random effect of the block.[5]

References

• 1. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle [ideas.repec.org]
• 2. Zilpaterol hydrochloride improves beef yield, changes palatability traits, and increases calpain-calpastatin gene expression in Nellore heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. A meta-analysis of zilpaterol and ractopamine effects on feedlot performance, carcass traits and shear strength of meat in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. newprairiepress.org [newprairiepress.org]
• 8. Interactive Effects of Zinc and Zilpaterol Hydrochloride on Bovine β-Adrenergic Receptors [scirp.org]
• 9. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 10. Historical Overview of the Effect of β-Adrenergic Agonists on Beef Cattle Production - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of Zilpaterol Hydrochloride Supplementation on Growth Performance, Carcass Characteristics and Meat Quality for Steers Differing in Breed Type - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. The Effects of Different Zilpaterol Hydrochloride Feed Supplements and Extended Aging Periods on the Meat Quality of Feedlot Bulls - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effects of Zilpaterol Hydrochloride Supplementation on Growth Performance, Carcass Characteristics and Meat Quality for Steers Differing in Breed Type [mdpi.com]
• 15. Effect of extended withdrawal of zilpaterol hydrochloride on performance and carcass traits in finishing beef steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. digitalcommons.calpoly.edu [digitalcommons.calpoly.edu]

Zilpaterol Hydrochloride: A Technical Guide to its Beta-Adrenergic Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zilpaterol hydrochloride is a potent β-adrenergic agonist utilized in the beef cattle industry to promote muscle growth and improve feed efficiency. Its pharmacological effects are mediated through its interaction with beta-adrenergic receptors (β-ARs), a class of G-protein coupled receptors integral to various physiological processes. This technical guide provides an in-depth analysis of the binding affinity of Zilpaterol hydrochloride for β-adrenergic receptor subtypes, presenting quantitative data, detailed experimental methodologies, and visual representations of associated signaling pathways and experimental workflows.

Quantitative Binding Affinity of Zilpaterol Hydrochloride

Zilpaterol hydrochloride exhibits preferential binding to the β2-adrenergic receptor subtype, with a notably lower affinity for the β1-adrenergic receptor. This selectivity is a key determinant of its pharmacological profile. The inhibitory constant (Ki) is a measure of the binding affinity of a ligand for a receptor, with a lower Ki value indicating a higher affinity.

Receptor Subtype	Ligand	Ki (Inhibitory Constant)
Beta-1 Adrenergic Receptor (β1-AR)	Zilpaterol	1.0 x 10⁻⁵ M
Beta-2 Adrenergic Receptor (β2-AR)	Zilpaterol	1.1 x 10⁻⁶ M
Beta-3 Adrenergic Receptor (β3-AR)	Zilpaterol	Not Quantitatively Determined

Data compiled from in vitro studies. While a direct binding affinity for the β3-AR has not been quantitatively reported in the reviewed literature, studies have shown that Zilpaterol can decrease β3-AR mRNA expression in bovine satellite cells, suggesting an interaction with this subtype.[1][2]

Experimental Protocols

The determination of the binding affinity of Zilpaterol hydrochloride for β-adrenergic receptors is primarily achieved through competitive radioligand binding assays and functional assays that measure downstream signaling, such as cyclic AMP (cAMP) production.

Competitive Radioligand Binding Assay

This assay measures the ability of an unlabeled compound (Zilpaterol) to compete with a radiolabeled ligand for binding to the target receptor.

Objective: To determine the inhibitory constant (Ki) of Zilpaterol hydrochloride for β1- and β2-adrenergic receptors.

Materials:

• Membrane Preparation: Cell membranes expressing the specific β-adrenergic receptor subtype of interest (e.g., from transfected cell lines like CHO or HEK293, or from tissue homogenates).

• Radioligand: A high-affinity radiolabeled antagonist for β-adrenergic receptors, such as [³H]-Dihydroalprenolol ([³H]-DHA).

• Unlabeled Competitor: Zilpaterol hydrochloride.

• Assay Buffer: Typically a buffered saline solution (e.g., Tris-HCl) at physiological pH.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: A cell harvester with glass fiber filters.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Membrane Preparation: Homogenize tissues or cells expressing the target receptor in a cold lysis buffer and pellet the membranes by centrifugation. Resuspend the membrane pellet in the assay buffer.

• Assay Setup: In a multi-well plate, combine the membrane preparation, the radioligand at a fixed concentration (typically at or below its Kd value), and varying concentrations of Zilpaterol hydrochloride.

• Incubation: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient period to reach binding equilibrium (e.g., 60-90 minutes).

• Termination and Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. The filters will trap the membranes with the bound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: The amount of bound radioactivity will decrease as the concentration of Zilpaterol hydrochloride increases. The concentration of Zilpaterol that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value can then be calculated from the IC50 using the Cheng-Prusoff equation.

Functional Assay: Cyclic AMP (cAMP) Accumulation

This assay measures the functional consequence of receptor activation, which for β-adrenergic receptors is the production of the second messenger cyclic AMP (cAMP).

Objective: To assess the potency and efficacy of Zilpaterol hydrochloride in activating β-adrenergic receptors.

Materials:

• Cell Line: A cell line endogenously or recombinantly expressing the β-adrenergic receptor subtype of interest.

• Cell Culture Medium and Reagents.

• Zilpaterol Hydrochloride.

• cAMP Assay Kit: Commercially available kits (e.g., HTRF, ELISA, or luminescence-based).

• Plate Reader: Capable of detecting the output of the chosen cAMP assay kit.

Procedure:

• Cell Culture and Seeding: Culture the cells to an appropriate confluency and seed them into a multi-well plate.

• Compound Addition: Add varying concentrations of Zilpaterol hydrochloride to the cells.

• Stimulation: Incubate the plate for a defined period to allow for receptor activation and cAMP production.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration using the chosen assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the measured cAMP levels against the logarithm of the Zilpaterol concentration to generate a dose-response curve. From this curve, the EC50 (the concentration of agonist that produces 50% of the maximal response) can be determined.

Signaling Pathways and Experimental Workflows

Beta-Adrenergic Receptor Signaling Pathway

Zilpaterol, as a β-adrenergic agonist, binds to the β-adrenergic receptor, a G-protein coupled receptor. This binding event triggers a conformational change in the receptor, leading to the activation of the associated heterotrimeric Gs protein. The activated Gαs subunit then stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to the second messenger cyclic AMP (cAMP). Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which in turn phosphorylates various downstream cellular proteins, resulting in the physiological effects of Zilpaterol, such as increased protein synthesis and lipolysis.

Beta-Adrenergic Receptor Signaling Pathway

Experimental Workflow for Competitive Radioligand Binding Assay

The following diagram outlines the key steps in a typical competitive radioligand binding assay to determine the binding affinity of Zilpaterol.

Competitive Radioligand Binding Assay Workflow

References

• 1. Zilpaterol hydrochloride alters abundance of β-adrenergic receptors in bovine muscle cells but has little effect on de novo fatty acid biosynthesis in bovine subcutaneous adipose tissue explants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]

An In-depth Technical Guide on the Metabolism and Elimination of Zilpaterol in Bovine Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zilpaterol (B38607), a β2-adrenergic agonist, is utilized in the beef industry as a feed supplement to enhance growth performance by increasing muscle mass and improving feed efficiency.[1][2][3] Marketed under the brand name Zilmax®, it is administered to cattle during the final 20 to 40 days of the finishing period.[4][5] Understanding the metabolic fate and elimination pathways of zilpaterol in bovine species is critical for ensuring food safety, adhering to regulatory standards, and informing drug development. This guide provides a comprehensive overview of the metabolism, pharmacokinetics, and elimination of zilpaterol in cattle, supported by quantitative data, detailed experimental protocols, and visual diagrams of key processes.

Metabolism of Zilpaterol

Studies in cattle, swine, and rats have demonstrated that the metabolism of zilpaterol is qualitatively and quantitatively comparable across these species following oral administration.[4] The metabolic process is moderate, resulting in two primary metabolites alongside the unchanged parent compound.[4][6]

The main metabolites identified are:

• Deisopropyl-zilpaterol: Formed by the removal of the isopropyl group.[4]

• Hydroxy-zilpaterol: Formed by the addition of a hydroxyl group.[4]

Unchanged zilpaterol remains the most abundant compound found in excreta, particularly in urine.[4][6] In cattle urine, deisopropyl-zilpaterol has been quantified to represent between 2.5% and 5.7% of the eliminated drug.[7][8] A sulfate (B86663) conjugate of zilpaterol has also been detected, although the majority is excreted unconjugated.[8]

dot graph "Metabolic Pathway of Zilpaterol" { graph [layout=dot, rankdir=LR, splines=ortho, bgcolor="#FFFFFF", fontname="Arial", fontsize=12, label="Figure 1: Zilpaterol Metabolic Pathway in Bovine Species", fontcolor="#202124", labelloc=b, width=8]; node [shape=box, style="filled", fontname="Arial", fontsize=10];

// Nodes Zilpaterol [label="Zilpaterol\n(Parent Compound)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Deisopropyl [label="Deisopropyl-zilpaterol", fillcolor="#34A853", fontcolor="#FFFFFF"]; Hydroxy [label="Hydroxy-zilpaterol", fillcolor="#34A853", fontcolor="#FFFFFF"]; Sulfate [label="Zilpaterol-Sulfate\n(Conjugate)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Excretion [label="Excretion\n(Urine & Feces)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Zilpaterol -> Deisopropyl [label=" Deisopropylation", color="#5F6368", fontcolor="#202124"]; Zilpaterol -> Hydroxy [label=" Hydroxylation", color="#5F6368", fontcolor="#202124"]; Zilpaterol -> Sulfate [label=" Sulfation", color="#5F6368", fontcolor="#202124"]; Zilpaterol -> Excretion [label=" Unchanged", color="#EA4335", fontcolor="#202124"]; Deisopropyl -> Excretion [color="#5F6368"]; Hydroxy -> Excretion [color="#5F6368"]; Sulfate -> Excretion [color="#5F6368"]; } }

Caption: Figure 1: Zilpaterol Metabolic Pathway in Bovine Species.

Pharmacokinetics and Elimination

Zilpaterol is rapidly absorbed following oral administration.[6] The elimination of zilpaterol and its metabolites is efficient, primarily occurring through urine and feces.[4][6]

Excretion Profile

Radiolabeled studies using [14C]zilpaterol have been instrumental in determining the excretion routes. In cattle, approximately 80% of the administered dose is eliminated via urine, with the remainder excreted in the feces.[4][6] This is comparable to swine (85% in urine) but differs from rats (50% in urine).[4]

A study involving Wistar rats showed that nearly 91% of the administered radioactivity was eliminated within 8 days, with 49% in urine and 42% in feces.[9] A significant portion, 63% of the radioactivity, was excreted within the first 24 hours.[9]

Table 1: Excretion of Zilpaterol in Bovine and Other Species

Species	Route of Elimination	Percentage of Dose Excreted	Source
Cattle	Urine	~80%	[4][6]
Feces	~20%	[4][6]
Swine	Urine	~85%	[4][6]
Rats	Urine	~50%	[4][6]
Feces	~42%	[9]

Tissue Residue Depletion

Residue depletion studies are crucial for establishing withdrawal periods. After administering the recommended dose of 0.15 mg/kg body weight/day, a steady state is achieved by 12 days of treatment.[4] Residues of zilpaterol deplete rapidly from tissues following withdrawal of the medicated feed.

In a radiolabeled study, the highest concentrations of total radioactive residues at 12 hours post-dosing were found in the liver and kidney.[5][6] Residues were detectable in the liver and kidney for up to 96 hours post-dose.[4] No residues were detected in fat after 12 hours, and none in muscle after 48 hours.[4]

Table 2: Total Residue Depletion in Cattle Tissues (ppb)

Withdrawal Time	Liver	Kidney	Muscle	Fat
12 hours	98 - 102	97 - 104	Detectable	Not Detected
48 hours	47.5	Detectable	Not Detected	Not Detected
96 hours (4 days)	27.6	Detectable	Not Detected	Not Detected
8 days	~2 (µg/kg)	Not Detected	Not Detected	Not Detected
Data compiled from multiple studies.[4][5][9]

Experimental Protocols

The data presented in this guide are derived from robust scientific studies. The methodologies employed are detailed below to provide context and allow for replication.

Radiolabeled Metabolism and Excretion Study

This type of study is fundamental to understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug.

• Objective: To determine the distribution, metabolism, and route of excretion of zilpaterol.

• Test Article: [14C]zilpaterol hydrochloride, with the radiolabel on a stable part of the molecule.[9]

• Animal Subjects: A study used Salers steers and Charolais × Salers heifers with an average body weight of 295 kg.[4][5] Animals were confirmed to be healthy.

• Dosing Regimen: Animals received a single oral dose of [14C]zilpaterol hydrochloride, typically at a rate of 0.2 mg/kg of body weight, administered in the feed.[5][9]

• Sample Collection:

  • Urine and feces were collected for up to 8 days post-administration to quantify total radioactivity.[9]

  • Animals were euthanized at various time points (e.g., 12 hours, 48 hours, 8 days) after dosing.[5]

  • Edible tissues, including liver, kidney, muscle, and fat, were collected for residue analysis.[9]

• Analytical Method: Total radioactivity in excreta and tissues was measured using Liquid Scintillation Counting (LSC).[9] Metabolite profiling was conducted using High-Performance Liquid Chromatography (HPLC).[9]

dot graph "Experimental Workflow for Residue Study" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#FFFFFF", fontname="Arial", fontsize=12, label="Figure 2: Typical Experimental Workflow for a Residue Depletion Study", fontcolor="#202124", labelloc=b, width=8]; node [shape=box, style="filled", fontname="Arial", fontsize=10];

// Nodes Dosing [label="Animal Dosing\n(e.g., 0.15 mg/kg/day in feed for 20-40 days)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Withdrawal [label="Feed Withdrawal Period\n(e.g., 3-5 days)", fillcolor="#FBBC05", fontcolor="#202124"]; Slaughter [label="Slaughter at Timed Intervals\n(e.g., 12h, 48h, 96h post-withdrawal)", fillcolor="#FBBC05", fontcolor="#202124"]; Collection [label="Tissue & Fluid Sample Collection\n(Liver, Kidney, Muscle, Urine, etc.)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Preparation [label="Sample Preparation\n(Homogenization, Extraction, Cleanup)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis [label="Analytical Measurement\n(LC-MS/MS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Quantification [label="Data Analysis & Quantification\n(Residue Levels, Depletion Rates)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Dosing -> Withdrawal [color="#5F6368"]; Withdrawal -> Slaughter [color="#5F6368"]; Slaughter -> Collection [color="#5F6368"]; Collection -> Preparation [color="#5F6368"]; Preparation -> Analysis [color="#5F6368"]; Analysis -> Quantification [color="#5F6368"]; } }

Caption: Figure 2: Typical Experimental Workflow for a Residue Depletion Study.

Tissue Residue Analysis using LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the standard for quantifying low levels of drug residues in complex biological matrices.

• Objective: To identify and quantify zilpaterol residues in bovine tissues.

• Sample Preparation:

  • Hydrolysis: Tissue samples may be hydrolyzed using enzymes like β-glucuronidase/arylsulfatase to release conjugated metabolites.[10]

  • Extraction: Zilpaterol is extracted from the homogenized tissue using an organic solvent, such as ethyl acetate.[8][10]

  • Defatting: A partitioning step, for example with n-hexane/methanol, is used to remove lipids.[10]

  • Purification: The extract is cleaned up and concentrated using Solid Phase Extraction (SPE).[8][10][11]

• Instrumentation: An LC-MS/MS system is used, often operating in positive electrospray ionization (ESI+) mode with Selected Reaction Monitoring (SRM) for high specificity and sensitivity.[8][11]

• Validation: The method is validated according to regulatory guidelines, assessing parameters like linearity, recovery, precision, limit of detection (LOD), and limit of quantification (LOQ).[10][12][13] For zilpaterol in beef, LOQs as low as 0.2 µg/kg have been achieved.[10]

Logical Relationships in Elimination

The elimination of zilpaterol is a time-dependent process governed by the rates of metabolism and excretion. The parent drug is the primary substance eliminated, indicating that excretion is faster than metabolism for a significant portion of the dose.

dot graph "Logical Flow of Zilpaterol Elimination" { graph [layout=dot, rankdir=TB, splines=ortho, bgcolor="#FFFFFF", fontname="Arial", fontsize=12, label="Figure 3: Logical Flow of Zilpaterol Elimination in Bovines", fontcolor="#202124", labelloc=b, width=8]; node [shape=box, style="filled", fontname="Arial", fontsize=10];

// Nodes Oral [label="Oral Administration\n(Zilpaterol in Feed)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=invhouse]; Absorption [label="Rapid GI Absorption", fillcolor="#FBBC05", fontcolor="#202124"]; Distribution [label="Systemic Distribution\n(Bloodstream to Tissues)", fillcolor="#FBBC05", fontcolor="#202124"]; Metabolism [label="Hepatic Metabolism\n(Phase I & II Reactions)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Excretion [label="Excretion", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Urine [label="Renal Excretion\n(~80% of dose)\n(Mainly unchanged Zilpaterol)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Feces [label="Fecal Excretion\n(~20% of dose)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Oral -> Absorption [color="#5F6368"]; Absorption -> Distribution [color="#5F6368"]; Distribution -> Metabolism [label="To Liver", color="#5F6368", fontcolor="#202124"]; Distribution -> Excretion [label="Directly via Kidneys", color="#5F6368", fontcolor="#202124"]; Metabolism -> Excretion [label="Metabolites", color="#5F6368", fontcolor="#202124"]; Excretion -> Urine [color="#5F6368"]; Excretion -> Feces [color="#5F6368"]; } }

Caption: Figure 3: Logical Flow of Zilpaterol Elimination in Bovines.

Conclusion

The metabolism of zilpaterol in bovine species is moderate, yielding primarily deisopropyl- and hydroxy- metabolites, though the parent compound is the major excreted substance. Elimination is rapid and occurs predominantly through the urine. Tissue residues deplete quickly, with liver and kidney being the last sites where residues can be detected. The detailed experimental protocols and quantitative data provided herein offer a robust framework for researchers and professionals in the field of drug development and food safety.

References

• 1. Zilpaterol - Wikipedia [en.wikipedia.org]
• 2. openknowledge.fao.org [openknowledge.fao.org]
• 3. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 4. fao.org [fao.org]
• 5. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 6. apvma.gov.au [apvma.gov.au]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. fao.org [fao.org]
• 10. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 11. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Zilpaterol in bovine liver, meat, heart, and kidney, determined by liquid chromatography-quadrupole-orbitrap high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Impact of Zilpaterol Hydrochloride on Muscle Protein Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zilpaterol (B38607) hydrochloride (ZH) is a β2-adrenergic agonist known for its potent effects on muscle hypertrophy in livestock. This technical guide provides an in-depth analysis of the molecular mechanisms by which ZH modulates protein synthesis and degradation in skeletal muscle. We delve into the core signaling pathways, summarize the available quantitative data, and provide detailed experimental protocols relevant to studying its effects. This document is intended to be a comprehensive resource for researchers and professionals in the fields of animal science, pharmacology, and drug development.

Introduction

Zilpaterol hydrochloride is a synthetic β-adrenergic agonist that has been utilized in the beef industry to enhance muscle mass and improve feed efficiency.[1] Its primary mode of action involves the stimulation of β2-adrenergic receptors on muscle cells, initiating a cascade of intracellular events that shift the balance of protein turnover towards net protein accretion.[2] This guide will explore the intricate molecular machinery that underlies these physiological changes, focusing specifically on the dual regulation of protein synthesis and degradation.

The Core Mechanism: β-Adrenergic Signaling

Zilpaterol hydrochloride exerts its effects by binding to and activating β2-adrenergic receptors, which are G-protein coupled receptors located on the surface of skeletal muscle cells.[2] This interaction triggers a well-defined signaling cascade.

Signaling Pathway Diagram

The binding of ZH to the β2-adrenergic receptor initiates a conformational change, leading to the activation of the associated heterotrimeric Gs protein. The Gαs subunit then activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[2] Elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA).[2] PKA, in turn, phosphorylates various downstream targets, including the cAMP response element-binding protein (CREB), which can modulate the transcription of genes involved in muscle growth.[2][3]

Caption: β-Adrenergic signaling cascade initiated by Zilpaterol Hydrochloride.

Effects on Protein Synthesis

Putative Involvement of the Akt/mTOR Pathway

The Akt/mTOR signaling pathway is a central regulator of muscle protein synthesis. While direct evidence for ZH-induced phosphorylation of key proteins in this pathway is limited, it is a highly plausible mechanism given the known effects of other hypertrophic stimuli. The pathway is initiated by the activation of Akt (also known as Protein Kinase B), which in turn activates the mammalian target of rapamycin (B549165) complex 1 (mTORC1). mTORC1 then phosphorylates downstream effectors such as S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), leading to an increase in protein translation.

Caption: Putative Akt/mTOR pathway in ZH-induced protein synthesis.

Quantitative Data on Gene Expression Related to Protein Synthesis

The following table summarizes the observed changes in the mRNA abundance of genes associated with muscle growth and fiber type in response to Zilpaterol hydrochloride treatment in bovine satellite cells and muscle tissue.

Gene	Treatment	Fold Change/Effect	Species/Cell Type	Reference
β1-AR mRNA	1 µM ZH	Decreased (P < 0.05)	Bovine Myoblasts	[5][6]
β2-AR mRNA	0.01 and 1 µM ZH	Decreased (P < 0.05)	Bovine Myoblasts	[5][6]
β3-AR mRNA	0.01 and 1 µM ZH	Decreased (P < 0.05)	Bovine Myoblasts	[5][6]
IGF-I mRNA	1 µM ZH	Tended to increase (P = 0.07)	Bovine Myoblasts	[5][6]
MHC-IIA mRNA	ZH Treatment	Decreased	Bovine Semimembranosus Muscle	[7]
MHC-IIX mRNA	ZH Treatment	Increased	Bovine Semimembranosus Muscle	[7]

Effects on Protein Degradation

Zilpaterol hydrochloride is also reported to decrease muscle protein degradation.[2][4] This effect is thought to be mediated primarily through the inhibition of the calpain system.

The Calpain-Calpastatin System

Calpains are a family of calcium-dependent proteases that play a role in muscle protein turnover. Their activity is regulated by an endogenous inhibitor, calpastatin. An increase in the calpastatin-to-calpain ratio leads to a decrease in protein degradation.

Quantitative Data on Gene Expression Related to Protein Degradation

Studies have shown that ZH treatment can alter the gene expression of components of the calpain-calpastatin system.

Gene	Treatment	Fold Change/Effect	Species/Cell Type	Reference
Calpain-1 mRNA	ZH Supplementation	Increased	Nellore Heifers	[8]
Calpain-2 mRNA	ZH Supplementation	Increased	Nellore Heifers	[8]
Calpastatin mRNA	ZH Supplementation	Increased	Nellore Heifers	[8]
Calpain mRNA	ZH Treatment	Tended to be lower (P = 0.09)	Feedlot Steers	[9]

It is important to note that while mRNA levels are indicative of changes in gene expression, they do not always directly correlate with protein levels or enzymatic activity. Direct measurements of calpain activity in response to ZH are needed for a more complete understanding.

The Ubiquitin-Proteasome System

The ubiquitin-proteasome system is another major pathway for protein degradation in skeletal muscle. While it is a critical component of muscle atrophy, there is currently a lack of direct evidence from the reviewed literature detailing the effects of Zilpaterol hydrochloride on the activity of this system.

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to studying the effects of Zilpaterol hydrochloride on protein synthesis and degradation.

Western Blot Analysis of Akt/mTOR Pathway Phosphorylation

This protocol outlines the steps for assessing the phosphorylation status of key proteins in the Akt/mTOR pathway in muscle cell cultures treated with Zilpaterol hydrochloride.

Experimental Workflow Diagram:

Caption: Workflow for Western blot analysis of signaling proteins.

Methodology:

• Cell Culture and Treatment: Culture myoblasts (e.g., C2C12 or primary satellite cells) and differentiate them into myotubes. Treat the myotubes with varying concentrations of Zilpaterol hydrochloride for a specified duration.

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge the lysates to pellet cell debris and collect the supernatant containing the total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of Akt, mTOR, S6K1, and 4E-BP1.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Measurement of Calpain Activity

This protocol describes a method for quantifying calpain activity in muscle tissue samples from animals treated with Zilpaterol hydrochloride.

Methodology:

• Tissue Homogenization: Homogenize frozen muscle tissue samples in a buffer containing a calpain extraction buffer.

• Centrifugation: Centrifuge the homogenates to pellet insoluble material and collect the supernatant.

• Protein Quantification: Determine the protein concentration of the supernatant.

• Calpain Activity Assay: Use a fluorometric assay kit with a calpain-specific substrate. The cleavage of the substrate by calpain results in the release of a fluorescent molecule, which can be measured using a fluorometer.

• Data Analysis: Calculate the calpain activity based on the rate of fluorescence increase and normalize it to the protein concentration of the sample.

Conclusion and Future Directions

Zilpaterol hydrochloride is a potent modulator of muscle protein metabolism, acting through the β2-adrenergic signaling pathway to promote a net increase in protein accretion. While its effects on gene expression of muscle fiber types and components of the calpain-calpastatin system are documented, a significant gap remains in our understanding of its direct quantitative impact on protein synthesis and degradation rates. Furthermore, the precise role of the Akt/mTOR and ubiquitin-proteasome pathways in mediating the effects of ZH requires further investigation. Future research should focus on employing stable isotope tracer methodologies to quantify protein turnover in response to ZH and utilize phosphoproteomics to elucidate the full spectrum of its downstream signaling targets. A more comprehensive understanding of these mechanisms will not only enhance its application in animal science but also provide valuable insights for the development of novel therapeutics for muscle-wasting disorders.

References

• 1. meatscience.org [meatscience.org]
• 2. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 3. Phosphorylation of the cAMP response element binding protein CREB by cAMP-dependent protein kinase A and glycogen synthase kinase-3 alters DNA-binding affinity, conformation, and increases net charge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of Zilpaterol Hydrochloride Supplementation on Growth Performance, Carcass Characteristics and Meat Quality for Steers Differing in Breed Type - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Zilpaterol hydrochloride alters abundance of β-adrenergic receptors in bovine muscle cells but has little effect on de novo fatty acid biosynthesis in bovine subcutaneous adipose tissue explants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. Zilpaterol hydrochloride improves beef yield, changes palatability traits, and increases calpain-calpastatin gene expression in Nellore heifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Supplemental vitamin D3 and zilpaterol hydrochloride. II. Effect on calcium concentration, muscle fiber type, and calpain gene expression of feedlot steers - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Exploratory Research on Zilpaterol's Metabolic Pathways in Rats

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zilpaterol (B38607), a β2-adrenergic agonist, is utilized in the livestock industry to enhance muscle growth and improve feed efficiency. Understanding its metabolic fate is crucial for assessing its safety and efficacy. This technical guide provides a comprehensive overview of the exploratory research on zilpaterol's metabolic pathways in rats, a common model for preclinical toxicology and pharmacokinetic studies. This document outlines the key metabolic transformations, presents quantitative data on metabolite distribution, details representative experimental protocols for in-life studies and sample analysis, and visualizes the metabolic pathways and experimental workflows.

Introduction

Zilpaterol hydrochloride is a β2-adrenergic agonist that acts as a repartitioning agent, promoting the accretion of muscle protein over fat deposition.[1] Its mechanism of action involves the stimulation of β2-adrenergic receptors, primarily in muscle and adipose tissues. The study of its metabolic pathways in rodent models, such as rats, is a fundamental step in its pharmacological and toxicological evaluation. Rats provide a valuable in vivo system to understand the absorption, distribution, metabolism, and excretion (ADME) of zilpaterol, offering insights that are often qualitatively and quantitatively comparable to other species, including cattle and swine.[2][3]

This guide synthesizes available research to provide a detailed technical resource for professionals engaged in drug metabolism and development. It focuses on the practical aspects of conducting exploratory research into zilpaterol's biotransformation in rats.

Metabolic Pathways of Zilpaterol in Rats

The metabolism of zilpaterol in rats is moderate, with a significant portion of the parent compound being excreted unchanged.[2] The primary routes of biotransformation involve oxidation and dealkylation.

Major Metabolites

Two principal metabolites of zilpaterol have been identified in rats:

• Hydroxy-zilpaterol: This metabolite is the result of the oxidation of the zilpaterol molecule. It has been identified as the major metabolite in the feces of rats.[4]

• Deisopropyl-zilpaterol: Formed through the removal of the isopropyl group, this is the most abundant metabolite found in rat urine, aside from the parent compound.[4]

Proposed Metabolic Scheme

The biotransformation of zilpaterol in rats can be summarized in the following proposed metabolic pathway.

Figure 1: Proposed metabolic pathway of zilpaterol in rats.

Quantitative Analysis of Zilpaterol and its Metabolites

Quantitative data from metabolism studies are essential for understanding the extent of biotransformation and the primary routes of elimination. The following tables summarize the distribution of zilpaterol and its metabolites in the urine and feces of Wistar rats following a single oral administration of [14C]zilpaterol hydrochloride.

Table 1: Distribution of Zilpaterol and its Metabolites in Wistar Rat Urine (% of Administered Dose) [4]

Metabolite	Day 1	Day 2
Unchanged Zilpaterol	60	47
Deisopropyl-zilpaterol	20	Not Reported
Other Metabolites (5)	Not Quantified	Not Quantified

Table 2: Distribution of Zilpaterol and its Metabolites in Wistar Rat Feces (% of Administered Dose) [4]

Metabolite	Day 1	Day 2
Hydroxy-zilpaterol	Major Metabolite	Not Reported
Unchanged Zilpaterol	Present	Not Reported

Experimental Protocols

This section provides a detailed, representative methodology for an in-vivo study of zilpaterol metabolism in rats, from animal dosing to sample analysis.

In-Life Study Design

A typical experimental workflow for an in-life metabolism study is depicted below.

Figure 2: Generalized experimental workflow for a rat metabolism study.

4.1.1. Animals and Housing

• Species: Male and female Sprague-Dawley or Wistar rats.

• Acclimatization: Animals are acclimatized for a minimum of 7 days prior to the study.

• Housing: Rats are housed individually in metabolic cages designed for the separate collection of urine and feces.

• Diet and Water: Standard laboratory chow and water are provided ad libitum, except for a brief fasting period before dosing if required.

4.1.2. Dosing

• Test Article: [14C]Zilpaterol hydrochloride is often used to facilitate the tracking of the drug and its metabolites.

• Administration: A single oral dose is administered via gavage. The vehicle is typically a synthetic diet or an aqueous solution.

4.1.3. Sample Collection

• Urine and Feces: Collected at regular intervals (e.g., 0-24 h, 24-48 h) for several days post-dose.

• Blood: Blood samples can be collected at various time points via tail vein or cardiac puncture at termination to determine pharmacokinetic parameters. Plasma is separated by centrifugation.

• Tissues: At the end of the study, animals are euthanized, and key tissues involved in metabolism and excretion (e.g., liver, kidneys) are harvested.

Sample Preparation and Analysis

4.2.1. Sample Homogenization and Extraction

• Urine: May be analyzed directly or after dilution and filtration. For conjugated metabolites, enzymatic hydrolysis (e.g., with β-glucuronidase/arylsulfatase) may be necessary.

• Feces: Fecal samples are typically homogenized with a suitable solvent (e.g., acetonitrile (B52724)/water mixture) and extracted.

• Plasma: Protein precipitation with a solvent like acetonitrile or methanol (B129727) is a common first step.

• Tissues: Tissues are homogenized, and extraction is performed using appropriate solvents.

4.2.2. Extraction and Cleanup

• Solid-Phase Extraction (SPE): A common technique for cleaning up biological samples. Mixed-mode cation exchange or polymeric reversed-phase cartridges are often effective for extracting zilpaterol and its metabolites.

• Liquid-Liquid Extraction (LLE): An alternative or complementary cleanup step using immiscible solvents.

4.2.3. Analytical Instrumentation

• Liquid Scintillation Counting (LSC): Used to measure the total radioactivity in samples when a radiolabeled compound is used.

• High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS): The primary analytical technique for the separation, identification, and quantification of zilpaterol and its metabolites.

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid) is common.

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) is used for quantification. High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) is employed for the structural elucidation of unknown metabolites.

Signaling Pathways Affected by Zilpaterol

Zilpaterol exerts its physiological effects by activating β2-adrenergic receptors. The downstream signaling cascades lead to increased protein synthesis in muscle and increased lipolysis in adipose tissue.

β2-Adrenergic Signaling in Skeletal Muscle

The activation of β2-adrenergic receptors in skeletal muscle by zilpaterol initiates a signaling cascade that promotes muscle hypertrophy.

Figure 3: β2-adrenergic signaling pathway leading to muscle protein synthesis.

β2-Adrenergic Signaling in Adipose Tissue

In adipose tissue, zilpaterol stimulates lipolysis, the breakdown of stored triglycerides.

Figure 4: β2-adrenergic signaling pathway leading to lipolysis in adipocytes.

Conclusion

The exploratory research on zilpaterol's metabolic pathways in rats reveals that the compound undergoes limited biotransformation, with oxidation and dealkylation being the primary metabolic reactions. Unchanged zilpaterol is the major component excreted, primarily in the urine. This guide provides a framework for designing and conducting further research in this area, offering representative protocols and summarizing key quantitative data. A thorough understanding of zilpaterol's ADME profile in preclinical models is paramount for the continued safe and effective use of this and other β-adrenergic agonists in animal production and for informing human food safety assessments.

References

• 1. A One-Step Solid Phase Extraction Method for Bioanalysis of a Phosphorothioate Oligonucleotide and Its 3′ n-1 Metabolite from Rat Plasma by uHPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signaling Pathways That Control Muscle Mass - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of Zilpaterol Hydrochloride in Tissue using LC-MS/MS

Introduction

Zilpaterol (B38607) hydrochloride is a β-adrenergic agonist utilized in the livestock industry to enhance muscle growth and improve feed efficiency in cattle.[1] Due to concerns regarding potential human health risks from the consumption of meat containing residual levels of this compound, regulatory bodies in many regions have established maximum residue limits (MRLs) or enacted bans on its use.[1] Consequently, the development of highly sensitive and specific analytical methods for the routine monitoring of zilpaterol residues in edible tissues is crucial for ensuring food safety and regulatory compliance. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose, offering exceptional selectivity and sensitivity for the confirmation and quantification of zilpaterol.[1]

This application note details a robust LC-MS/MS method for the determination of zilpaterol hydrochloride in various tissue matrices, including liver, muscle, and kidney. The protocol encompasses sample preparation involving enzymatic hydrolysis to account for conjugated metabolites, followed by a thorough extraction and cleanup procedure.

Quantitative Data Summary

The following table summarizes the performance characteristics of the described LC-MS/MS method across different tissue types, compiled from various validation studies.

Parameter	Muscle	Liver	Kidney	Heart	Reference
Linearity (r²)	>0.999	>0.9996	>0.9996	>0.9996	[2][3]
Limit of Detection (LOD)	0.02 - 0.06 ng/g	0.015 - 0.061 µg/kg	0.015 - 0.061 µg/kg	0.015 - 0.061 µg/kg	[3][4]
Limit of Quantification (LOQ)	0.1 - 0.2 µg/kg	0.025 - 0.091 µg/kg	0.025 - 0.091 µg/kg	0.025 - 0.091 µg/kg	[2][3][4][5]
Recovery (%)	94.1 - 120.0%	71 - 99%	71 - 99%	71 - 99%	[3][4][5]
Precision (RSD %)	<10.0%	<15%	<15%	<15%	[2]

Experimental Protocols

Reagents and Materials

• Zilpaterol hydrochloride reference standard

• Clenbuterol-d9 (or other suitable internal standard)

• Methanol, Acetonitrile (LC-MS grade)

• Ethyl acetate (B1210297), n-hexane (HPLC grade)

• Ammonium (B1175870) acetate

• Formic acid

• β-glucuronidase/arylsulfatase from Helix pomatia

• Solid-Phase Extraction (SPE) cartridges (e.g., Molecular Imprinted Polymer or Mixed-Mode Cation Exchange)

• Deionized water

Sample Preparation

• Homogenization: Weigh 5 g of minced tissue sample into a 50 mL polypropylene (B1209903) centrifuge tube. To prevent potential degradation, especially in liver and kidney samples, the addition of hydrochloric acid during homogenization can be employed.[6]

• Internal Standard Spiking: Fortify the sample with an appropriate amount of internal standard solution (e.g., Clenbuterol-d9).

• Enzymatic Hydrolysis: To deconjugate zilpaterol metabolites, add 5 mL of 0.2 M ammonium acetate buffer (pH 5.2) and 50 µL of β-glucuronidase/arylsulfatase enzyme solution.[2][7] Vortex the mixture and incubate overnight in a shaking water bath at 37°C.

• Liquid-Liquid Extraction (LLE): After incubation, allow the sample to cool to room temperature. Add 10 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at 4000 rpm for 10 minutes.[2]

• Defatting Step: Transfer the supernatant (ethyl acetate layer) to a new tube. For fatty samples, a defatting step with n-hexane/methanol partitioning can be incorporated to remove non-polar co-extractives.[2][7]

• Evaporation: Evaporate the organic extract to dryness under a gentle stream of nitrogen at 40°C.

• Solid-Phase Extraction (SPE) Cleanup: Reconstitute the dried residue in an appropriate loading buffer. The extract is then purified using an SPE cartridge.[2][7] Molecular Imprinted Polymer (MIP) SPE cartridges have shown high selectivity for zilpaterol.[2][7]

  • Condition the SPE cartridge according to the manufacturer's instructions.

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte with a suitable elution solvent.

• Final Preparation: Evaporate the eluate to dryness and reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, 3.5 µm) is commonly used.[2][5]

• Mobile Phase: A gradient elution using a binary solvent system is typical.[2]

  • Mobile Phase A: 10 mM ammonium acetate with 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Program: A linear gradient starting with a high percentage of mobile phase A, which is decreased over the run to elute zilpaterol.[2]

• Ionization Mode: Positive electrospray ionization (ESI+) is used.[4][8]

• MS/MS Detection: Detection is performed in Multiple Reaction Monitoring (MRM) mode. The precursor ion and at least two product ions for both zilpaterol and the internal standard should be monitored for quantification and confirmation.

  • Zilpaterol Transitions: For example, m/z 262.19 → 244.18 (quantitative) and 262.19 → 185.10 (confirmative).[7]

Visualizations

Caption: Workflow for Zilpaterol Quantification in Tissue.

References

• 1. benchchem.com [benchchem.com]
• 2. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Application of a Method for Rapid and Simultaneous Determination of Three β-agonists (Clenbuterol, Ractopamine, and Zilpaterol) using Liquid Chromatography-tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mhlw.go.jp [mhlw.go.jp]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Zilpaterol Hydrochloride Residue Analysis

Introduction

Zilpaterol hydrochloride is a β-adrenergic agonist utilized as a growth promoter in livestock to enhance muscle mass and improve feed efficiency.[1][2] Due to concerns about potential human health risks from consuming meat with residues, regulatory bodies in many countries have established maximum residue limits (MRLs) or banned its use altogether.[1][3] Consequently, sensitive and reliable analytical methods are crucial for monitoring Zilpaterol residues in edible tissues and other biological matrices to ensure food safety and compliance with regulations.[1][2] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the predominant technique for the quantification and confirmation of Zilpaterol residues due to its high selectivity and sensitivity.[1]

This document provides detailed protocols for the sample preparation of various bovine tissues for Zilpaterol residue analysis. The methodologies described are based on established and validated analytical procedures.

Data Presentation: Quantitative Performance of Zilpaterol Sample Preparation Methods

The following table summarizes the quantitative data from various studies on Zilpaterol residue analysis, highlighting the efficiency of different sample preparation and analytical methods across various matrices.

Matrix	Method	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)	Reference
Beef Muscle	LC-MS/MS	-	0.2	100.9 - 108.5	[3]
Bovine Tissues	LC-MS/MS	-	1.3	99	[4]
Bovine Liver	LC-Q-Orbitrap HRMS	0.015 - 0.061	0.025 - 0.091	71 - 99	[5][6]
Bovine Meat	LC-Q-Orbitrap HRMS	0.015 - 0.061	0.025 - 0.091	71 - 99	[5][6]
Bovine Heart	LC-Q-Orbitrap HRMS	0.015 - 0.061	0.025 - 0.091	71 - 99	[5][6]
Bovine Kidney	LC-Q-Orbitrap HRMS	0.015 - 0.061	0.025 - 0.091	71 - 99	[5][6]
Livestock Products	LC-MS/MS	-	10	87.0 - 99.4	[7][8]
Feed	GC-MS	7.5	25.0	>75.3	[9]

Experimental Workflow for Zilpaterol Residue Analysis

The general workflow for the preparation of tissue samples for Zilpaterol residue analysis involves homogenization, enzymatic hydrolysis, extraction, and clean-up prior to instrumental analysis.

Caption: General experimental workflow for Zilpaterol residue analysis in tissues.

Detailed Experimental Protocols

The following protocols are detailed methodologies for the key experiments in Zilpaterol residue analysis from bovine tissue samples.

Protocol 1: Sample Preparation of Bovine Muscle Tissue

This protocol is adapted from a validated LC-MS/MS method for the determination of Zilpaterol in beef muscle.[2][3]

1. Materials and Reagents:

• Zilpaterol reference standard

• Clenbuterol-d9 (internal standard)

• Methanol, Acetonitrile (LC-MS grade)

• Ethyl acetate (B1210297), n-hexane (HPLC grade)

• Ammonium (B1175870) acetate

• β-glucuronidase/arylsulfatase enzyme solution

• Molecular Imprinted Polymer (MIP) Solid-Phase Extraction (SPE) cartridges

• Homogenizer

• Centrifuge

• Nitrogen evaporator

2. Homogenization and Hydrolysis:

• Weigh 5 g of minced beef sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add a suitable amount of internal standard (e.g., Clenbuterol-d9).

• To deconjugate Zilpaterol metabolites, add 10 mL of 0.2 M ammonium acetate buffer and 50 µL of β-glucuronidase/arylsulfatase.[1][3]

• Vortex the mixture and incubate at 37°C for at least 4 hours (or overnight).[3]

3. Extraction:

• After incubation, allow the sample to cool to room temperature.

• Add 20 mL of ethyl acetate and homogenize for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction step with another 20 mL of ethyl acetate.

• Combine the organic extracts.

4. Clean-up (Solid-Phase Extraction):

• Condition a MIP SPE cartridge by passing 1 mL of methanol, 1 mL of water, and 1 mL of 0.025 M ammonium acetate solution.[2]

• Evaporate the combined ethyl acetate extracts to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 2 mL of 0.025 M ammonium acetate solution.[2]

• Load the reconstituted sample onto the conditioned MIP cartridge.

• Wash the cartridge with 1 mL of water followed by 1 mL of methanol.

• Elute the analytes with 5 mL of methanol:acetic acid (9:1, v/v).[2]

5. Final Preparation for LC-MS/MS Analysis:

• Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

• Vortex and transfer to an autosampler vial for injection.

Protocol 2: Sample Preparation of Bovine Liver, Kidney, and Heart

This protocol is a general procedure applicable to various bovine tissues and can be adapted based on specific laboratory validation. To prevent degradation of Zilpaterol in tissues like liver and kidney, some methods recommend the addition of a hydrochloric acid solution during homogenization.[10]

1. Materials and Reagents:

• Same as Protocol 1, with the potential addition of 0.6 mol/L hydrochloric acid·ethanol/water (1:1, v/v) solution.[10]

2. Homogenization and Hydrolysis:

• Weigh 5 g of the homogenized tissue sample (liver, kidney, or heart) into a 50 mL centrifuge tube.

• (Optional, for liver and kidney) Add 2.5 mL of 0.6 mol/L hydrochloric acid·ethanol/water (1:1, v/v) solution and re-homogenize.[10]

• Spike with the internal standard.

• Proceed with enzymatic hydrolysis as described in Protocol 1, step 2.3 and 2.4.

3. Extraction:

• Follow the liquid-liquid extraction procedure as outlined in Protocol 1, steps 3.1 to 3.6.

4. Clean-up (Solid-Phase Extraction):

• A mixed-mode cation exchange (MCX) or C18 SPE cartridge can be used as an alternative to MIP for these matrices.

• Condition the SPE cartridge according to the manufacturer's instructions.

• Evaporate the organic extract, reconstitute in a suitable loading buffer (e.g., acidic water), and load onto the SPE cartridge.

• Perform washing steps to remove interferences (e.g., with acidic water and methanol).

• Elute Zilpaterol with an appropriate solvent (e.g., ammoniated methanol).

5. Final Preparation for LC-MS/MS Analysis:

• Follow the final preparation steps as described in Protocol 1, steps 5.1 to 5.3.

Signaling Pathways and Logical Relationships

The analytical process for Zilpaterol residue detection follows a logical progression from sample collection to final data interpretation. The following diagram illustrates the key stages and their relationships.

Caption: Logical flow of Zilpaterol residue analysis from sample to result.

References

• 1. benchchem.com [benchchem.com]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Zilpaterol in bovine liver, meat, heart, and kidney, determined by liquid chromatography-quadrupole-orbitrap high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. plu.mx [plu.mx]
• 10. mhlw.go.jp [mhlw.go.jp]

Protocol for Zilpaterol Administration in Cattle Feedlot Studies: Application Notes for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the administration of zilpaterol (B38607) hydrochloride (ZH) in cattle feedlot studies. Zilpaterol is a β2-adrenergic agonist used to enhance growth performance and carcass leanness in finishing beef cattle.[1] Adherence to established protocols is crucial for ensuring animal welfare, data integrity, and regulatory compliance.

Introduction to Zilpaterol Hydrochloride

Zilpaterol hydrochloride is a feed additive that acts as a repartitioning agent, shifting metabolism to favor muscle growth over fat deposition.[2] It achieves this by binding to and activating β2-adrenergic receptors, primarily in muscle and fat tissues.[3][4] This activation leads to increased protein synthesis and decreased protein degradation in muscle, while simultaneously increasing lipolysis (fat breakdown) and decreasing lipogenesis (fat synthesis) in adipose tissue.[2][5] The net result is an improvement in feed efficiency, average daily gain, hot carcass weight, and overall lean meat yield.[6][7]

Experimental Protocols

Animal Selection and Acclimation

• Animal Model: The most common animal model for these studies is finishing beef steers or heifers.[8][9] Crossbred cattle are frequently used.[10]

• Acclimation Period: Upon arrival at the research facility, cattle should undergo an acclimation period of at least 14 to 21 days. This allows them to adapt to the new environment, diet, and social structure, minimizing stress-related variables.

• Health and Identification: All animals should be individually identified with ear tags, vaccinated, and treated for parasites according to standard feedlot operating procedures.[9] Their health should be monitored daily throughout the study.

Experimental Design

A randomized complete block design is a robust and commonly employed design for zilpaterol feeding trials.[8][10]

• Blocking: Cattle should be blocked by initial body weight to reduce variability within treatment groups.[10] Other factors such as breed type can also be used for blocking.[11]

• Randomization: Within each block, pens of cattle are randomly assigned to treatment groups.

• Treatment Groups: A typical study includes a control group (receiving the basal diet without zilpaterol) and one or more zilpaterol-treated groups.[8]

• Replication: Each treatment should be replicated across multiple pens to ensure statistical power.

Zilpaterol Administration

• Dosage: The approved and most frequently studied dosage of zilpaterol hydrochloride is 8.33 mg/kg of dietary dry matter (DM).[3][8] This is equivalent to approximately 7.56 g/ton of diet dry matter.[12] Another way to express the dosage is 0.15 mg of ZH per kg of body weight per day.[2]

• Duration of Feeding: Zilpaterol is typically administered during the final 20 to 40 days of the finishing period before slaughter.[2][6][13]

• Feed Preparation and Delivery: Zilpaterol is a medicated premix that should be thoroughly mixed into the total mixed ration (TMR) to ensure uniform distribution.[2] Feed should be delivered to the cattle at the same time each day.

Withdrawal Period

• Mandatory Withdrawal: A mandatory withdrawal period is required before slaughter to ensure that drug residues in the edible tissues are below established tolerance levels. The standard withdrawal period for zilpaterol is a minimum of 3 days.[2][14] Some studies have investigated extended withdrawal periods of 10, 17, or 24 days.[10][15]

Data Collection

• Body Weight: Individual animal body weights should be recorded at the beginning of the trial, at the start of the zilpaterol feeding period, and at the end of the trial (just before shipping for slaughter).[10]

• Feed Intake: Dry matter intake (DMI) should be recorded daily on a pen basis.

• Average Daily Gain (ADG): Calculated from body weight measurements.

• Feed Efficiency (G:F): Calculated as the ratio of average daily gain to dry matter intake.

Following a standard withdrawal period, cattle are transported to a commercial abattoir for slaughter. Carcass data should be collected by trained personnel.

• Hot Carcass Weight (HCW): The weight of the carcass after slaughter and removal of the head, hide, and internal organs.

• Dressing Percentage: Calculated as (Hot Carcass Weight / Final Live Body Weight) x 100.

• 12th-Rib Fat Thickness: A measurement of subcutaneous fat depth over the ribeye muscle.

• Longissimus Muscle Area (LMA) or Ribeye Area (REA): A cross-sectional measurement of the ribeye muscle, which is an indicator of overall muscling.

• Marbling Score: An assessment of the amount of intramuscular fat, which is a primary determinant of USDA Quality Grade.

• USDA Yield Grade: A calculation that estimates the percentage of boneless, closely trimmed retail cuts from the carcass.

Data Presentation

The following tables summarize the expected quantitative effects of zilpaterol administration based on a meta-analysis and various individual studies.

Table 1: Effects of Zilpaterol on Feedlot Performance

Parameter	Control (No Zilpaterol)	Zilpaterol-Treated	Approximate Change
Average Daily Gain (ADG; kg/day )	Varies by study	Increased	+0.15 kg/day [7]
Dry Matter Intake (DMI; kg/day )	Varies by study	Slightly Decreased	-0.1 kg/day [7]
Feed Efficiency (Gain:Feed)	Varies by study	Improved	+0.02[7]
Final Body Weight (kg)	Varies by study	Increased	+8 kg[7]

Table 2: Effects of Zilpaterol on Carcass Characteristics

Parameter	Control (No Zilpaterol)	Zilpaterol-Treated	Approximate Change
Hot Carcass Weight (HCW; kg)	Varies by study	Increased	+11 to 16 kg[9]
Dressing Percentage (%)	Varies by study	Increased	+1.5%[9]
12th-Rib Fat Thickness (cm)	Varies by study	Decreased	-5.2%[16]
Longissimus Muscle Area (cm²)	Varies by study	Increased	+6.37 to 8.23 cm²[9]
Marbling Score	Varies by study	Decreased	Tendency to decrease[9][16]
USDA Yield Grade	Varies by study	Improved (Lower)	-0.27 units[16]

Visualizations

Signaling Pathway of Zilpaterol

Caption: Signaling pathway of zilpaterol in muscle and fat cells.

Experimental Workflow for a Zilpaterol Feedlot Study

Caption: A typical experimental workflow for a cattle feedlot study investigating zilpaterol.

References

• 1. Zilpaterol - Wikipedia [en.wikipedia.org]
• 2. agrifarmacysa.co.za [agrifarmacysa.co.za]
• 3. apvma.gov.au [apvma.gov.au]
• 4. Beta-2 adrenergic receptor (cattle) | Protein Target - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. meatscience.org [meatscience.org]
• 7. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 8. Effect of zilpaterol hydrochloride duration of feeding on performance and carcass characteristics of feedlot cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Effect of extended withdrawal of zilpaterol hydrochloride on performance and carcass traits in finishing beef steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of Zilpaterol Hydrochloride Supplementation on Growth Performance, Carcass Characteristics and Meat Quality for Steers Differing in Breed Type - PMC [pmc.ncbi.nlm.nih.gov]
• 12. newprairiepress.org [newprairiepress.org]
• 13. mdpi.com [mdpi.com]
• 14. Effects of Shade and Feeding Zilpaterol Hydrochloride to Finishing Steers on Performance, Carcass Quality, Heat Stress, Mobility, and Body Temperature | Announce | University of Nebraska-Lincoln [newsroom.unl.edu]
• 15. researchgate.net [researchgate.net]
• 16. Effects of zilpaterol hydrochloride and days on the finishing diet on feedlot performance, carcass characteristics, and tenderness in beef heifers - PubMed [pubmed.ncbi.nlm.nih.gov]

Detecting Zilpaterol Hydrochloride Residues in Urine and Feces: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zilpaterol (B38607) hydrochloride is a β2-adrenergic agonist used as a growth promotant in the livestock industry to increase carcass leanness and weight gain.[1][2][3] Regulatory bodies in many regions have established maximum residue limits (MRLs) for zilpaterol in animal-derived food products to ensure consumer safety.[4] Consequently, robust and sensitive analytical methods are crucial for monitoring zilpaterol residues in various biological matrices, including urine and feces, to ensure compliance with these regulations and to support pharmacokinetic and residue depletion studies.

This document provides detailed application notes and protocols for the detection and quantification of zilpaterol hydrochloride residues in urine and feces, primarily utilizing Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly specific and sensitive analytical technique.[3][5][6] Enzyme-Linked Immunosorbent Assays (ELISAs) are also discussed as a rapid screening method.[2][7]

Data Presentation: Quantitative Method Performance

The following tables summarize the quantitative performance data from various validated methods for the detection of zilpaterol in urine and other relevant matrices.

Table 1: Performance of LC-MS/MS Methods for Zilpaterol Detection

Matrix	Method	LOQ	LOD	Recovery (%)	Linearity (r²)	Reference
Bovine Tissues	LC-MS/MS	1.3 ng/g	-	99%	> 0.99	[1]
Bovine Meat	LC-ESI-MS/MS	0.2 µg/kg	-	100.9 - 108.5%	> 0.999	[4]
Livestock Products	LC-MS/MS	0.01 mg/kg	-	87.0 - 99.4%	-	[5]
Sheep Urine	UPLC-MS/MS	1.0 ng/mL	0.5 ng/mL	99.1 ± 10.6%	-	[2]
Bovine Tissues	LC-Q-Orbitrap HRMS	0.025–0.091 µg/kg	0.015–0.061 µg/kg	71 - 99%	> 0.9996	[8][9]
Human Urine	HPLC-ESI-MS/MS	-	-	94 - 104% (interday)	-	[6]

Table 2: Performance of Screening Methods for Zilpaterol Detection

Matrix	Method	LOD	Reference
Sheep Urine	Immunochromatographic Assay (ICA)	1.7 ng/mL	[1]
Sheep Tissues	Immunochromatographic Assay (ICA)	~2.4 ng/g	[1]
Various	ELISA	1.7 – 23.2 ng/g or mL	[10]

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Zilpaterol in Bovine Urine

This protocol is adapted from methodologies described for the analysis of zilpaterol in urine samples.[3][6][11]

1. Sample Preparation and Hydrolysis: a. Pipette 2 mL of urine into a centrifuge tube. b. Add an internal standard (e.g., zilpaterol-d7). c. Add 1 mL of 0.8 M phosphate (B84403) buffer (pH 7). d. Add 50 µL of β-glucuronidase/arylsulfatase. e. Incubate the mixture at 52°C for 1 hour to hydrolyze conjugated metabolites.[12]

2. Liquid-Liquid Extraction (LLE): a. Terminate the hydrolysis by adding 750 µL of 20% carbonate/bicarbonate buffer (pH 10).[12] b. Add 5 mL of tert-butyl methyl ether (TBME), vortex for 1 minute, and centrifuge at 1800 x g for 5 minutes.[12] c. Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen. d. Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis: a. Liquid Chromatography: i. Column: C18 reverse-phase column (e.g., UPLC BEH C18).[13] ii. Mobile Phase A: 0.1% formic acid in water.[5] iii. Mobile Phase B: Acetonitrile with 0.1% formic acid.[5] iv. Gradient: A linear gradient elution appropriate for the separation of zilpaterol. v. Flow Rate: 0.3 - 0.5 mL/min. vi. Injection Volume: 10 µL. b. Tandem Mass Spectrometry: i. Ionization Mode: Positive Electrospray Ionization (ESI+).[5][14] ii. Monitoring Mode: Multiple Reaction Monitoring (MRM). iii. Precursor Ion (m/z): 263.2 iv. Product Ions (m/z): Monitor for characteristic transitions, such as 244, 202, and 185.[2]

Protocol 2: LC-MS/MS Analysis of Zilpaterol in Bovine Feces

This protocol is based on an optimized LC-MS2 method for zilpaterol in feces.[3][6][15]

1. Sample Preparation and Extraction: a. Homogenize 2 grams of feces. b. Add an internal standard (e.g., cimaterol).[3] c. Add 10 mL of a suitable extraction solvent (e.g., ethyl acetate (B1210297) or acetonitrile).[4] d. Vortex vigorously for 5 minutes and then centrifuge at 4000 x g for 10 minutes. e. Collect the supernatant.

2. Clean-up using Solid-Phase Extraction (SPE): a. Condition a mixed-mode cation exchange SPE cartridge (e.g., SCX) with methanol (B129727) followed by water. b. Load the supernatant from the extraction step onto the SPE cartridge. c. Wash the cartridge with a non-polar solvent (e.g., hexane) to remove lipids, followed by a mildly polar solvent (e.g., methanol/water mixture). d. Elute the analyte with a basic methanolic solution (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol). e. Evaporate the eluate to dryness under nitrogen. f. Reconstitute the residue in the mobile phase.

3. LC-MS/MS Analysis: a. Liquid Chromatography: i. Column: C18 reverse-phase column. ii. Mobile Phase A: 10 mM ammonium acetate (pH 4.3).[4] iii. Mobile Phase B: Acetonitrile.[4] iv. Gradient: A suitable linear gradient. v. Flow Rate: 0.3 - 0.5 mL/min. vi. Injection Volume: 10 µL. b. Tandem Mass Spectrometry: i. Ionization Mode: Positive Electrospray Ionization (ESI+). ii. Monitoring Mode: Multiple Reaction Monitoring (MRM). iii. Precursor Ion (m/z): 263.2 iv. Product Ions (m/z): Monitor for characteristic transitions.

Visualizations

Caption: Experimental workflow for zilpaterol detection in urine and feces.

Caption: Logical relationship between screening and confirmatory methods.

References

• 1. researchgate.net [researchgate.net]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. hdb.ugent.be [hdb.ugent.be]
• 4. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 5. [Determination of Zilpaterol in Livestock Products by LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Immunochemical-based zilpaterol measurement and validation in urine and tissues [agris.fao.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Zilpaterol in bovine liver, meat, heart, and kidney, determined by liquid chromatography-quadrupole-orbitrap high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Determination and enantioselective separation of zilpaterol in human urine after mimicking consumption of contaminated meat using high-performance liquid chromatography with tandem mass spectrometry techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. nal.usda.gov [nal.usda.gov]
• 14. Detection and confirmation of zilpaterol in equine hair using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Detection of zilpaterol (Zilmax®) in calf urine and faeces with liquid chromatography-tandem mass spectrometry [repository.tno.nl]

Application Note & Protocol: Quantification of Zilpaterol in Biological Matrices using Zilpaterol-d7 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zilpaterol (B38607) is a β-adrenergic agonist utilized in the livestock industry to enhance muscle growth and improve feed efficiency in cattle.[1][2][3] Due to concerns regarding potential human health risks from consuming meat with zilpaterol residues, regulatory bodies in many countries have established maximum residue limits (MRLs).[4] Consequently, the development of highly sensitive and specific analytical methods for the accurate quantification of zilpaterol in various biological matrices is crucial for food safety and regulatory compliance.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose, offering exceptional selectivity and sensitivity.[1][4][5] The use of a stable isotope-labeled internal standard is a critical component of a robust LC-MS/MS method to compensate for variations in sample preparation and potential matrix effects, which can suppress or enhance the analyte signal.[6][7] Zilpaterol-d7 (B563934), a deuterated analog of zilpaterol, is an ideal internal standard for this application as it shares similar physicochemical properties with the target analyte, ensuring it behaves similarly during extraction, chromatography, and ionization.[8]

This document provides a comprehensive protocol for the quantification of zilpaterol in biological samples, such as muscle and liver tissues, utilizing zilpaterol-d7 as an internal standard.

Experimental Protocols

Materials and Reagents

• Zilpaterol analytical standard (≥98.0% purity)

• Zilpaterol-d7 internal standard (≥98.0% purity)[9]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Sodium chloride (analytical grade)

• Magnesium sulfate (B86663) (anhydrous, analytical grade)

• Sodium sulfate (anhydrous, analytical grade)

• Ultrapure water (18.2 MΩ·cm)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis PRiME MCX, Molecular Imprinted Polymer)[10]

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve approximately 1 mg of zilpaterol and zilpaterol-d7 in 1 mL of methanol to prepare individual stock solutions. Store at -20°C in amber vials to prevent photodegradation.[9]

• Intermediate Standard Solutions (1 µg/mL): Prepare intermediate solutions by diluting the stock solutions with methanol.

• Working Standard Solutions: A series of working standard solutions are prepared by serially diluting the intermediate standard solution with the mobile phase to create a calibration curve (e.g., 0.2, 0.5, 1.0, 2.0, 5.0, and 10.0 ng/mL).[10]

• Internal Standard Spiking Solution: Prepare a working solution of zilpaterol-d7 at a fixed concentration (e.g., 2 µg/mL) in a 4:1 acetonitrile/isopropanol solution.

Sample Preparation

The following protocol is a general guideline for tissue samples (muscle, liver). Homogenize tissue samples before extraction.

• Weigh 5.0 ± 0.1 g of homogenized tissue into a 50 mL centrifuge tube.

• Spike the samples with a known amount of the zilpaterol-d7 internal standard solution (e.g., 10 µL).

• Add 4 mL of acetonitrile and 1 mL of isopropanol.

• Homogenize the mixture using a tissue homogenizer for 30 seconds.

• Add 1.2 g of NaCl and shake or vortex for 2 minutes.

• Centrifuge the sample to separate the layers.

• Transfer the supernatant (acetonitrile/isopropanol layer) to a clean tube.

• Evaporate the extract to dryness under a gentle stream of nitrogen at approximately 40°C.[10]

• Reconstitute the residue in a suitable solvent, such as 2 mL of 0.025 M ammonium acetate solution, for SPE cleanup.[10]

Solid-Phase Extraction (SPE) Cleanup

SPE is employed to remove matrix components that can interfere with the analysis.

• Conditioning: Condition the SPE cartridge (e.g., MIP or MCX) with 1 mL of methanol, followed by 1 mL of water, and then 1 mL of 0.025 M ammonium acetate solution.[10]

• Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge.[10]

• Washing: Wash the cartridge to remove interfering substances. The washing solvent will depend on the type of SPE cartridge used.

• Elution: Elute the analytes (zilpaterol and zilpaterol-d7) with an appropriate solvent, such as 5 mL of methanol:acetic acid (9:1, v/v).[10]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a nitrogen stream and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.[10]

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1]

• LC Column: A C18 reversed-phase column (e.g., 2.1 mm × 150 mm, 3.5 µm) is commonly used.[8]

• Column Temperature: Maintained at 35-40°C.[8][11]

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B) is a typical mobile phase system.[8]

• Injection Volume: 10 µL.[11]

• Ionization Mode: Positive electrospray ionization (ESI+).[11]

• Multiple Reaction Monitoring (MRM): Monitor the transitions for zilpaterol and zilpaterol-d7.

Data Presentation

Table 1: LC Gradient Program

Time (min)	% Solvent A (0.1% Formic Acid in Water)	% Solvent B (Acetonitrile)
0.0	90	10
1.0	90	10
8.0	10	90
10.0	10	90
10.1	90	10
14.0	90	10

This is an example gradient program and should be optimized for the specific column and instrumentation used.[8][11]

Table 2: MS/MS Parameters for Zilpaterol and Zilpaterol-d7

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use
Zilpaterol	262.19	244.18	24	Quantifier
Zilpaterol	262.19	185.10	12	Qualifier
Zilpaterol-d7	269.20	251.19	-	-
Zilpaterol-d7	269.20	185.07	-	-

Note: Collision energies should be optimized for the specific mass spectrometer.[10][12]

Table 3: Method Validation Parameters

Parameter	Zilpaterol in Muscle	Zilpaterol in Liver
Linearity (r²)	> 0.99	> 0.999
Limit of Quantification (LOQ)	0.2 µg/kg	0.2 µg/kg
Recovery	90.5% - 102.5%	94.1% - 120.0%
Precision (RSD%)	< 10.0%	< 10.0%

This table summarizes typical performance data from various studies. Actual performance may vary.[8][9][10]

Visualizations

References

• 1. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Zilpaterol-d7 | β adrenergic receptor agonist | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and Application of a Method for Rapid and Simultaneous Determination of Three β-agonists (Clenbuterol, Ractopamine, and Zilpaterol) using Liquid Chromatography-tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jfda-online.com [jfda-online.com]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]
• 11. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 12. researchgate.net [researchgate.net]

Solid-Phase Extraction Protocol for Zilpaterol Cleanup in Biological Matrices

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the solid-phase extraction (SPE) cleanup of zilpaterol (B38607) from various biological matrices, including animal tissues (liver, muscle, kidney), milk, and feed. Zilpaterol, a β2-adrenergic agonist, is utilized to enhance weight gain and feed efficiency in livestock.[1] Its detection at residual levels is critical for regulatory monitoring and research purposes. The described SPE protocols are designed to effectively remove matrix interferences, ensuring accurate and reliable quantification by downstream analytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). This application note also includes a summary of performance data from various studies and a diagram of the zilpaterol signaling pathway.

Introduction

Zilpaterol hydrochloride is a β2-adrenergic agonist that promotes muscle growth and fat loss in cattle.[1][2] Due to its potent physiological effects, regulatory bodies in many countries have established maximum residue limits (MRLs) for zilpaterol in animal-derived food products to ensure consumer safety.[3][4] Accurate determination of zilpaterol residues requires robust sample preparation methods to isolate the analyte from complex biological matrices. Solid-phase extraction (SPE) is a widely adopted technique for this purpose, offering efficient cleanup and concentration of the target analyte.[5][6][7][8] This protocol details established SPE methodologies for zilpaterol cleanup.

Zilpaterol Signaling Pathway

Zilpaterol exerts its effects by binding to and activating β2-adrenergic receptors, which are G-protein coupled receptors (GPCRs).[2][9] This activation triggers a downstream signaling cascade, primarily through the canonical Gs protein pathway. The binding of zilpaterol to the β2-adrenergic receptor induces a conformational change, leading to the activation of the associated Gs protein.[10] The activated Gαs subunit then stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).[11] Elevated intracellular cAMP levels subsequently activate Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately leading to physiological responses such as increased protein synthesis and lipolysis.[10][12]

Zilpaterol Signaling Pathway.

Experimental Protocols

Several SPE protocols have been established for the cleanup of zilpaterol in different matrices. Below are detailed methodologies for tissue and milk samples.

Protocol 1: SPE Cleanup of Zilpaterol from Animal Tissue (e.g., Beef)

This protocol is adapted from methods utilizing Molecular Imprinted Polymer (MIP) SPE cartridges.[13][14]

1. Sample Preparation and Extraction: a. Accurately weigh 5 grams (± 0.1 g) of homogenized beef tissue into a centrifuge tube.[13] b. For hydrolysis, add β-glucuronidase/arylsulfatase and 0.2 M ammonium (B1175870) acetate (B1210297) buffer solution and incubate at 37°C.[13] c. Extract the mixture with ethyl acetate.[13] d. Defat the extract by n-hexane/methanol partitioning.[13] e. Evaporate the separated organic layer to dryness.[13] f. Reconstitute the residue in 2 mL of 0.025 M ammonium acetate solution.[13]

2. Solid-Phase Extraction (SPE): a. SPE Cartridge: Molecular Imprinted Polymer (MIP) cartridge.[13] b. Conditioning: Condition the MIP cartridge sequentially with 1 mL of methanol, 1 mL of water, and 1 mL of 0.025 M ammonium acetate solution. Discard the eluate after each step.[13] c. Loading: Load the reconstituted sample extract onto the conditioned MIP cartridge.[13] d. Washing: Wash the cartridge to remove interferences. (Specific wash solvent not detailed in the provided search results). e. Elution: Elute the analytes with 5 mL of a methanol:acetic acid (9:1, v/v) solution.[13] f. Post-Elution: Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

Protocol 2: SPE Cleanup of Zilpaterol from Milk

This protocol is based on a method using tandem SPE cartridges.[15]

1. Sample Preparation and Extraction: a. Weigh 10.0 g of milk sample into a centrifuge tube. b. Add 2.5 mL of 1.2 mol/L hydrochloric acid.[15] c. Add 50 mL of n-hexane and homogenize.[15] d. Add 50 mL of acetonitrile (B52724) saturated with n-hexane and homogenize.[15] e. Centrifuge at 3,000 rpm for 5 minutes and collect the acetonitrile layer.[15] f. To the remaining residue and n-hexane layer, add another 25 mL of acetonitrile saturated with n-hexane, homogenize, and centrifuge again.[15] g. Combine the acetonitrile layers and adjust the final volume to exactly 100 mL with acetonitrile.[15]

2. Solid-Phase Extraction (SPE): a. SPE Cartridges: Octadecylsilanized silica (B1680970) gel cartridge (1,000 mg) and a benzenesulfonic-propylsilanized silica gel cartridge (500 mg).[15] b. Conditioning: Condition each cartridge with 10 mL of acetonitrile/water (1:1, v/v) and discard the effluent.[15] c. Cartridge Setup: Connect the benzenesulfonic-propylsilanized silica gel cartridge below the octadecylsilanized silica gel cartridge.[15] d. Loading: Transfer 5 mL of the extracted sample solution onto the tandem cartridges.[15] e. Washing: Add 10 mL of acetonitrile/water (1:1, v/v) to the cartridges and discard the effluent.[15] f. Elution: i. Detach the octadecylsilanized silica gel cartridge.[15] ii. Add 20 mL of 25% ammonia (B1221849) water/acetonitrile (1:99, v/v) to the benzenesulfonic-propylsilanized silica gel cartridge to elute zilpaterol.[15] g. Post-Elution: Concentrate the eluate at below 40°C to remove the solvent. Dissolve the residue in acetonitrile/water (1:9, v/v) to a final volume of 2 mL for LC-MS/MS analysis.[15]

Experimental Workflow Diagram

General SPE Workflow for Zilpaterol Cleanup.

Data Presentation

The following table summarizes the quantitative performance data for various zilpaterol SPE and analytical methods reported in the literature.

Matrix	SPE Sorbent	Analytical Method	Recovery (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Beef	Molecular Imprinted Polymer (MIP)	LC-MS/MS	100.9 - 108.5	-	0.2	[13][14]
Bovine Liver, Meat, Heart, Kidney	-	LC-Q-Orbitrap HRMS	71 - 99	0.015 - 0.061	0.025 - 0.091	[16]
Livestock Products	ODS and SCX cartridges	LC-MS/MS	87.0 - 99.4	-	10	[17]
Meat Samples	-	LC-MS/MS	94.1 - 120.0	-	0.2	[4]
Cattle Plasma, Muscle, Liver, Kidney	-	LC-MS/MS	≥ 97	-	-	[18]
Feed	C18 non-endcapped	GC-MS	> 75.3	7.5	25.0	[19][20]
Urine	-	LC-MS/MS	-	0.01 (ng/mL)	0.03 (ng/mL)	[21]

LOD: Limit of Detection; LOQ: Limit of Quantification; ODS: Octadecylsilanized silica; SCX: Strong Cation Exchange.

Conclusion

The solid-phase extraction protocols detailed in this application note provide effective and reliable methods for the cleanup of zilpaterol from diverse and complex biological matrices. The choice of SPE sorbent and protocol can be tailored to the specific matrix and analytical requirements. The presented data demonstrates that high recovery and low detection limits can be achieved, enabling sensitive and accurate quantification of zilpaterol residues for research and regulatory compliance.

References

• 1. researchgate.net [researchgate.net]
• 2. apvma.gov.au [apvma.gov.au]
• 3. lcms.cz [lcms.cz]
• 4. Development and Application of a Method for Rapid and Simultaneous Determination of Three β-agonists (Clenbuterol, Ractopamine, and Zilpaterol) using Liquid Chromatography-tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. solidphaseextraction.appliedseparations.com [solidphaseextraction.appliedseparations.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. Molecular Mechanisms of β2-Adrenergic Receptor Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Beta-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 12. ahajournals.org [ahajournals.org]
• 13. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 14. jstage.jst.go.jp [jstage.jst.go.jp]
• 15. mhlw.go.jp [mhlw.go.jp]
• 16. tandfonline.com [tandfonline.com]
• 17. [Determination of Zilpaterol in Livestock Products by LC-MS/MS] [pubmed.ncbi.nlm.nih.gov]
• 18. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Extraction, clean-up and gas chromatography-mass spectrometry characterization of zilpaterol as feed additive in fattening cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Urinary excretion of the β-adrenergic feed additives ractopamine and zilpaterol in breast and lung cancer patients - PMC [pmc.ncbi.nlm.nih.gov]

Application of ELISA for Screening Zilpaterol in Biological Samples

Application Note and Protocol

Introduction

Zilpaterol (B38607) is a β-adrenergic agonist used as a growth promoter in cattle in some countries to increase carcass leanness and weight gain.[1][2][3] Its use in food-producing animals is prohibited in many jurisdictions, including the European Union, due to concerns about potential risks to consumer health.[3] This has necessitated the development of sensitive and rapid screening methods to detect zilpaterol residues in various biological matrices. The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used immunochemical method for the rapid screening of zilpaterol in samples such as urine, tissue, milk, and feed.[3][4][5][6] This document provides a detailed overview of the application of a competitive ELISA for zilpaterol screening, including its underlying principle, experimental protocols, and performance characteristics.

Principle of Competitive ELISA for Zilpaterol Detection

The detection of zilpaterol using a competitive ELISA is based on the competition between the zilpaterol in the sample (if present) and a known amount of enzyme-labeled zilpaterol for binding to a limited number of specific anti-zilpaterol antibodies coated on a microtiter plate.[6][7][8]

The key steps are:

• Coating: The wells of a microtiter plate are pre-coated with anti-zilpaterol antibodies.

• Competition: The biological sample suspected of containing zilpaterol is added to the wells, along with a fixed amount of enzyme-conjugated zilpaterol. Zilpaterol in the sample and the enzyme-conjugated zilpaterol compete to bind to the antibodies on the plate.

• Washing: Unbound zilpaterol and enzyme-conjugated zilpaterol are washed away.

• Substrate Addition: A chromogenic substrate is added to the wells. The enzyme bound to the plate (as part of the enzyme-conjugated zilpaterol-antibody complex) catalyzes a reaction that produces a colored product.

• Signal Detection: The intensity of the color is measured using a microplate reader. The color intensity is inversely proportional to the concentration of zilpaterol in the sample.[6] A weaker signal indicates a higher concentration of zilpaterol in the sample, as it has outcompeted the enzyme-conjugated zilpaterol for antibody binding sites.

References

• 1. Enzyme-linked immunosorbent assay development for the beta-adrenergic agonist zilpaterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. General ELISA - Zilpaterol – Randox Food [randoxfood.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. ELISA Veterinary Drug Residue Test Kit [rapid-testingkit.com]
• 5. Immunochemical-based zilpaterol measurement and validation in urine and tissues [agris.fao.org]
• 6. Zilpaterol ELISA Test Kit Used In Vaccine Serum, Plasma,Pharmaceutical Factories [rapid-testingkit.com]
• 7. Competitive ELISA [elisa-antibody.com]
• 8. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]

Application Notes and Protocols for Zilpaterol Hydrochloride in Research Animals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the calculation of Zilpaterol hydrochloride dosage and its administration to various research animals. The protocols outlined below are intended to serve as a foundation for designing and executing well-controlled experiments to investigate the pharmacological effects of this potent β2-adrenergic agonist.

Introduction to Zilpaterol Hydrochloride

Zilpaterol hydrochloride is a β2-adrenergic agonist that is utilized in animal research to study its effects on muscle growth, metabolism, and body composition.[1][2] It functions by selectively binding to and activating β2-adrenergic receptors, which are predominantly found on the surface of muscle and fat cells.[1][2] This activation initiates an intracellular signaling cascade that ultimately leads to an increase in protein synthesis and a decrease in protein degradation in muscle tissue, resulting in muscle hypertrophy.[3] Concurrently, in adipose tissue, it stimulates lipolysis (the breakdown of fat) and inhibits lipogenesis (the synthesis of fat).[1]

Dosage Calculation and Administration

Accurate dosage calculation is critical for obtaining reliable and reproducible experimental data while ensuring animal welfare. The appropriate dosage of Zilpaterol hydrochloride can vary significantly depending on the animal species, the research objectives (e.g., performance enhancement, toxicity studies), and the route of administration.

General Formula for Dosage Calculation

The following formula can be used as a starting point for calculating the required amount of Zilpaterol hydrochloride for a specific dose:

Amount of Zilpaterol HCl (mg) = Animal Body Weight (kg) x Desired Dose (mg/kg)

The total volume of the dosing solution to be administered is then calculated based on the concentration of the prepared stock solution:

Volume to Administer (mL) = Amount of Zilpaterol HCl (mg) / Concentration of Stock Solution (mg/mL)

Species-Specific Dosage Recommendations

The following tables summarize typical dosage ranges for Zilpaterol hydrochloride in various research animals based on published studies. It is crucial to consult relevant literature and institutional animal care and use committee (IACUC) guidelines when determining the final dosage for a specific experiment.

Table 1: Zilpaterol Hydrochloride Dosage in Cattle

Research Objective	Dosage Range (mg/kg body weight/day)	Administration Route	Duration	Reference
Increased weight gain and feed efficiency	0.15 - 0.166	Mixed in feed	20 - 40 days	[1][4]
Carcass leanness	0.15	Mixed in feed	20 - 40 days	[1]

Table 2: Zilpaterol Hydrochloride Dosage in Rodents (Rats and Mice)

Research Objective	Dosage Range (mg/kg body weight/day)	Administration Route	Duration	Reference
Pharmacokinetic studies	1.0 (single dose)	Oral gavage	Single dose	[1][5]
Sub-chronic toxicity	0.05 - 1.0	Oral gavage / Dietary admixture	13 days - 3 months	[5]
Chronic toxicity (mice)	up to 0.25	Oral gavage	18 months	[5]
Acute oral toxicity (mice)	LD50: 430–580	Oral	Single dose	[5]
Acute oral toxicity (rats)	LD50: 890–1325	Oral	Single dose	[5]

Table 3: Zilpaterol Hydrochloride Dosage in Swine

Research Objective	Dosage Range (mg/kg body weight/day)	Administration Route	Duration	Reference
Pharmacokinetic studies	1.0 (single dose)	Oral gavage	Single dose	[1]
Growth performance	up to 10	Oral gavage	13 weeks	[5]
Feed additive concentration	2.2 - 4.5 ppm (by weight)	Mixed in feed	Not specified	[4]

Experimental Protocols

Preparation of Dosing Solutions

Protocol 1: Preparation of Zilpaterol Hydrochloride Solution for Oral Gavage in Rodents

Objective: To prepare a homogenous solution of Zilpaterol hydrochloride for accurate oral administration to rats or mice.

Materials:

• Zilpaterol hydrochloride powder

• Vehicle (e.g., sterile water, 0.5% carboxymethylcellulose)

• Calibrated analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bar

• Sterile syringes and gavage needles

Procedure:

• Calculate the required amount of Zilpaterol hydrochloride based on the desired concentration and final volume of the dosing solution.

• Weigh the Zilpaterol hydrochloride powder accurately using a calibrated analytical balance.

• Add a small amount of the vehicle to a volumetric flask.

• Gradually add the weighed Zilpaterol hydrochloride powder to the flask while stirring continuously with a magnetic stirrer.

• Continue stirring until the powder is completely dissolved. Gentle warming may be applied if necessary, but ensure the compound's stability at elevated temperatures.

• Add the remaining vehicle to the flask to reach the final desired volume.

• Continue stirring for an additional 15-20 minutes to ensure a uniform solution.

• Store the solution in a clearly labeled, airtight container, protected from light, and at the recommended temperature. Prepare fresh solutions daily unless stability data indicates otherwise.

Protocol 2: Preparation of Medicated Feed for Swine

Objective: To prepare a homogenous medicated feed containing a precise concentration of Zilpaterol hydrochloride for dietary administration to swine.

Materials:

• Zilpaterol hydrochloride premix (e.g., Zilmax®)[6]

• Basal feed ration

• Feed mixer

Procedure:

• Determine the target concentration of Zilpaterol hydrochloride in the final feed (e.g., in ppm or mg/kg).

• Calculate the amount of Zilpaterol hydrochloride premix required based on its concentration and the total weight of the feed to be prepared.

• Ensure the feed mixer is clean and free of any residues from previous batches.

• Add a portion of the basal feed to the mixer.

• Gradually add the calculated amount of Zilpaterol hydrochloride premix to the mixer while it is running to ensure even distribution.

• Add the remaining basal feed to the mixer.

• Mix the feed for a sufficient duration to achieve a homogenous mixture. The mixing time will depend on the type and size of the mixer.

• Collect representative samples of the medicated feed for analysis to confirm the concentration and homogeneity of Zilpaterol hydrochloride.

• Store the medicated feed in labeled bags or containers in a cool, dry place to prevent degradation.

Visualization of Pathways and Workflows

Signaling Pathway of Zilpaterol Hydrochloride

Zilpaterol hydrochloride exerts its effects by activating the β2-adrenergic receptor signaling pathway. The following diagram illustrates the key components and steps involved in this pathway.

Caption: β2-Adrenergic receptor signaling pathway activated by Zilpaterol HCl.

Experimental Workflow

The following diagram outlines a typical workflow for an in vivo study investigating the effects of Zilpaterol hydrochloride in research animals.

Caption: General experimental workflow for in vivo studies with Zilpaterol HCl.

Quantitative Effects of Zilpaterol Hydrochloride

The administration of Zilpaterol hydrochloride has been shown to produce significant quantitative changes in various physiological parameters. The following tables summarize some of these effects observed in different animal models.

Table 4: Effects of Zilpaterol Hydrochloride on Performance and Carcass Characteristics in Cattle

Parameter	Control Group	Zilpaterol HCl Group	Percentage Change	Reference
Average Daily Gain (ADG)	Varies	Increased	~10-20%	[7]
Feed Efficiency (Gain:Feed)	Varies	Improved	Varies	[7]
Hot Carcass Weight (HCW)	Varies	Increased	~4-18%	[2][7]
Ribeye Area	Varies	Increased	Varies	[2]
Fat Thickness	Varies	Decreased	Varies	[2]

Table 5: Effects of Zilpaterol Hydrochloride on Muscle and Body Composition in Rodents

Parameter	Species	Dosage	Effect	Reference
Body Weight Gain	Rat	0.5 - 1.0 mg/kg/day	Increased	[5]
Muscle Mass	Rat	Not specified	Increased	[8]
Body Fat	Rat	Not specified	Decreased	[8]

Table 6: Potential Side Effects of Zilpaterol Hydrochloride in Research Animals

Side Effect	Species	Dosage	Observation	Reference
Increased Heart Rate	Cattle	1-2x recommended dose	Observed	[5]
Tremors	Humans	> 8.33 µg/kg	Observed	[9]
Increased Hoof Lesions	Swine	1.0 ppm (Cimaterol)	Higher incidence	[10]

Disclaimer: These application notes and protocols are for informational purposes only and should not be considered a substitute for established institutional guidelines and a thorough literature review. All animal experiments must be conducted in accordance with the guidelines of the local Institutional Animal Care and Use Committee (IACUC) and other relevant regulatory bodies.

References

• 1. fao.org [fao.org]
• 2. meatscience.org [meatscience.org]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. animaldrugsatfda.fda.gov [animaldrugsatfda.fda.gov]
• 5. apvma.gov.au [apvma.gov.au]
• 6. fao.org [fao.org]
• 7. Effects of Zilpaterol Hydrochloride Supplementation on Growth Performance, Carcass Characteristics and Meat Quality for Steers Differing in Breed Type - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 10. Effect of the beta-adrenergic agonist cimaterol (CL 263,780) on the growth and carcass characteristics of finishing swine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Zilpaterol Effects on Carcass Composition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methods used to evaluate the effects of zilpaterol (B38607) hydrochloride (ZH), a β-adrenergic agonist, on the carcass composition of meat animals, primarily beef cattle. The protocols detailed below are based on established scientific literature and are intended to guide researchers in designing and conducting studies to assess the efficacy and impact of zilpaterol.

Introduction to Zilpaterol and its Mechanism of Action

Zilpaterol hydrochloride is a β-adrenergic agonist that, when supplemented in the diet of finishing cattle, repartitions nutrients to increase muscle deposition and decrease fat accretion.[1][2] This results in improvements in key carcass characteristics such as increased hot carcass weight (HCW), larger longissimus muscle area (LMA), and improved dressing percentage.[2][3][4] The primary mechanism of action involves the binding of zilpaterol to β2-adrenergic receptors on muscle and fat cells.[5][6] This binding initiates a signaling cascade that ultimately leads to increased protein synthesis and decreased protein degradation in muscle tissue, while promoting lipolysis (the breakdown of fat) in adipose tissue.[5][6][7]

Signaling Pathway of Zilpaterol

The binding of zilpaterol to the β2-adrenergic receptor activates a stimulatory G-protein (Gs). This, in turn, activates the enzyme adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[7] Increased intracellular cAMP levels activate protein kinase A (PKA), which then phosphorylates various downstream targets, leading to the physiological effects of muscle hypertrophy and lipolysis.[7]

Zilpaterol Signaling Pathway

Experimental Design and Protocols

A typical study to evaluate the effects of zilpaterol on carcass composition involves a controlled feeding trial. The following sections detail the key components of such a study.

Experimental Workflow

The workflow for a zilpaterol feeding trial generally follows these steps: animal selection and acclimation, dietary treatment administration, data and sample collection during the trial and at slaughter, and subsequent laboratory analysis of collected samples.

Experimental Workflow Diagram

Animal Selection and Management

• Animals: Finishing beef steers or heifers are commonly used.[8][9] It is important to have a homogenous group of animals in terms of breed, age, and initial body weight to minimize variability.

• Housing: Animals should be housed in individual or group pens, allowing for the accurate measurement of feed intake.

• Acclimation: A suitable acclimation period (e.g., 14-21 days) should be provided for the animals to adapt to the housing and basal diet before the start of the treatment period.

Dietary Treatments

• Control Group: Fed a standard finishing diet without zilpaterol.

• Zilpaterol Group: Fed the same basal diet supplemented with zilpaterol hydrochloride.

  • Dosage: The recommended dosage of zilpaterol is typically 8.33 mg/kg of dry matter.[9]

  • Duration: Zilpaterol is generally fed for the last 20 to 40 days of the finishing period.[10]

  • Withdrawal Period: A mandatory withdrawal period of at least 3 days before slaughter is required.[8]

Data and Sample Collection

• Body Weight (BW): Individual animal weights should be recorded at the beginning and end of the treatment period.

• Dry Matter Intake (DMI): Feed offered and refused should be recorded daily for each pen to calculate DMI.

• Average Daily Gain (ADG): Calculated as (final BW - initial BW) / number of days on trial.

• Feed Efficiency (G:F): Calculated as ADG / DMI.

Following a standard withdrawal period, animals are slaughtered at a commercial abattoir. The following carcass measurements are typically taken after a chilling period (e.g., 24-48 hours at 1-4°C):

• Hot Carcass Weight (HCW): The weight of the carcass after slaughter and removal of the head, hide, and internal organs.[4]

• Dressing Percentage: (HCW / final live weight) x 100.[4]

• Longissimus Muscle Area (LMA): The cross-sectional area of the longissimus dorsi muscle, typically measured between the 12th and 13th ribs.[2]

• 12th-Rib Fat Thickness: The depth of subcutaneous fat measured over the longissimus muscle at the 12th rib.[2]

• Kidney, Pelvic, and Heart (KPH) Fat: The percentage of carcass weight composed of fat from these areas.

• USDA Yield Grade: A composite score that estimates the yield of boneless, closely trimmed retail cuts from the carcass, calculated using HCW, LMA, 12th-rib fat thickness, and KPH fat.

• USDA Quality Grade: An evaluation of the factors that predict the palatability of the meat, primarily based on marbling (intramuscular fat) and maturity.

• Muscle Samples: A section of the longissimus dorsi muscle is typically collected for further analysis of meat quality.

• Adipose Tissue Samples: Subcutaneous fat samples can be collected for analysis of lipolytic activity.

Laboratory Protocols

Warner-Bratzler Shear Force (WBSF) for Meat Tenderness

The WBSF test is the most common objective method for measuring meat tenderness.[1][2]

Protocol:

• Sample Preparation:

  • Steaks (typically 2.54 cm thick) are cooked to a standardized internal temperature (e.g., 71°C).

  • After cooking, the steaks are chilled at 2-5°C for a standardized period (e.g., 24 hours).[1][2]

• Coring:

  • A minimum of six cores (1.27 cm in diameter) are removed from each steak, parallel to the muscle fiber orientation.[1][2]

• Shearing:

  • Each core is sheared once through its center using a Warner-Bratzler shear machine with a V-shaped blade.[1]

  • The machine records the peak force (in kilograms or Newtons) required to shear the core.

• Data Analysis:

  • The shear force values from all cores from a single steak are averaged to obtain the WBSF value for that sample. Higher WBSF values indicate tougher meat.

Chemical Composition of Carcass Soft Tissue

The proximate analysis of soft tissue provides quantitative data on the protein, fat, moisture, and ash content of the carcass.

Protocol (based on AOAC International methods):

• Sample Preparation:

  • A representative sample of the carcass soft tissue (muscle and fat) is collected and homogenized.

• Moisture Content (AOAC 950.46):

  • A known weight of the homogenized sample is dried in an oven at 100-102°C until a constant weight is achieved. The weight loss represents the moisture content.

• Crude Protein (AOAC 981.10 - Kjeldahl method):

  • The sample is digested with sulfuric acid to convert nitrogen to ammonium (B1175870) sulfate.

  • The ammonia (B1221849) is then liberated by adding a strong base and distilled into a standard acid solution.

  • The amount of nitrogen is determined by titration, and the crude protein content is calculated (N x 6.25).

• Crude Fat (Ether Extract) (AOAC 920.39 - Soxhlet method):

  • The dried sample is extracted with an organic solvent (e.g., petroleum ether) in a Soxhlet apparatus.

  • The solvent is evaporated, and the weight of the remaining residue represents the crude fat content.

• Ash (AOAC 923.03):

  • A known weight of the sample is incinerated in a muffle furnace at 550-600°C until all organic matter is burned off. The remaining inorganic residue is the ash content.

Data Presentation

The quantitative data collected from these experiments should be summarized in clearly structured tables for easy comparison between treatment groups.

Table 1: Effects of Zilpaterol on Live Animal Performance

Parameter	Control	Zilpaterol	P-value
Initial Body Weight (kg)
Final Body Weight (kg)
Average Daily Gain ( kg/day )
Dry Matter Intake ( kg/day )
Feed Efficiency (G:F)

Table 2: Effects of Zilpaterol on Carcass Characteristics

Parameter	Control	Zilpaterol	P-value
Hot Carcass Weight (kg)
Dressing Percentage (%)
Longissimus Muscle Area (cm²)
12th-Rib Fat Thickness (cm)
USDA Yield Grade
Marbling Score

Table 3: Effects of Zilpaterol on Meat Quality and Composition

Parameter	Control	Zilpaterol	P-value
Warner-Bratzler Shear Force (kg)
Moisture (%)
Crude Protein (%)
Crude Fat (%)
Ash (%)

Note: The data in these tables should be presented as least squares means with a corresponding measure of variability (e.g., standard error of the mean) and the statistical significance (P-value) of the treatment effect.

Conclusion

The methods and protocols outlined in these application notes provide a robust framework for evaluating the effects of zilpaterol on carcass composition. By employing standardized procedures for experimental design, data collection, and laboratory analysis, researchers can generate reliable and comparable data to assess the efficacy of zilpaterol as a growth promotant in meat animal production. The use of clear data presentation and visualization of the underlying biological mechanisms will further enhance the understanding and communication of the research findings.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. ars.usda.gov [ars.usda.gov]
• 3. animalscience.tamu.edu [animalscience.tamu.edu]
• 4. mdpi.com [mdpi.com]
• 5. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. openprairie.sdstate.edu [openprairie.sdstate.edu]

Technical Notes & Optimization

Reducing matrix effects in LC-MS/MS analysis of zilpaterol

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of zilpaterol (B38607).

Frequently Asked Questions (FAQs)

Q1: What is a "matrix effect" in LC-MS/MS analysis?

A1: A matrix effect is the alteration of analyte ionization, leading to signal suppression or enhancement, caused by co-eluting compounds from the sample matrix (e.g., plasma, tissue, feed).[1][2][3] These interfering components can affect the accuracy, precision, and sensitivity of the analytical method.[3][4] Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[3][5][6]

Q2: Why is zilpaterol analysis susceptible to matrix effects?

A2: Zilpaterol is often analyzed at very low concentrations (µg/kg or ppb levels) in complex biological matrices like beef, liver, kidney, and urine.[7][8][9] These samples contain high concentrations of endogenous substances such as proteins, phospholipids, salts, and metabolites that can co-extract with zilpaterol and interfere with its ionization in the MS source.[1][5]

Q3: What is the most effective general strategy to combat matrix effects?

A3: Improving the sample preparation and cleanup procedure is considered the most effective way to reduce or eliminate matrix effects.[4][5][10] By removing a larger portion of the interfering matrix components before injection, their impact on the ionization of zilpaterol is minimized. Additionally, optimizing chromatographic separation to resolve zilpaterol from co-eluting interferences is a crucial step.[10][11]

Q4: How can a stable isotope-labeled internal standard (SIL-IS) help?

A4: A SIL-IS, such as zilpaterol-d7, is the ideal internal standard.[8] Because it has nearly identical chemical properties and retention time to the unlabeled analyte, it experiences the same degree of matrix effect.[5] By calculating the ratio of the analyte signal to the IS signal, the variability caused by ion suppression or enhancement can be effectively compensated, leading to more accurate and precise quantification.[1][10]

Troubleshooting Guide

This section addresses specific issues you may encounter during your analysis.

Issue 1: Poor sensitivity or low signal intensity for zilpaterol.

Possible Cause	Troubleshooting Action
Ion Suppression	This is the most common cause of low signal. Co-eluting matrix components compete with zilpaterol for ionization.[3][5]
Solution 1: Improve Sample Cleanup. Employ a more rigorous sample preparation method. Solid-Phase Extraction (SPE) is highly effective at removing interferences.[5][12] Techniques like Liquid-Liquid Extraction (LLE) or QuEChERS can also be optimized.
Solution 2: Optimize Chromatography. Adjust the LC gradient to better separate zilpaterol from the region where matrix components elute.[10] Test different column chemistries (e.g., C18, mixed-mode).
Solution 3: Dilute the Sample. If the zilpaterol concentration is high enough, diluting the final extract can reduce the concentration of interfering compounds, thereby lessening the matrix effect.[11][13]
Suboptimal MS Parameters	The ion source and MS parameters may not be optimized for zilpaterol.
Solution: Optimize Source Conditions. Infuse a standard solution of zilpaterol and optimize parameters such as spray voltage, capillary temperature, and gas flows to maximize the signal.[7]

Issue 2: High variability and poor reproducibility in quantitative results.

Possible Cause	Troubleshooting Action
Inconsistent Matrix Effects	The degree of ion suppression or enhancement varies between samples and standards.[4]
Solution 1: Use a Stable Isotope-Labeled Internal Standard (SIL-IS). This is the best way to compensate for variable matrix effects. Zilpaterol-d7 is recommended.[8]
Solution 2: Use Matrix-Matched Calibrants. Prepare calibration standards in a blank matrix extract that is identical to the samples being analyzed.[2][10] This ensures that the standards and samples experience similar matrix effects.
Inefficient Extraction	The extraction recovery of zilpaterol from the sample matrix is low or variable.
Solution: Validate Extraction Procedure. Perform recovery experiments by spiking known amounts of zilpaterol into blank matrix at different concentrations (low, medium, high) and measure the percentage recovered after the complete sample preparation process.

Experimental Protocols & Data

Comparison of Sample Preparation Techniques

Effective sample preparation is crucial for minimizing matrix effects. The choice of technique depends on the matrix, required sensitivity, and available resources.

Quantitative Data Summary

The following table summarizes typical performance data for zilpaterol analysis in various matrices, highlighting the effectiveness of different methods.

Matrix	Preparation Method	Recovery (%)	LOQ (µg/kg)	RSD (%)	Reference
Beef	MIP SPE	100.9 - 108.5	0.2	< 10.0	[7]
Bovine Tissues	Ethyl Acetate (B1210297) Extraction	94.1 - 120.0	0.2	< 10.6	[8]
Animal Feed	C18 SPE	> 75.3	25.0	< 3.3	[14]
Livestock Products	ODS & SCX SPE	87.0 - 99.4	10.0	< 6.3	[15]
Muscle & Viscera	QuEChERS	85 - 115 (approx.)	1.0 - 5.0	N/A	[16]

MIP = Molecularly Imprinted Polymer; SPE = Solid-Phase Extraction; LOQ = Limit of Quantitation; RSD = Relative Standard Deviation.

Detailed Protocol: SPE for Zilpaterol in Beef Muscle

This protocol is adapted from validated methods for the analysis of zilpaterol in tissue.[7][9][12]

1. Sample Homogenization & Hydrolysis

• Weigh 5-10 g of minced beef into a centrifuge tube.

• Add a suitable internal standard (e.g., Zilpaterol-d7).[8]

• To release conjugated forms of zilpaterol, add 0.2 M ammonium (B1175870) acetate buffer and β-glucuronidase/arylsulfatase enzyme solution.[7]

• Incubate as required (e.g., overnight at 37°C).

2. Liquid-Liquid Extraction (Defatting)

• Add ethyl acetate and homogenize for 1-2 minutes.

• Centrifuge at 4,000 rpm for 10 minutes.

• Transfer the ethyl acetate (upper) layer to a new tube.

• To remove fats, perform a partition with n-hexane/methanol (B129727).[7] Discard the n-hexane layer.

3. Solid-Phase Extraction (SPE) Cleanup

• Conditioning: Condition a Molecularly Imprinted Polymer (MIP) or Mixed-Mode Cation Exchange (MCX) SPE cartridge with methanol followed by water.

• Loading: Evaporate the extract from step 2 to dryness under nitrogen and reconstitute in a suitable loading buffer. Load the sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water, 5% methanol) to remove polar interferences. A second wash with a non-polar solvent like hexane (B92381) can remove remaining lipids.

• Elution: Elute zilpaterol from the cartridge using an appropriate solvent, such as acetonitrile (B52724) containing 1-2% ammonia (B1221849) water.[17]

4. Final Preparation

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 500 µL) of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).[7][8]

• Vortex and transfer to an autosampler vial for LC-MS/MS injection.

LC-MS/MS Instrumental Parameters

Below are typical starting parameters for the analysis of zilpaterol. These should be optimized for your specific instrument and application.

Parameter	Setting	Reference
Liquid Chromatography
Column	C18, 2.1 x 150 mm, 3 µm	[7][8]
Mobile Phase A	0.1% Formic Acid in Water or 10 mM Ammonium Acetate	[7][8]
Mobile Phase B	Acetonitrile	[7][8]
Flow Rate	0.2 - 0.3 mL/min	[7]
Column Temperature	35 - 40°C	[7][8]
Injection Volume	5 - 10 µL	[7][17]
Mass Spectrometry
Ionization Mode	Electrospray Ionization, Positive (ESI+)	[7][17]
Monitored Transitions (m/z)	Precursor: 262.2; Products: 244, 185, 202	[16][17]
Spray Voltage	~5.0 kV	[7]
Capillary Temperature	~350°C	[7]

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. omicsonline.org [omicsonline.org]
• 7. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 8. Development and Application of a Method for Rapid and Simultaneous Determination of Three β-agonists (Clenbuterol, Ractopamine, and Zilpaterol) using Liquid Chromatography-tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. longdom.org [longdom.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Extraction, clean-up and gas chromatography-mass spectrometry characterization of zilpaterol as feed additive in fattening cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [Determination of Zilpaterol in Livestock Products by LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jfda-online.com [jfda-online.com]
• 17. mhlw.go.jp [mhlw.go.jp]

Technical Support Center: Optimizing Zilpaterol Hydrochloride Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of zilpaterol (B38607) hydrochloride from various biological tissues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for quantifying Zilpaterol hydrochloride in tissues?

A1: The preferred method for sensitive and specific quantification of Zilpaterol hydrochloride in biological tissues is High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high selectivity and sensitivity, which is crucial for detecting low residue levels in complex matrices.

Q2: How should I properly collect and store tissue samples for Zilpaterol analysis?

A2: For accurate analysis, it is critical to collect tissue samples (e.g., muscle, liver, kidney, fat) immediately after slaughter. Samples should be snap-frozen in liquid nitrogen and stored at -80°C until analysis to prevent degradation of the analyte.

Q3: Is it necessary to perform enzymatic hydrolysis on the tissue samples?

A3: Yes, enzymatic hydrolysis is often a necessary step, especially for liver and kidney samples. Zilpaterol can exist in conjugated forms (metabolites) in these tissues.[1] Treatment with β-glucuronidase/arylsulfatase helps to deconjugate these metabolites, releasing the parent Zilpaterol for accurate quantification.[1][2]

Q4: What are the common extraction techniques for Zilpaterol from tissues?

A4: The most common techniques are liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[3] LLE is a cost-effective method, while SPE is often used for cleaner extracts and can be more easily automated.[3] A combination of both techniques is also frequently employed to enhance purification.[4]

Q5: What is the mechanism of action of Zilpaterol hydrochloride?

A5: Zilpaterol is a β-adrenergic agonist that primarily targets β2-adrenergic receptors on muscle and fat cells.[5][6] This interaction triggers a signaling cascade that leads to increased protein synthesis and decreased protein degradation in muscle cells, and decreased fat synthesis and increased fat breakdown in fat cells.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Analyte Recovery	Incomplete extraction from the tissue matrix.	Ensure thorough homogenization of the tissue. Consider using a suitable solvent like methanol (B129727) or acetonitrile (B52724) and techniques like sonication or high-speed blending. For stubborn matrices, enzymatic digestion of the tissue itself might be necessary.
Degradation of Zilpaterol during sample preparation.	Zilpaterol can degrade, especially in liver and kidney samples.[7] Add hydrochloric acid during homogenization to prevent degradation.[1][7] Process samples as quickly as possible and keep them on ice.
Inefficient solid-phase extraction (SPE).	Optimize the SPE protocol. Ensure proper conditioning of the cartridge.[2] The choice of SPE sorbent is critical; octadecylsilanized silica (B1680970) gel (C18) and benzenesulfonic-propylsilanized silica gel cartridges have been used successfully.[7] Elution solvent composition and volume should also be optimized.
High Matrix Effects in LC-MS/MS	Co-elution of interfering compounds from the tissue matrix.	Improve the clean-up procedure. A combination of LLE and SPE can be effective.[4] For fatty tissues, a defatting step with a non-polar solvent like n-hexane may be necessary.[2] Adjusting the chromatographic gradient can also help separate Zilpaterol from interfering substances.
Ion suppression or enhancement.	Use a matrix-matched calibration curve to compensate for matrix effects. An isotopically labeled internal standard, such as clenbuterol-d9, can also be used to correct for variations in signal intensity.[1]
Poor Chromatographic Peak Shape	Incompatible sample solvent with the mobile phase.	The final sample extract should be dissolved in a solvent that is compatible with the initial mobile phase conditions.[7] For reversed-phase chromatography, this is typically a solvent with a high aqueous content.
Column overload.	Ensure the concentration of the injected sample is within the linear range of the detector. Dilute the sample if necessary.
Inconsistent Results	Variability in sample collection and storage.	Standardize the protocol for sample collection, handling, and storage. Ensure all samples are treated identically.
Inconsistent sample preparation.	Use calibrated equipment and ensure precise measurements of all reagents and solvents. Automation of sample preparation steps can improve reproducibility.

Data Presentation

Table 1: Summary of Zilpaterol Hydrochloride Extraction and Detection Parameters from a Study in Beef [2]

Parameter	Value
Tissue	Beef Muscle
Extraction Method	Liquid-Liquid Extraction followed by Solid-Phase Extraction (MIP)
Analytical Method	LC-ESI-MS/MS
Limit of Quantification (LOQ)	0.2 µg/kg
Recovery	81.0% - 104.5%
Internal Standard	Clenbuterol-d9

Table 2: Tissue Residue Depletion of Zilpaterol in Sheep [8]

Withdrawal Period (Days)	Liver (ng/g)	Kidney (ng/g)	Muscle (ng/g)
0	29.3	29.6	13.3
2	1.5	1.10	0.86
5	0.13	0.09	0.12
9	0.10	Below Detection Limit	0.08

Experimental Protocols

Protocol 1: Zilpaterol Extraction from Muscle Tissue using LLE and SPE

This protocol is a generalized procedure based on common practices.[2][7]

• Homogenization:

  • Weigh 5 g of homogenized muscle tissue into a 50 mL centrifuge tube.

  • Add 200 µL of an internal standard solution (e.g., 0.04 µg/mL clenbuterol-d9).[2]

  • Add 10 mL of 0.2 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.2) and 100 µL of β-glucuronidase/arylsulfatase.[2]

  • Vortex and incubate for a specified time (e.g., overnight at 37°C) for enzymatic hydrolysis.[2]

  • Add 10 mL of saturated sodium chloride solution.[2]

• Liquid-Liquid Extraction:

  • Add 20 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at 4000 rpm for 10 minutes.[2]

  • Transfer the upper organic layer to a clean tube.

  • Repeat the extraction step with another 20 mL of ethyl acetate.

  • Combine the organic extracts.

• Defatting (if necessary):

  • Add 20 mL of n-hexane saturated with methanol to the combined extracts.

  • Vortex and allow the layers to separate.

  • Discard the upper n-hexane layer.

• Evaporation and Reconstitution:

  • Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

• Solid-Phase Extraction (SPE) Clean-up:

  • Condition a Molecularly Imprinted Polymer (MIP) SPE cartridge with 1 mL of methanol, 1 mL of water, and 1 mL of 0.025 M ammonium acetate solution.[2]

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge with appropriate solvents to remove interferences (e.g., water, methanol/water mixtures).

  • Elute the analyte with a suitable solvent (e.g., methanol containing a small percentage of formic acid).

• Final Preparation:

  • Evaporate the eluate to dryness.

  • Reconstitute in a small, known volume of mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Zilpaterol hydrochloride extraction.

Caption: Zilpaterol's β-adrenergic signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mhlw.go.jp [mhlw.go.jp]
• 8. Tissue residues and urinary excretion of zilpaterol in sheep treated for 10 days with dietary zilpaterol [pubmed.ncbi.nlm.nih.gov]

Troubleshooting zilpaterol degradation during sample storage and preparation

Welcome to the technical support center for zilpaterol (B38607) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to zilpaterol degradation during sample storage and preparation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing lower than expected concentrations of zilpaterol in my tissue samples, particularly liver and kidney. What could be the cause?

A1: Lower than expected concentrations of zilpaterol, especially in metabolically active tissues like the liver and kidney, can be due to degradation during sample homogenization. It has been noted that zilpaterol may degrade in these matrices during processing.

Troubleshooting Steps:

• Acidification during Homogenization: To mitigate degradation, it is recommended to add a hydrochloric acid solution during the homogenization of liver and kidney samples. This creates an acidic environment that can help stabilize the zilpaterol molecule.[1]

• Use of Internal Standard: Incorporate a stable isotope-labeled internal standard, such as zilpaterol-d7 (B563934), into your analytical workflow. Spiking the internal standard into the sample at the beginning of the preparation process can help to correct for analyte loss during extraction and cleanup, improving the accuracy and reproducibility of your results.

• Enzymatic Hydrolysis: Zilpaterol and its metabolites can exist as conjugates in biological samples. To ensure the measurement of total zilpaterol, consider incorporating an enzymatic hydrolysis step using β-glucuronidase/arylsulfatase to deconjugate any metabolites back to their parent forms.[2][3]

Q2: My zilpaterol standard solutions seem to be losing potency over time. How should I properly store them?

A2: The loss of potency in standard solutions is a common issue and is often related to improper storage conditions. Like many pharmaceutical compounds, zilpaterol's stability in solution can be affected by temperature and light.

Troubleshooting Steps:

• Refrigeration/Freezing: Stock and working standard solutions of zilpaterol should be stored at low temperatures. For short-term storage, refrigeration at 2-8°C is suitable. For long-term storage, freezing at -20°C is recommended to minimize degradation.[2]

• Protection from Light: Store all standard solutions in amber vials or other light-blocking containers to prevent photodegradation.[2] It is good practice to wrap containers in aluminum foil for extra protection.

• Solvent Choice: Prepare stock solutions in a solvent in which zilpaterol is known to be stable, such as methanol (B129727).[2] For working solutions that are more aqueous, be mindful of the potential for hydrolysis, especially at neutral or alkaline pH.

Q3: I am seeing inconsistent recoveries of zilpaterol after solid-phase extraction (SPE). How can I improve the reliability of my sample cleanup?

A3: Inconsistent recoveries from SPE can be a significant source of variability in analytical results. This can be due to a number of factors including the choice of SPE sorbent, suboptimal loading, washing, or elution conditions, and matrix effects.

Troubleshooting Steps:

• SPE Sorbent Selection: The choice of SPE cartridge is critical for achieving good recovery and sample cleanup. For zilpaterol, which is a β-agonist, various cartridges such as Molecularly Imprinted Polymer (MIP), mixed-mode cation exchange (MCX), and reversed-phase (e.g., C18) have been used successfully.[2][4] The selection should be optimized based on the sample matrix.

• Method Optimization: Ensure that the pH of the sample load solution is optimized for retention on the chosen sorbent. The wash steps should be designed to remove interferences without causing premature elution of the analyte. The elution solvent should be strong enough to ensure complete recovery of zilpaterol.

• Matrix Effect Evaluation: Biological matrices can be complex and may interfere with the SPE process. It is important to evaluate matrix effects by comparing the response of zilpaterol in post-extraction spiked samples to that in a neat standard solution. If significant matrix effects are observed, further optimization of the cleanup procedure or the use of a matrix-matched calibration curve may be necessary.

Q4: Are there any known degradation pathways for zilpaterol that I should be aware of?

A4: While specific forced degradation studies for zilpaterol are not extensively published in the available literature, based on its chemical structure, potential degradation pathways can be inferred. The zilpaterol molecule contains functional groups, such as a secondary alcohol and a secondary amine, that could be susceptible to degradation under certain conditions.

Potential Degradation Pathways:

• Oxidation: The secondary alcohol and amine groups could be susceptible to oxidation, leading to the formation of ketone and other related impurities.

• Dehydration: Under acidic conditions and/or heat, the secondary alcohol could undergo dehydration.

• Photodegradation: Compounds with aromatic rings and conjugated systems can be susceptible to degradation upon exposure to UV light.

It is important to note that zilpaterol is metabolized in vivo to form desisopropyl zilpaterol and hydroxyl-zilpaterol. While these are metabolites and not degradation products in the traditional sense, their presence should be considered during chromatographic analysis as they may co-elute or interfere with the quantification of the parent compound if the analytical method is not specific.

Quantitative Data Summary

The following table summarizes the storage conditions for zilpaterol standard solutions as recommended in the literature.

Parameter	Condition	Recommendation	Reference
Storage Temperature	Short-term	2-8°C	[2]
Long-term	-20°C	[2]
Light Exposure	All solutions	Protect from light	[2]
Solvent for Stock	Methanol	Recommended	[2]

Experimental Protocols

Protocol 1: Extraction and Cleanup of Zilpaterol from Beef Muscle Tissue

This protocol is adapted from a validated LC-MS/MS method for the determination of zilpaterol in beef.[2]

• Sample Homogenization and Hydrolysis:

  • Weigh 5 g of homogenized beef muscle into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add an internal standard solution (e.g., clenbuterol-d9, as zilpaterol-d7 may be difficult to source).

  • Add 5 mL of 0.2 M ammonium (B1175870) acetate (B1210297) buffer solution.

  • Add 50 µL of β-glucuronidase/arylsulfatase.

  • Vortex for 1 minute and incubate at 37°C for 12 hours (or overnight).

• Liquid-Liquid Extraction:

  • After incubation, allow the sample to cool to room temperature.

  • Add 10 mL of ethyl acetate and vortex for 10 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the upper organic layer to a new tube.

  • Repeat the extraction with another 10 mL of ethyl acetate.

  • Combine the organic extracts.

• Defatting Step:

  • Add 10 mL of n-hexane to the combined ethyl acetate extract.

  • Add 10 mL of methanol and vortex for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Discard the upper n-hexane layer.

• Evaporation and Reconstitution:

  • Evaporate the methanol layer to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 2 mL of 0.025 M ammonium acetate solution for SPE cleanup.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a Molecularly Imprinted Polymer (MIP) SPE cartridge with 1 mL of methanol, followed by 1 mL of water, and 1 mL of 0.025 M ammonium acetate solution.

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge with 1 mL of water.

  • Elute the analyte with 5 mL of methanol:acetic acid (9:1, v/v).

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute the final residue in a suitable mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the extraction and analysis of zilpaterol from beef tissue.

Caption: Inferred potential degradation pathways of zilpaterol based on its chemical structure.

References

• 1. benchchem.com [benchchem.com]
• 2. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Refining SPE Cleanup for Zilpaterol Analysis in Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the solid-phase extraction (SPE) cleanup of complex matrices containing zilpaterol (B38607).

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Low Recovery of Zilpaterol

Question: My recovery of zilpaterol is consistently low after SPE. What are the potential causes and how can I improve it?

Answer: Low recovery is a common issue in SPE and can stem from several factors throughout the extraction process. A systematic approach is crucial to pinpoint the source of the problem.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Incomplete Enzymatic Hydrolysis	Zilpaterol is often present as glucuronide or sulfate (B86663) conjugates in biological matrices like urine and liver.[1] Ensure complete hydrolysis by optimizing incubation time, temperature, and enzyme concentration (β-glucuronidase/arylsulfatase).[2][3][4][5] A typical starting point is incubation at 37-52°C for 1-18 hours.[2][3]
Suboptimal SPE Sorbent	The choice of sorbent is critical. For zilpaterol, a weak cation-exchange mixed-mode sorbent (e.g., Oasis MCX) is often effective as it utilizes both reversed-phase and ion-exchange mechanisms for better retention and cleanup.[6] For simpler matrices, a C18 sorbent may suffice.[7] In highly complex matrices, molecularly imprinted polymers (MIPs) can offer superior selectivity.[3][8]
Incorrect Sample pH	The pH of the sample load and wash solutions is crucial for retaining zilpaterol on the sorbent. For mixed-mode cation exchange SPE, the sample should be acidified (e.g., with formic or phosphoric acid) to ensure zilpaterol is protonated and can bind to the cation-exchange functional groups.[9][10]
Wash Solvent Too Strong	The wash step is intended to remove interferences without eluting the analyte. If your wash solvent is too aggressive (e.g., high percentage of organic solvent), zilpaterol may be prematurely eluted.[9][11] Try decreasing the organic content in your wash solution or using a weaker solvent.
Inefficient Elution	Zilpaterol may be strongly retained on the sorbent. Ensure your elution solvent is strong enough to disrupt the interactions. For mixed-mode sorbents, the elution solvent should contain a basic modifier (e.g., ammonium (B1175870) hydroxide (B78521) in methanol) to neutralize the charge on zilpaterol and disrupt the ion-exchange retention.[6] Increasing the volume of the elution solvent or performing a second elution can also improve recovery.
Analyte Breakthrough	This occurs when the analyte fails to bind to the sorbent during sample loading. This could be due to an inappropriate sample solvent, incorrect pH, or overloading the cartridge.[9] Ensure the sample is in a weak solvent and the cartridge capacity is not exceeded.

To diagnose the exact step causing low recovery, it is recommended to collect and analyze the flow-through from the sample loading, wash, and elution steps. This will help identify where the analyte is being lost.[9][11][12]

Issue 2: High Matrix Effects and Poor Reproducibility

Question: I am observing significant signal suppression/enhancement and poor reproducibility in my LC-MS/MS analysis of zilpaterol. How can I mitigate these matrix effects?

Answer: Matrix effects are a significant challenge in complex matrices like liver and can lead to inaccurate quantification.[13][14] Effective sample cleanup is key to minimizing these effects.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Insufficient Protein Precipitation	In tissue samples like liver, inefficient removal of proteins is a major source of matrix effects.[7] Common protein precipitation agents include trichloroacetic acid (TCA), acetone (B3395972), and acetonitrile.[15] A combination of 10% TCA in acetone can be very effective. Ensure thorough vortexing and centrifugation to achieve a clear supernatant.
Co-elution of Phospholipids	Phospholipids from cell membranes are a notorious cause of ion suppression in electrospray ionization.[16] Consider using a dispersive SPE (dSPE) cleanup step with a sorbent like C18 or a specialized phospholipid removal product after the initial extraction.
Inadequate SPE Cleanup	If matrix effects persist after SPE, the cleanup protocol may need further optimization. This could involve using a more selective sorbent (e.g., MIP), adding an extra wash step, or optimizing the wash solvent composition to remove more interferences.
Sample Dilution	A straightforward approach to reducing matrix effects is to dilute the final extract before injection into the LC-MS/MS system.[14] However, ensure that the diluted concentration of zilpaterol remains above the limit of quantification (LOQ).
Use of an Internal Standard	A stable isotope-labeled internal standard (e.g., zilpaterol-d7) is highly recommended to compensate for matrix effects and improve the accuracy and precision of quantification.

Frequently Asked Questions (FAQs)

Q1: What is the best SPE sorbent for zilpaterol extraction from liver tissue?

A1: For a complex and fatty matrix like liver, a mixed-mode cation exchange (MCX) sorbent is often the preferred choice. It provides a dual retention mechanism (reversed-phase and ion-exchange) that allows for a more rigorous wash protocol, leading to a cleaner extract compared to a standard C18 sorbent. Molecularly Imprinted Polymer (MIP) SPE cartridges offer the highest selectivity for zilpaterol and can be particularly useful for challenging matrices or when ultra-low detection limits are required.[3][8]

Q2: Is enzymatic hydrolysis always necessary for urine samples?

A2: Yes, for accurate quantification of total zilpaterol in urine, enzymatic hydrolysis is crucial. A significant portion of zilpaterol is excreted as glucuronide and sulfate conjugates.[1] Without hydrolysis, you will only measure the free zilpaterol, leading to an underestimation of the total residue. The hydrolysis step typically involves incubating the urine sample with β-glucuronidase/arylsulfatase.[2][3][4]

Q3: Can I use a QuEChERS-based method for zilpaterol analysis in tissue?

A3: Yes, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods have been successfully applied for the multi-residue analysis of β-agonists, including zilpaterol, in muscle and viscera.[17] This approach involves an initial extraction with an organic solvent (like acetonitrile) followed by a cleanup step using dispersive SPE (dSPE) with sorbents such as C18 and primary secondary amine (PSA) to remove interferences.[17]

Q4: What are typical recovery rates and LOQs for zilpaterol analysis?

A4: The recovery rates and limits of quantification (LOQs) can vary depending on the matrix, extraction method, and analytical instrumentation. However, well-optimized methods can achieve high recovery and low detection limits.

Matrix	SPE Method	Average Recovery (%)	LOQ (µg/kg or µg/L)
Bovine Liver	LC-Q-Orbitrap HRMS	71 - 99	0.025 - 0.091
Bovine Tissues	LC-MS/MS	99	1.3
Cattle Plasma, Muscle, Liver, Kidney	LC-MS/MS	≥ 97	Not specified
Beef	LC-ESI-MS/MS with MIP-SPE	100.9 - 108.5	0.2

This table summarizes data from multiple sources.[7][8][14][18]

Experimental Protocols

Protocol 1: Zilpaterol Extraction from Liver Tissue using SPE

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

• Sample Homogenization: Homogenize 2 g of liver tissue with 10 mL of a suitable extraction solvent (e.g., 80:20 acetonitrile:water).

• Protein Precipitation: Add a protein precipitating agent (e.g., 10% TCA in acetone), vortex vigorously for 1 minute, and centrifuge at >10,000 x g for 10 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• Enzymatic Hydrolysis (if required for conjugate analysis): Adjust the pH of the supernatant to ~5.0 with ammonium acetate (B1210297) buffer and add β-glucuronidase/arylsulfatase. Incubate at 37°C overnight.

• SPE Cartridge Conditioning: Condition an MCX SPE cartridge (e.g., 3 cc, 60 mg) with 3 mL of methanol (B129727) followed by 3 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge at a slow flow rate (1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 2% formic acid in water.

  • Wash the cartridge with 3 mL of methanol.

• Elution: Elute zilpaterol from the cartridge with 5 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

Protocol 2: Zilpaterol Extraction from Urine using LLE-SPE

This protocol is adapted for the analysis of zilpaterol in urine samples.[2]

• Sample Preparation: To 2 mL of urine, add an internal standard and 1 mL of phosphate (B84403) buffer (pH 7).

• Enzymatic Hydrolysis: Add 50 µL of β-glucuronidase and incubate at 52°C for 1 hour.

• pH Adjustment and Extraction: Add 750 µL of carbonate/bicarbonate buffer (pH 10) and extract with 5 mL of tert-butyl methyl ether (TBME).

• Centrifugation and Collection: Centrifuge the sample, and collect the organic (upper) layer.

• Evaporation and Reconstitution: Evaporate the organic layer to dryness and reconstitute the residue in a suitable solvent for SPE cleanup or direct injection if the extract is clean enough.

Visualizations

Troubleshooting Workflow for Low SPE Recovery

Caption: A logical workflow to troubleshoot and resolve low recovery issues during SPE for zilpaterol.

Zilpaterol Signaling Pathway

Caption: The β2-adrenergic signaling cascade initiated by zilpaterol binding.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. covachem.com [covachem.com]
• 5. Exploring Enzymatic Hydrolysis of Urine Samples for Investigation of Drugs Associated with Drug-Facilitated Sexual Assault - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 9. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 10. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 11. m.youtube.com [m.youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. Protein Precipitation Methods for Proteomics [biosyn.com]
• 16. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples [mdpi.com]
• 17. jfda-online.com [jfda-online.com]
• 18. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Zilpaterol Residue Depletion Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in zilpaterol (B38607) residue depletion studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in zilpaterol residue depletion studies?

A1: Variability in zilpaterol residue depletion studies can arise from several factors:

• Biological Variability: Inherent differences among individual animals, such as age, sex, breed, health status, and genetics, can significantly impact drug absorption, distribution, metabolism, and excretion (ADME).[1][2][3] Between-animal variation in urinary zilpaterol concentrations has been noted as considerable in some studies.[4]

• Experimental Design: Inconsistencies in the study protocol, including dosing regimen, withdrawal period timing, and sample collection techniques, can introduce variability.[1][3] For instance, the duration of zilpaterol administration should be sufficient to achieve a steady state in tissues.[3][5]

• Diet and Management: The composition of the feed and overall animal management practices can influence the drug's pharmacokinetics.

• Sample Handling and Storage: Degradation of zilpaterol residues can occur if samples are not handled, processed, and stored under appropriate conditions (e.g., -20°C).[6]

• Analytical Method: The choice of analytical method, its sensitivity, and its execution can be a major source of variation. Factors like extraction efficiency, matrix effects, and instrument calibration are critical.[6][7]

Q2: How should a residue depletion study for zilpaterol be designed?

A2: A robust study design is crucial for generating reliable data. Key considerations, based on regulatory guidelines, include:

• Animal Selection: Use a sufficient number of healthy, unmedicated animals to allow for meaningful statistical analysis. A minimum of 16 animals, with 4 animals per sampling time point, is often recommended for tissue residue studies.[1][3]

• Dosing Regimen: Administer zilpaterol at the highest intended dose for the maximum recommended duration (e.g., 20-40 days) to ensure tissue steady-state is achieved.[3][5][8] The typical dose is approximately 0.15 mg/kg of body weight per day.[5]

• Withdrawal Periods: Select at least four appropriately distributed time intervals for sample collection after the final dose.[1] For zilpaterol, studies have evaluated withdrawal periods ranging from 0 to 24 days.[4][9][10] A minimum 3-day withdrawal period is required for approved use.[8][11]

• Sample Collection: Collect edible tissues (muscle, liver, kidney, fat) and biological fluids (urine, plasma) at each time point.[1][11] Control tissues from untreated animals should be collected to validate the analytical method.[1]

Q3: What are the recommended analytical methods for zilpaterol residue analysis?

A3: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for the quantification and confirmation of zilpaterol residues due to its high sensitivity and specificity.[6][10][11][12] Screening methods like Enzyme-Linked Immunosorbent Assay (ELISA) and Direct Analysis in Real-Time Mass Spectrometry (DART-MS) can also be used for rapid detection in urine, but confirmatory analysis with LC-MS/MS is necessary.[4][11][13][14]

Q4: Which tissues should be prioritized for analysis and why?

A4: Liver and kidney are the primary tissues to analyze as they typically contain the highest concentrations of zilpaterol residues and are the last sites where residues can be detected.[4][5] Muscle tissue should also be analyzed as it is a primary edible tissue, although residue levels are generally lower and deplete more quickly than in the liver or kidney.[4][5] Residues are generally not measurable in adipose (fat) tissue.[5]

Q5: What are the major metabolites of zilpaterol?

A5: Zilpaterol is metabolized in cattle, swine, and rats into two major metabolites: deisopropyl-zilpaterol and hydroxy-zilpaterol.[5][15] However, the parent zilpaterol compound is considered the appropriate marker residue for monitoring in edible tissues.[5]

Troubleshooting Guides

Problem 1: Low or inconsistent recovery of zilpaterol during sample preparation.

Possible Cause	Suggested Solution
Incomplete Homogenization	Ensure the tissue sample is thoroughly homogenized to a uniform consistency before extraction.
Inefficient Enzymatic Hydrolysis	Zilpaterol can exist in conjugated forms. Ensure complete hydrolysis by optimizing the concentration of β-glucuronidase/arylsulfatase and incubation time/temperature.[6][12]
Suboptimal Extraction Solvent	Ethyl acetate (B1210297) is commonly used for liquid-liquid extraction.[6][12][13] Ensure the solvent pH and polarity are optimized for zilpaterol.
Poor Solid-Phase Extraction (SPE) Performance	Use appropriate SPE cartridges, such as Molecular Imprinted Polymer (MIP) or Mixed-Mode Cation Exchange.[6][12] Ensure proper conditioning of the cartridge and use of correct washing and elution solvents.
Analyte Degradation	Keep samples and extracts cold and protected from light throughout the process. Use fresh solvents and reagents.

Problem 2: High background noise or interfering peaks in LC-MS/MS analysis.

Possible Cause	Suggested Solution
Matrix Effects	The sample matrix can suppress or enhance the analyte signal. Implement a more rigorous cleanup step (e.g., additional SPE or liquid-liquid partitioning).[6] Use a matrix-matched calibration curve or an internal standard (e.g., Clenbuterol-d9) to compensate.[6][12]
Contaminated Reagents or Glassware	Use LC-MS grade solvents and high-purity water.[12] Thoroughly clean all glassware or use disposable labware.
Poor Chromatographic Separation	Optimize the mobile phase gradient and column type (e.g., C18).[6] A gradient with 10 mM ammonium (B1175870) acetate and acetonitrile (B52724) is a common starting point.[6] Ensure the final sample is reconstituted in a solution compatible with the initial mobile phase to improve peak shape.[7]
Incorrect MS/MS Transitions	Verify the precursor and product ion masses for zilpaterol. Commonly used quantitative and confirmative transitions are m/z 262.19→244.18 and 262.19→185.10, respectively.[7]

Problem 3: High variability in residue concentrations between animals in the same treatment group.

Possible Cause	Suggested Solution
Inconsistent Dosing	Ensure each animal receives the correct dose. For in-feed medication, monitor feed intake to ensure consistent consumption. If administering via gavage, verify the technique is consistent.
Physiological Differences	While biological variability is expected, extreme outliers may warrant investigation into the animal's health status or potential underlying conditions.[2]
Non-uniform Sample Collection	Collect tissue samples from the same anatomical location for each animal. Process and store all samples identically to avoid introducing systematic error.
Sample Mix-up	Implement a rigorous labeling and tracking system for all samples from collection through analysis to prevent mix-ups.

Quantitative Data Summary

Table 1: Zilpaterol Residue Depletion in Sheep Tissues (ng/g)

Withdrawal Period	Liver	Kidney	Muscle
0 Days	29.3	29.6	13.3
2 Days	1.5	1.10	0.86
5 Days	0.13	0.09	0.12
9 Days	0.10	Below Detection Limit	0.08
(Data sourced from a study where sheep were fed 0.15 mg/kg/day of zilpaterol for 10 days.[4])

Table 2: Performance of a Validated LC-MS/MS Method for Zilpaterol in Beef

Parameter	Value
Linearity (r²)	> 0.999
Limit of Quantitation (LOQ)	0.2 µg/kg (0.2 ng/g)
Intra-day Recovery	100.9% - 108.5%
Inter-day Recovery	103.3% - 104.5%
Relative Standard Deviation (RSD)	< 10.0%
(Data sourced from a method validation study.[6][7])

Experimental Protocols

Protocol: Determination of Zilpaterol in Bovine Muscle by LC-MS/MS

This protocol is a synthesized example based on published methodologies.[6][10][12]

1. Sample Preparation & Homogenization

• Weigh 5-10 g of minced, homogenized beef muscle into a 50 mL centrifuge tube.

• Spike with an appropriate internal standard (e.g., Clenbuterol-d9).

2. Enzymatic Hydrolysis

• Add 5 mL of 0.2 M ammonium acetate buffer.

• Add 50 µL of β-glucuronidase/arylsulfatase enzyme solution.

• Vortex and incubate in a shaking water bath at 37°C for at least 4 hours (or overnight).

3. Liquid-Liquid Extraction (LLE)

• Allow the sample to cool to room temperature.

• Add 10 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer (ethyl acetate) to a new tube.

• Repeat the extraction step and combine the organic layers.

4. Defatting (Optional but Recommended)

• Add 10 mL of n-hexane saturated with methanol (B129727) to the combined organic extract.

• Vortex and centrifuge. Discard the upper n-hexane layer.

5. Evaporation and Reconstitution

• Evaporate the organic extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 v/v 10 mM ammonium acetate:acetonitrile).

6. Solid-Phase Extraction (SPE) Cleanup

• Condition a Molecular Imprinted Polymer (MIP) SPE cartridge with 1 mL methanol, 1 mL water, and 1 mL of 0.025 M ammonium acetate.

• Load the reconstituted sample onto the cartridge.

• Wash the cartridge with appropriate solvents to remove interferences (e.g., water followed by a weak organic solvent).

• Elute the zilpaterol with a strong organic solvent (e.g., methanol with 2% formic acid).

• Evaporate the eluate to dryness and reconstitute in a known volume (e.g., 200 µL) of the initial mobile phase for analysis.

7. LC-MS/MS Analysis

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: 10 mM ammonium acetate in water (pH adjusted to 4.3).[6]

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient starting with high aqueous phase (e.g., 95% A) and ramping up the organic phase (B).

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Transitions: Monitor at least two transitions for zilpaterol (e.g., precursor m/z 262.19; products m/z 244.18 and 185.10).[7]

Visualizations

References

• 1. Food safety studies for veterinary drugs used in food-producing animals | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. fda.gov [fda.gov]
• 4. Tissue residues and urinary excretion of zilpaterol in sheep treated for 10 days with dietary zilpaterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. mdpi.com [mdpi.com]
• 9. Effect of extended withdrawal of zilpaterol hydrochloride on performance and carcass traits in finishing beef steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Depletion of urinary zilpaterol residues in horses as measured by ELISA and UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. apvma.gov.au [apvma.gov.au]

Technical Support Center: Optimization of Enzymatic Hydrolysis for Zilpaterol Metabolite Analysis

Welcome to the technical support center for the optimization of enzymatic hydrolysis in zilpaterol (B38607) metabolite analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: Why is enzymatic hydrolysis necessary for zilpaterol analysis?

A1: Zilpaterol, like many drugs, undergoes metabolism in the body, where it can be conjugated with molecules like glucuronic acid. This process, known as glucuronidation, makes the compound more water-soluble for easier excretion. These conjugated metabolites may not be detectable by standard analytical methods targeting the parent compound. Enzymatic hydrolysis utilizes enzymes such as β-glucuronidase to cleave these conjugates, releasing the free, detectable form of zilpaterol, which is crucial for accurate quantification of total zilpaterol residues.[1][2][3]

Q2: Which enzyme is most commonly used for the hydrolysis of zilpaterol metabolites?

A2: The most frequently cited enzyme for the hydrolysis of zilpaterol and other β-agonist metabolites is a combination of β-glucuronidase and arylsulfatase, often sourced from Helix pomatia (the Roman snail).[1][2] This combination enzyme preparation is effective because it can cleave both glucuronide and sulfate (B86663) conjugates.

Q3: What are the typical incubation conditions for enzymatic hydrolysis of zilpaterol?

A3: Typical incubation conditions involve a temperature of 37°C and a pH of around 5.0-5.2.[1][2][4] Incubation times can vary significantly, from one hour to overnight, depending on the specific protocol and the sample matrix.[1][4][5]

Q4: Can factors in the sample matrix affect the hydrolysis efficiency?

A4: Yes, the sample matrix (e.g., urine, plasma, tissue homogenate) can significantly impact enzyme activity. Endogenous inhibitors, pH variations, and interfering substances can all reduce the efficiency of the enzymatic hydrolysis.[6] Proper sample preparation, such as protein precipitation or solid-phase extraction (SPE), is often necessary to clean up the sample before hydrolysis.[1][2]

Q5: How can I be sure that the hydrolysis is complete?

A5: To ensure complete hydrolysis, it is recommended to optimize the reaction conditions, including enzyme concentration, incubation time, and temperature.[7][8] You can perform a time-course experiment to determine the point at which the concentration of the liberated zilpaterol no longer increases. Additionally, analyzing a control sample spiked with a known concentration of a zilpaterol conjugate and verifying its complete conversion to the parent drug can validate the hydrolysis efficiency.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Low or no recovery of zilpaterol after hydrolysis.	- Inactive enzyme. - Suboptimal pH or temperature. - Presence of enzyme inhibitors in the sample matrix. - Insufficient incubation time.	- Check the expiration date and storage conditions of the enzyme. Test the enzyme activity with a known standard. - Verify the pH of the buffer and the incubation temperature. Optimize these parameters for your specific enzyme lot and sample type. - Incorporate a sample cleanup step (e.g., protein precipitation, SPE) prior to hydrolysis. Consider diluting the sample. - Increase the incubation time. Perform a time-course experiment to determine the optimal duration.
Inconsistent or variable results between samples.	- Inconsistent pipetting of enzyme or sample. - Non-homogenous sample. - Variations in pH between samples. - Matrix effects differing between samples.	- Ensure accurate and precise pipetting techniques. Use calibrated pipettes. - Thoroughly mix or homogenize the sample before taking an aliquot. - Measure and adjust the pH of each sample before adding the enzyme. - Implement a robust sample cleanup procedure. The use of an internal standard can help to correct for variability.[1]
High background or interfering peaks in the chromatogram.	- Contaminants in the enzyme preparation. - Incomplete sample cleanup. - Matrix components co-eluting with the analyte.	- Run an enzyme blank (buffer + enzyme) to check for contaminants.[8] Consider using a higher purity enzyme. - Optimize the sample preparation method to remove more interfering substances. - Adjust the chromatographic conditions (e.g., gradient, column chemistry) to improve the separation of zilpaterol from matrix components.
Degradation of the analyte during hydrolysis.	- Prolonged incubation at high temperatures. - Unstable pH.	- Optimize for the shortest effective incubation time. Avoid excessive temperatures. - Ensure the buffer has sufficient capacity to maintain a stable pH throughout the incubation.

Experimental Protocols

General Protocol for Enzymatic Hydrolysis of Zilpaterol in Beef Tissue

This protocol is based on a method for analyzing zilpaterol residue in beef using LC-MS/MS.[1][2]

• Sample Preparation:

  • Weigh 5 grams of homogenized beef sample into a 50 mL centrifuge tube.

  • Add 200 µL of an internal standard solution (e.g., clenbuterol-d9 (B1354702) at 0.04 µg/mL).

  • Add 10 mL of 0.2 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.2).

  • Add 100 µL of β-glucuronidase/arylsulfatase from Helix pomatia.

  • Vortex the mixture thoroughly.

• Enzymatic Hydrolysis:

  • Incubate the mixture overnight at 37°C.

• Post-Hydrolysis Extraction:

  • Adjust the pH of the mixture to approximately 12.0 using 5 M NaOH.

  • Add 10 mL of ethyl acetate and centrifuge to separate the layers.

  • Collect the supernatant (organic layer).

  • Repeat the extraction with another 10 mL of ethyl acetate and combine the supernatants.

• Further Cleanup:

  • The combined organic extract can be further purified using techniques like liquid-liquid partitioning (e.g., with n-hexane/methanol) and/or solid-phase extraction (SPE) with a suitable cartridge (e.g., Molecularly Imprinted Polymer).[1][2]

• Analysis:

  • Evaporate the final purified extract to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Recovery and Precision of Zilpaterol Analysis in Beef [1]

Parameter	Spiked Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Intra-day	0.2	108.5	< 10.0
0.4	100.9	< 10.0
Inter-day	0.2	104.5	< 10.0
0.4	103.3	< 10.0

Table 2: Factors Influencing Enzymatic Hydrolysis Efficiency [7][8]

Factor	Observation	Recommendation
Enzyme Source	Different enzyme sources (e.g., Helix pomatia, E. coli, Abalone) exhibit varying activities and specificities towards different conjugates.[7]	Test different enzyme preparations to find the most efficient one for zilpaterol metabolites.
Enzyme Concentration	Increasing enzyme concentration generally reduces the required incubation time.[7][8]	Optimize the enzyme concentration to achieve complete hydrolysis in a reasonable timeframe without being cost-prohibitive.
Temperature	Hydrolysis rates can be improved at temperatures slightly above 37°C (e.g., 45°C), but excessive heat can denature the enzyme.[8]	Evaluate the optimal temperature for your specific enzyme, balancing reaction rate and enzyme stability.
pH	The optimal pH for β-glucuronidase from Helix pomatia is typically around 5.0.[8][9] Deviations can significantly reduce enzyme activity.	Ensure the sample is buffered to the optimal pH of the enzyme.
Incubation Time	Incomplete incubation leads to underestimation of the total analyte concentration.	Perform a time-course study to establish the minimum time required for complete hydrolysis.

Visualizations

Caption: Workflow for Zilpaterol Metabolite Analysis.

Caption: Troubleshooting Logic for Low Zilpaterol Recovery.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 3. fao.org [fao.org]
• 4. academic.oup.com [academic.oup.com]
• 5. jfda-online.com [jfda-online.com]
• 6. portal.abuad.edu.ng [portal.abuad.edu.ng]
• 7. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of conditions for the enzymatic hydrolysis of phytoestrogen conjugates in urine and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzyme-linked immunosorbent assay development for the beta-adrenergic agonist zilpaterol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Zilpaterol Analysis in Electrospray Ionization LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing zilpaterol (B38607) using electrospray ionization (ESI) liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of zilpaterol.

Problem: Low and inconsistent zilpaterol signal intensity.

Possible Cause: Ion suppression due to co-eluting matrix components is a primary cause of reduced and variable signal intensity in ESI-MS. Complex biological matrices such as liver, kidney, and plasma are rich in endogenous substances like phospholipids (B1166683) and salts that can interfere with the ionization of zilpaterol.[1][2]

Solution:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[2]

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples. Mixed-mode cation exchange SPE cartridges have shown excellent results for zilpaterol extraction. The Oasis PRiME MCX SPE method, for instance, has been demonstrated to significantly reduce phospholipid content in bovine liver extracts.

  • Liquid-Liquid Extraction (LLE): LLE can also be employed for sample cleanup.

  • Protein Precipitation: While a simpler technique, protein precipitation alone may not be sufficient to remove all interfering substances, especially phospholipids.[1]

• Chromatographic Separation: Enhance the separation of zilpaterol from matrix components.

  • Gradient Elution: Employ a gradient elution program to resolve zilpaterol from early-eluting, polar interferences like salts and late-eluting, nonpolar interferences like phospholipids.

  • Column Choice: A C18 column is commonly used for zilpaterol analysis.[3][4]

• Internal Standard: Utilize a stable isotope-labeled internal standard, such as zilpaterol-d7, to compensate for signal variability caused by ion suppression.[3][5] The internal standard should be added to the sample early in the preparation process to account for variations in both sample preparation and ionization.

Problem: How can I confirm that ion suppression is affecting my zilpaterol analysis?

Solution: The post-column infusion technique is a definitive method to diagnose and pinpoint ion suppression.[6][7][8]

• Methodology:

  • Infuse a standard solution of zilpaterol at a constant flow rate into the mobile phase after the analytical column and before the ESI source.

  • Inject a blank, extracted matrix sample onto the LC column.

  • Monitor the zilpaterol signal. A stable, flat baseline is expected.

  • Any dip or decrease in the signal intensity indicates the elution of matrix components that are causing ion suppression at that specific retention time.

• Interpretation: By correlating the retention time of the signal drop with the retention time of zilpaterol in a standard injection, you can determine if co-eluting matrix components are suppressing your analyte's signal.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of ion suppression when analyzing zilpaterol in animal tissues?

A1: The most significant sources of ion suppression in animal tissues, particularly liver, are phospholipids. Bovine liver, for example, has a high concentration of phospholipids which can co-extract with zilpaterol and interfere with its ionization. Other endogenous components like salts and proteins can also contribute to matrix effects.

Q2: Which sample preparation method is best for minimizing ion suppression for zilpaterol?

A2: Solid-Phase Extraction (SPE) is generally considered the most effective method for removing a broad range of matrix interferences. Specifically, mixed-mode cation exchange SPE cartridges have proven to be highly efficient for zilpaterol analysis in challenging matrices like bovine liver. While simpler methods like protein precipitation can be used, they are often less effective at removing phospholipids.[1]

Q3: What are the optimal mobile phase conditions for zilpaterol analysis by LC-MS/MS?

A3: A common mobile phase composition for zilpaterol analysis consists of a gradient of acetonitrile (B52724) and water, often with an acidic modifier like formic acid or a buffer salt like ammonium (B1175870) acetate (B1210297).[3][4] The addition of formic acid (e.g., 0.1%) helps to promote the protonation of zilpaterol, enhancing its signal in positive ESI mode.[3] Ammonium acetate can improve peak shape.[5]

Q4: How do I choose an appropriate internal standard for zilpaterol analysis?

A4: The ideal internal standard is a stable isotope-labeled analog of the analyte. For zilpaterol, zilpaterol-d7 is a commonly used and effective internal standard.[3][5] It co-elutes with zilpaterol and experiences similar ionization effects, thus providing reliable correction for any signal suppression or enhancement.

Q5: Can ESI source parameters be optimized to reduce ion suppression?

A5: While optimizing ESI source parameters (e.g., capillary voltage, gas flow, temperature) is crucial for maximizing zilpaterol signal, it cannot eliminate ion suppression caused by co-eluting matrix components. The primary approach to mitigate ion suppression is through effective sample cleanup and chromatographic separation. However, proper source tuning ensures the most efficient ionization of zilpaterol under your specific conditions.

Data Presentation

Table 1: Recovery of Zilpaterol using Different Sample Preparation Methods

Sample Matrix	Sample Preparation Method	Analyte Concentration	Average Recovery (%)	Reference
Bovine Liver	SPE (Oasis PRiME MCX)	1, 6, 20 ng/g	85-95
Beef, Pork, Beef Byproducts	LLE followed by SPE	0.2-16 µg/kg	94.1-120.0	[3]
Muscle and Viscera	QuEChERS	1.5, 3.0 mg/kg	90.7, 91.7	[5]
Beef Muscle	LLE and SPE (Molecular Imprinted Polymer)	0.2, 0.4 µg/kg	100.9-108.5	[4]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Zilpaterol from Bovine Liver using Oasis PRiME MCX

• Sample Homogenization: Homogenize 5 g of bovine liver tissue.

• Extraction:

  • Add 20 mL of methanol (B129727) to the homogenized sample in a 50 mL centrifuge tube.

  • Vortex for 10 seconds and shake for 2 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the supernatant to a separate tube.

  • Repeat the extraction of the pellet twice more with 20 mL and then 10 mL of methanol.

  • Combine all supernatants.

• SPE Cleanup (Oasis PRiME MCX Cartridge):

  • Condition the cartridge with methanol followed by water.

  • Load the combined supernatant onto the cartridge.

  • Wash the cartridge with an appropriate solvent to remove interferences.

  • Elute zilpaterol with a methanol solution containing ammonia.

• Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 20:80 methanol/water).

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for low zilpaterol signal.

Caption: General workflow for zilpaterol analysis.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. longdom.org [longdom.org]
• 3. Development and Application of a Method for Rapid and Simultaneous Determination of Three β-agonists (Clenbuterol, Ractopamine, and Zilpaterol) using Liquid Chromatography-tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 5. jfda-online.com [jfda-online.com]
• 6. Evaluation of the matrix effect of different sample matrices for 33 pharmaceuticals by post-column infusion. | Sigma-Aldrich [merckmillipore.com]
• 7. researchgate.net [researchgate.net]
• 8. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Improving the sensitivity of surface-enhanced Raman spectroscopy for zilpaterol

Welcome to the technical support center for the sensitive detection of zilpaterol (B38607) using Surface-Enhanced Raman Spectroscopy (SERS). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving high sensitivity for zilpaterol detection using SERS?

A1: The primary challenges in detecting zilpaterol with high sensitivity using SERS include its relatively small Raman scattering cross-section, potential for weak interaction with metallic nanoparticle surfaces, and the complexities of sample matrices. Overcoming these requires careful optimization of the SERS substrate, sample preparation, and measurement parameters.

Q2: Which type of SERS substrate is most effective for β-agonist detection?

A2: Both gold (Au) and silver (Ag) nanoparticles have been successfully used for the SERS detection of β-agonists.[1][2][3] Gold nanoparticles (AuNPs) are often preferred due to their high stability and biocompatibility. Studies have shown that the adsorption of β-agonists like clenbuterol, salbutamol, and terbutaline (B1683087) is particularly effective on gold nanoparticles, especially under acidic pH conditions.[2][3] The shape of the nanoparticles also plays a crucial role, with substrates like gold polyhedral nanoparticles demonstrating enhanced SERS signals for β-agonists.[4]

Q3: What is the optimal pH for SERS analysis of zilpaterol and other β-agonists?

A3: An acidic pH has been found to be optimal for the SERS detection of several β-agonists.[2][3] This is because the protonation of the amine groups in the β-agonist structure can facilitate their electrostatic attraction to the negatively charged surface of citrate-stabilized gold or silver nanoparticles, leading to a stronger SERS signal.

Q4: Are there characteristic Raman peaks for β-agonists that I should look for?

A4: Yes, studies on various β-agonists have identified common characteristic Raman peaks. These are typically associated with the vibrations of the aromatic ring and other functional groups. For instance, Raman signals in the regions of 795–853 cm⁻¹, 998–1037 cm⁻¹, and around 1451 cm⁻¹ have been identified as characteristic for β-agonists.[1] The specific peak positions for zilpaterol should be experimentally determined but are expected to fall within similar regions.

Q5: How can I quantify the concentration of zilpaterol using SERS?

A5: Quantitative SERS analysis can be challenging due to signal fluctuations. A common approach is to construct a calibration curve by plotting the intensity of a characteristic Raman peak against a series of known zilpaterol concentrations.[1] To improve accuracy, an internal standard can be used. This involves introducing a molecule with a known and stable SERS signal that does not overlap with the analyte's peaks to normalize the signal intensity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or very weak SERS signal for zilpaterol	1. Poor adsorption of zilpaterol onto the SERS substrate. 2. Low concentration of zilpaterol. 3. Ineffective SERS substrate. 4. Laser wavelength not optimal for the substrate.	1. Adjust the pH of the sample to be more acidic (e.g., pH 3-5) to promote adsorption. 2. Pre-concentrate the sample if possible. 3. Synthesize or purchase high-quality, aggregated nanoparticles to ensure the presence of "hot spots." Consider using gold polyhedral nanoparticles. [4]4. Ensure the laser excitation wavelength is close to the localized surface plasmon resonance (LSPR) maximum of your SERS substrate.
Poor reproducibility of SERS spectra	1. Inhomogeneous distribution of zilpaterol on the substrate. 2. Non-uniformity of the SERS substrate. 3. Fluctuations in laser power or focus.	1. Ensure thorough mixing of the zilpaterol solution with the nanoparticle colloid before measurement. 2. Use a highly ordered SERS substrate or take multiple measurements from different spots and average the spectra. 3. Allow the laser to warm up and stabilize. Use an autofocus function if available.
High background fluorescence	1. Interference from the sample matrix (e.g., biological fluids). 2. Contaminants in reagents or on glassware.	1. Implement a sample clean-up procedure such as solid-phase extraction (SPE) to remove interfering substances. 2. Use high-purity solvents and thoroughly clean all glassware. 3. Consider using a laser with a longer wavelength (e.g., 785 nm or 1064 nm) to minimize fluorescence excitation.
Shifting or appearance of unexpected Raman peaks	1. Chemical interaction or degradation of zilpaterol on the nanoparticle surface. 2. Presence of contaminants.	1. Acquire a standard Raman spectrum of zilpaterol powder to confirm its characteristic peaks. 2. Analyze a blank sample (solvent and substrate only) to identify any background peaks. 3. Ensure the laser power is not too high, as it can cause photo-degradation of the analyte.

Quantitative Data for β-Agonist Detection using SERS

The following table summarizes the limits of detection (LODs) achieved for various β-agonists using different SERS substrates. While specific quantitative data for zilpaterol is limited in the reviewed literature, these values for structurally similar compounds provide a benchmark for expected sensitivity.

Analyte	SERS Substrate	Limit of Detection (LOD)	Reference
Salbutamol	Gold Polyhedral Nanoparticles	9.33 x 10⁻⁷ g/mL	[4]
Clenbuterol	Gold Polyhedral Nanoparticles	6.28 x 10⁻⁷ g/mL	[4]
Higenamine	Gold Polyhedral Nanoparticles	6.19 x 10⁻⁷ g/mL	[4]
Salbutamol	Gold Nanoparticles	2.0 pg/mL	[4]
Brombuterol	Gold Nanoparticles	1.0 pg/mL	[4]
Clenbuterol	Silver Nanoparticles	2 µg/L	[1]
Salbutamol	Silver Nanoparticles	2 µg/L	[1]
Ractopamine	Silver Nanoparticles	0.1 mg/L	[1]

Experimental Protocols

Protocol 1: Preparation of Gold Nanoparticles (AuNPs) for SERS

This protocol describes the synthesis of citrate-stabilized gold nanoparticles, a commonly used SERS substrate.

Materials:

• Tetrachloroauric (III) acid (HAuCl₄) solution (1% w/v)

• Trisodium (B8492382) citrate (B86180) (C₆H₅Na₃O₇) solution (1% w/v)

• Deionized water

• Glassware (thoroughly cleaned)

Procedure:

• Add 1 mL of 1% HAuCl₄ solution to 99 mL of deionized water in a flask and bring to a boil while stirring.

• Once boiling, add 2 mL of 1% trisodium citrate solution.

• Continue boiling and stirring until the solution color changes from pale yellow to deep red.

• Remove from heat and continue stirring until the solution cools to room temperature.

• Store the resulting AuNP colloid at 4°C.

Protocol 2: SERS Measurement of Zilpaterol

This protocol outlines the general steps for performing a SERS measurement of zilpaterol using the prepared AuNPs.

Materials:

• Zilpaterol standard solution

• Prepared AuNP colloid

• pH adjustment solutions (e.g., 0.1 M HCl)

• Raman spectrometer with a suitable laser excitation source (e.g., 633 nm or 785 nm)

Procedure:

• Take a known volume of the AuNP colloid (e.g., 500 µL).

• Add a small volume of the zilpaterol standard solution.

• Adjust the pH of the mixture to be acidic (e.g., pH 4) using the pH adjustment solution.

• Allow the mixture to incubate for a short period (e.g., 15 minutes) to ensure adsorption of zilpaterol onto the AuNPs.

• Transfer the sample to a suitable container for Raman analysis (e.g., a quartz cuvette).

• Acquire the SERS spectrum using the Raman spectrometer. Optimize acquisition parameters such as laser power, integration time, and number of accumulations.

Visualizations

Caption: Experimental workflow for SERS-based detection of zilpaterol.

Caption: Troubleshooting logic for weak or no SERS signal.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Adsorption of beta-adrenergic agonists used in sport doping on metal nanoparticles: a detection study based on surface-enhanced Raman scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating Analytical Methods for Zilpaterol in Beef Muscle: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate detection and quantification of zilpaterol (B38607) in beef muscle is critical for regulatory compliance and consumer safety. This guide provides a comprehensive comparison of leading analytical methods, supported by experimental data, to aid in the selection and validation of the most appropriate technique for your laboratory's needs.

Zilpaterol, a β2-adrenergic agonist, is utilized in the cattle industry to enhance muscle growth and improve feed efficiency.[1] However, its use is regulated due to potential human health risks, necessitating sensitive and reliable analytical methods for monitoring its residues in meat products. This guide focuses on the validation of such methods, comparing the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Comparative Analysis of Analytical Methods

The choice of an analytical method for zilpaterol detection depends on a balance of factors including sensitivity, specificity, sample throughput, and cost. While LC-MS/MS has emerged as the gold standard for its high sensitivity and confirmatory power, both GC-MS and ELISA offer viable alternatives for specific applications.[2]

Parameter	LC-MS/MS	GC-MS	ELISA (Screening)
Limit of Detection (LOD) in Beef Muscle	0.015 - 0.061 µg/kg[3]	Requires Derivatization	~2.4 ng/g (tissue)[4]
Limit of Quantitation (LOQ) in Beef Muscle	0.025 - 0.2 µg/kg[3][5]	25.0 ng/g (feed)	Not typically used for quantification
Recovery Rate	71% - 120%[3][5]	>75.3% (feed)	N/A
Linearity (r²)	> 0.99[5]	>0.99 (feed)	N/A
Specificity	High	High	Moderate to High
Sample Throughput	Moderate	Low to Moderate	High
Cost per Sample	High	Moderate	Low
Confirmatory Method?	Yes	Yes	No

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical technique. Below are outlines of typical experimental protocols for the detection of zilpaterol in beef muscle using LC-MS/MS, GC-MS, and ELISA.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS is the preferred method for the confirmation and quantification of zilpaterol residues due to its high sensitivity and specificity.[2]

1. Sample Preparation:

• Homogenization: A representative 5-10 g sample of beef muscle is minced and homogenized.

• Enzymatic Hydrolysis: To release conjugated forms of zilpaterol, the homogenized sample is incubated with β-glucuronidase/arylsulfatase.[6]

• Liquid-Liquid Extraction (LLE): The hydrolyzed sample is extracted with an organic solvent such as ethyl acetate (B1210297).[6]

• Solid-Phase Extraction (SPE) Cleanup: The extract is further purified using SPE cartridges (e.g., C18 or mixed-mode cation exchange) to remove matrix interferences.[7]

2. Instrumental Analysis:

• Chromatographic Separation: The purified extract is injected into a liquid chromatograph, typically with a C18 column. A gradient elution with a mobile phase consisting of acetonitrile (B52724) and water with additives like formic acid or ammonium (B1175870) acetate is used to separate zilpaterol from other components.[5]

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer. Detection is performed in the positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).[8] Specific precursor-to-product ion transitions for zilpaterol are monitored for quantification and confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS can also be used for the determination of zilpaterol, though it often requires a derivatization step to improve the volatility and thermal stability of the analyte.[2][4]

1. Sample Preparation:

• Extraction: Similar to the LC-MS/MS protocol, the beef muscle sample is homogenized and extracted.

• Cleanup: A multi-step cleanup process, often involving both liquid-liquid partitioning and solid-phase extraction, is necessary to achieve the required purity for GC-MS analysis.

• Derivatization: The cleaned extract is derivatized, for example, by silylation, to make the zilpaterol molecule more amenable to gas chromatography.

2. Instrumental Analysis:

• Gas Chromatographic Separation: The derivatized sample is injected into a gas chromatograph equipped with a suitable capillary column. The temperature of the GC oven is programmed to ramp up, allowing for the separation of the derivatized zilpaterol.

• Mass Spectrometric Detection: The separated compounds are ionized (typically by electron impact) and detected by a mass spectrometer. Specific ions are monitored for identification and quantification.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol

ELISA is a high-throughput screening method that relies on the specific binding of an antibody to the target analyte.[2] It is well-suited for analyzing a large number of samples quickly and cost-effectively.

1. Sample Preparation:

• Extraction: A simplified extraction procedure is typically employed. The beef muscle is homogenized and extracted with a buffer solution.

• Centrifugation and Dilution: The extract is centrifuged to remove solid particles, and the supernatant is diluted to fall within the working range of the assay.

2. Immunoassay:

• Coating: The wells of a microtiter plate are coated with a zilpaterol-protein conjugate.

• Competitive Binding: The prepared sample extract and a specific anti-zilpaterol antibody are added to the wells. Zilpaterol in the sample competes with the coated zilpaterol for binding to the antibody.

• Enzyme Conjugate and Substrate: A secondary antibody conjugated to an enzyme is added, followed by a substrate that produces a colored product.

• Detection: The intensity of the color is measured using a microplate reader. The concentration of zilpaterol in the sample is inversely proportional to the color intensity.

Visualizing the Process and Pathway

To better understand the experimental workflow and the biological mechanism of action of zilpaterol, the following diagrams are provided.

Caption: Experimental workflow for LC-MS/MS analysis of zilpaterol in beef muscle.

Caption: Simplified signaling pathway of zilpaterol as a β2-adrenergic agonist.[9]

References

• 1. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Zilpaterol in bovine liver, meat, heart, and kidney, determined by liquid chromatography-quadrupole-orbitrap high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and Application of a Method for Rapid and Simultaneous Determination of Three β-agonists (Clenbuterol, Ractopamine, and Zilpaterol) using Liquid Chromatography-tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nal.usda.gov [nal.usda.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of zilpaterol in a residue depletion study using LC-MS/MS in cattle plasma, muscle, liver and kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of Zilpaterol Hydrochloride and Ractopamine Hydrochloride on Cattle Performance and Carcass Characteristics

This guide provides an objective comparison of two widely used beta-adrenergic agonists, zilpaterol (B38607) hydrochloride (ZH) and ractopamine (B1197949) hydrochloride (RH), in feedlot cattle. The information presented is synthesized from peer-reviewed research and meta-analyses to assist researchers, scientists, and drug development professionals in understanding the distinct effects of these compounds.

Mechanism of Action

Both zilpaterol hydrochloride and ractopamine hydrochloride are beta-adrenergic agonists (β-AAs) that function as repartitioning agents in livestock. They work by binding to β-adrenergic receptors on cell membranes, primarily in muscle and fat tissues.[1][2][3] This binding initiates a signaling cascade that leads to increased protein synthesis and decreased protein degradation in muscle cells, resulting in muscle hypertrophy.[4] Simultaneously, these compounds stimulate lipolysis (the breakdown of fat) and inhibit lipogenesis (the synthesis of fat), leading to a reduction in fat deposition.[1][2] This repartitioning of nutrients from fat to protein results in improved growth rates, feed efficiency, and leaner carcasses.[3] While both compounds operate through a similar mechanism, the magnitude of their effects on cattle performance and carcass traits can differ.

Quantitative Comparison of Performance and Carcass Traits

The following tables summarize the quantitative effects of zilpaterol hydrochloride and ractopamine hydrochloride on key performance indicators and carcass characteristics in feedlot cattle. Data is primarily derived from a comprehensive meta-analysis and other comparative studies.

Table 1: Effects on Live Animal Performance

Parameter	Zilpaterol Hydrochloride (ZH)	Ractopamine Hydrochloride (RH)	Key Findings & Citations
Average Daily Gain (ADG)	Increased by ~0.15 kg/day	Increased by ~0.19 kg/day	Both compounds significantly increase ADG. Some studies indicate a greater effect of RH on ADG.[1][3]
Dry Matter Intake (DMI)	Decreased by ~0.1 kg/day	Not significantly affected	Zilpaterol has been shown to decrease feed intake, while ractopamine generally does not have a significant effect.[1][3]
Gain to Feed Ratio (G:F)	Substantially improved by ~0.02	Improved	Both agonists enhance feed efficiency, with zilpaterol demonstrating a more pronounced improvement.[1][3]
Final Body Weight (BW)	Increased by ~8 kg	Increased by ~8 kg	Both supplements lead to a significant increase in the final body weight of the cattle.[1][3]

Table 2: Effects on Carcass Characteristics

Parameter	Zilpaterol Hydrochloride (ZH)	Ractopamine Hydrochloride (RH)	Key Findings & Citations
Hot Carcass Weight (HCW)	Increased by ~15.5 kg	Increased by ~8.2 kg	Zilpaterol generally leads to a greater increase in hot carcass weight compared to ractopamine.[5][6][7]
Dressing Percentage	Increased by 1.3% to 1.5%	No significant change or slight increase	Zilpaterol consistently improves dressing percentage.[5][6][7]
Longissimus Muscle (Ribeye) Area (LMA)	Increased by ~7.1 cm²	Increased by ~2.3 cm²	Zilpaterol has a more substantial impact on increasing the ribeye area.[5][6][7]
12th Rib Fat Thickness	Decreased	Not significantly changed	Zilpaterol contributes to a leaner carcass by reducing backfat thickness, an effect not consistently observed with ractopamine.[1][3]
USDA Yield Grade	Improved (decreased score)	Less consistent effect	Zilpaterol feeding typically results in a higher percentage of carcasses with more desirable yield grades (1 and 2).[5][7]
Marbling Score	No significant differences	No significant differences	Neither compound was found to have a significant impact on marbling scores in several studies.[5][7][8]
Warner-Bratzler Shear Force (WBSF)	Markedly increased	Increased	Both compounds can increase meat toughness, with zilpaterol showing a more significant effect.[1][2][9]

Experimental Protocols

The following outlines a typical experimental design for comparing the effects of zilpaterol hydrochloride and ractopamine hydrochloride in feedlot cattle, based on methodologies reported in the literature.

1. Animal Selection and Acclimation:

• Animals: Crossbred beef steers are commonly used.[8][10]

• Initial Weighing and Grouping: Cattle are weighed and grouped by body weight, breed type, and body condition score to ensure uniformity across treatment groups.[8][10]

• Acclimation Period: Animals are acclimated to the feedlot environment and basal diet for a period before the trial begins.

2. Treatment Allocation and Diets:

• Treatments: Steers are randomly assigned to one of three treatment groups:

  • Control: A basal diet with no β-agonist supplementation.[5][6][8]

  • Zilpaterol Hydrochloride (ZH): The basal diet supplemented with ZH. A common dosage is 8.3 mg/kg of dry matter.[5][6][7]

  • Ractopamine Hydrochloride (RH): The basal diet supplemented with RH. A typical dosage is 30.1 mg/kg of dry matter.[5][6][7]

• Feeding Period:

  • ZH: Typically fed for the last 20 days of the finishing period, followed by a mandatory 3-day withdrawal period before slaughter.[5][6][7]

  • RH: Generally fed for the final 28 to 33 days before harvest.[5][6][8]

3. Data Collection:

• Live Performance: Animal weights are recorded at the beginning and end of the treatment period to calculate ADG, DMI, and G:F.

• Carcass Data: After slaughter, hot carcass weight is recorded. Following a chilling period, carcasses are evaluated for 12th rib fat thickness, LMA, marbling score, and USDA yield grade.[8]

4. Statistical Analysis:

• Data are analyzed using appropriate statistical models, often analysis of variance (ANOVA), with the pen considered the experimental unit to compare the effects of the different treatments.

Visualizations

References

• 1. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle | PLOS One [journals.plos.org]
• 2. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. animaldairy.uga.edu [animaldairy.uga.edu]
• 5. academic.oup.com [academic.oup.com]
• 6. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 7. Comparative effects of zilpaterol hydrochloride and ractopamine hydrochloride on live performance and carcass characteristics of calf-fed Holstein steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative effects of ractopamine hydrochloride and zilpaterol hydrochloride on growth performance, carcass traits, and longissimus tenderness of finishing steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Meta-Analysis of Zilpaterol and Ractopamine Effects on Feedlot Performance, Carcass Traits and Shear Strength of Meat in Cattle [ideas.repec.org]
• 10. academic.oup.com [academic.oup.com]

Cross-Validation of Rapid Screening Assays and Confirmatory Methods for Zilpaterol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The detection of zilpaterol (B38607), a beta-adrenergic agonist used as a growth promoter in livestock, is critical for regulatory compliance and food safety. This guide provides a comprehensive comparison of rapid screening assays and confirmatory methods for the detection of zilpaterol in various matrices. It aims to assist researchers, scientists, and drug development professionals in selecting the appropriate analytical methodology for their specific needs by presenting objective performance data, detailed experimental protocols, and visual workflows.

Performance Comparison of Zilpaterol Detection Methods

The selection of an analytical method for zilpaterol detection is a trade-off between speed, sensitivity, specificity, and cost. Rapid screening methods like ELISA and Lateral Flow Assays (LFA) offer high-throughput and cost-effective solutions for preliminary analysis, while confirmatory methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) provide the highest level of accuracy and specificity required for regulatory enforcement and research.

Table 1: Quantitative Performance of Rapid Screening Assays for Zilpaterol

Method	Matrix	Limit of Detection (LOD) / IC50	Limit of Quantification (LOQ)	Recovery (%)	Precision (CV%)	Cross-Reactivity
ELISA	Urine (Bovine, Porcine)	IC50: 3.94 ng/mL	-	-	-	No cross-reactivity with other common β-agonists like clenbuterol (B1669167) and ractopamine.[1]
Tissue (Muscle, Liver)	0.2 ng/g (ppb)	-	75 - 120	-	Specific for zilpaterol.
Feed	1 ng/g (ppb)	-	75 - 120	-	Specific for zilpaterol.
Milk	0.22 ng/g (ppb)	-	75 - 120	-	Specific for zilpaterol.
Lateral Flow Assay	Cattle & Sheep Urine	1.7 ng/mL	-	-	-	Not specified.
Horse Urine	8.8 ng/mL	-	-	-	Not specified.
Sheep Muscle	2.4 ng/g	-	-	-	Not specified.
Cattle Feed	23.2 ng/g	-	-	-	Not specified.
Immunobiosensor	Sheep Urine	IC50: 0.66 - 56.8 ng/mL (depending on antibody)	-	-	-	No cross-reactivity with other β-agonists.

Table 2: Quantitative Performance of Confirmatory Methods for Zilpaterol

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (CV%)
LC-MS/MS	Beef	-	0.2 µg/kg	100.9 - 108.5	< 10.0
Bovine Urine	-	-	50 - 120	~14
Livestock Products	-	0.01 mg/kg	87.0 - 99.4	2.4 - 6.3
GC-MS	Animal Feed	7.5 ng/g	25.0 ng/g	> 75.3	< 3.3
Bovine Retina	CCα: 66.3–70.4 ng/g	CCβ: 73.9–79.8 ng/g	85.3 - 94.8	< 10.5

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are summarized protocols for the key screening and confirmatory methods discussed.

Enzyme-Linked Immunosorbent Assay (ELISA) Protocol (Competitive Assay)

This protocol is based on a competitive ELISA format where free zilpaterol in the sample competes with zilpaterol coated on the microtiter plate for binding to a limited amount of specific antibody.

• Sample Preparation:

  • Tissue (Beef, Liver): Homogenize 2g of sample with 6mL of extraction diluent. Vortex vigorously for 2 minutes and centrifuge at 4,000 x g for 5 minutes. Use 50µL of the supernatant per well.

  • Feed: Homogenize 1g of sample with 8mL of extraction diluent. Vortex for 2 minutes and centrifuge at 4,000 x g for 5 minutes. Dilute 0.2mL of the supernatant with 0.8mL of sample diluent. Use 50µL of the diluted supernatant per well.

  • Urine: Centrifuge 1mL of urine at 4,000 x g for 5 minutes. Mix 0.5mL of the supernatant with 0.5mL of sample diluent. Use 50µL of the diluted urine per well.

  • Milk: Defat high-fat milk by centrifugation. Mix 0.2mL of milk with 0.8mL of sample diluent. Use 50µL of the diluted milk per well.

• Assay Procedure:

  • Add 50µL of standards or prepared samples to the wells of the zilpaterol-coated microtiter plate.

  • Add 50µL of Zilpaterol Antibody #1 to each well. Mix gently and incubate for a specified time (e.g., 30 minutes) at room temperature.

  • Wash the plate 4-5 times with wash buffer.

  • Add 100µL of HRP-Conjugated Antibody #2 to each well and incubate for a specified time (e.g., 30 minutes) at room temperature.

  • Wash the plate 4-5 times with wash buffer.

  • Add 100µL of TMB Substrate to each well and incubate in the dark for a specified time (e.g., 15 minutes) at room temperature.

  • Add 50µL of Stop Buffer to each well to stop the reaction.

  • Read the absorbance at 450 nm using a microplate reader. The color intensity is inversely proportional to the zilpaterol concentration.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Beef Muscle

This method provides high selectivity and sensitivity for the quantification of zilpaterol in a complex matrix like beef.

• Sample Preparation:

  • Homogenize 10g of minced beef sample.

  • Perform enzymatic hydrolysis using β-glucuronidase/arylsulfatase to release conjugated zilpaterol.

  • Extract zilpaterol using a suitable organic solvent (e.g., ethyl acetate).

  • Clean up the extract using Solid-Phase Extraction (SPE) with a Molecular Imprinted Polymer (MIP) or Mixed-Mode Cation Exchange cartridge.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • LC System: Utilize a high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column is commonly used (e.g., 2.1 x 150 mm, 3 µm).[1]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile) is typically employed.[1]

  • MS/MS System: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection.

  • Detection: Monitor specific precursor-to-product ion transitions for zilpaterol (e.g., m/z 262.2 → 244.2 and 262.2 → 185.1) for quantification and confirmation.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Animal Feed

GC-MS requires derivatization of zilpaterol to increase its volatility for gas chromatographic analysis.

• Sample Preparation:

  • Extract zilpaterol from the feed sample using an acidic solution.

  • Perform a clean-up step using a C18 solid-phase extraction (SPE) cartridge.[2]

  • Evaporate the eluate to dryness.

• Derivatization:

  • Derivatize the dried extract to form a trimethylsilyl (B98337) (TMS) derivative of zilpaterol, which is more volatile and suitable for GC analysis.[2]

• GC-MS Analysis:

  • GC System: A gas chromatograph equipped with a suitable capillary column.

  • MS System: A quadrupole mass spectrometer operating in electron impact (EI) mode.

  • Detection: Monitor characteristic ions of the zilpaterol-TMS derivative (e.g., m/z 308, 291, 405, 390) for identification and quantification.[2]

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for the described analytical methods.

ELISA Workflow for Zilpaterol Detection.

LC-MS/MS Workflow for Zilpaterol in Beef.

GC-MS Workflow for Zilpaterol in Feed.

References

• 1. ELISA Veterinary Drug Residue Test Kit [rapid-testingkit.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]

A Comparative Analysis of Zilpaterol and R-salbutamol on Carcass Traits in Feedlot Cattle

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the effects of two β-adrenergic agonists, zilpaterol (B38607) hydrochloride and R-salbutamol, on the carcass traits of feedlot cattle. The information presented is synthesized from peer-reviewed research, with a focus on quantitative data and experimental methodologies to support further research and development in animal science and veterinary medicine.

Executive Summary

Zilpaterol hydrochloride and R-salbutamol are β-adrenergic agonists used as feed additives in the final finishing period of feedlot cattle to enhance growth performance and carcass characteristics. Both compounds act by binding to β-adrenergic receptors, leading to increased protein accretion and decreased fat deposition. However, studies indicate that zilpaterol hydrochloride generally exhibits a more pronounced effect on key carcass parameters compared to R-salbutamol.

A recent comparative study demonstrated that steers supplemented with zilpaterol hydrochloride had significantly higher average daily gains, slaughter mass, and cold carcass weights than those fed R-salbutamol.[1][2][3][4][5][6][7] While both agents contribute to leaner carcasses, zilpaterol hydrochloride resulted in a greater increase in lean gain.[1][2][3][4][5] This guide will delve into the quantitative data from this research and outline the experimental protocols utilized.

Quantitative Data Comparison

The following table summarizes the key findings from a comparative study on the effects of zilpaterol hydrochloride and R-salbutamol on the growth performance and carcass characteristics of feedlot steers.

Parameter	Zilpaterol HCl (60 mg/steer/day)	R-salbutamol (120 mg/steer/day)
Average Daily Gain ( kg/day )	1.3	1.1
Slaughter Mass (kg)	531.3	518.8
Live Mass Gain (kg)	39.0	33.9
Estimated Lean Gain (kg)	22.7	19.7
Cold Carcass Weight (kg)	318.8	307.4
Dressing Percentage (%)	59.9	59.3
Carcass Length (cm)	127.8	127.2

Data sourced from Webb et al. (2023).[1][2][3][4][5][6][7]

Signaling Pathway of β-Adrenergic Agonists

Zilpaterol and R-salbutamol are β-adrenergic agonists that modify metabolic signals in muscle and fat cells.[8] The binding of these agonists to β-adrenergic receptors on the cell surface initiates a signaling cascade that ultimately leads to increased protein synthesis in muscle tissue and enhanced lipolysis in adipose tissue.

β-Adrenergic Agonist Signaling Pathway

Experimental Protocols

The presented data is based on a completely randomized control study involving 228 South African feedlot steers.[1][2][3][4][5][6][7][8]

Animal Selection and Allocation:

• 228 steers were selected and adapted for 80 days in a feedlot.

• Prior to the finishing period, steers were weighed and randomly allocated into two treatment groups: zilpaterol HCl and R-salbutamol.[6]

• The starting masses of the two groups were statistically similar to ensure an impartial comparison.[6]

Treatment Administration:

• The zilpaterol HCl group received 60 mg of zilpaterol hydrochloride per steer per day.[1][2][3][4][5][6][7]

• The R-salbutamol group received 120 mg of R-salbutamol per steer per day.[1][2][3][4][5][6][7]

• The β-agonists were included in the same finishing phase diet and fed for the final 30 days of the finishing period.[1][2][3][4][5][6][7]

• A mandatory 3-day withdrawal period was observed for both treatments before slaughter, during which the finisher ration was fed without the supplements.[1][2][3][4][5][6][7]

Data Collection and Carcass Evaluation:

• Growth and feedlot parameters measured included starting mass, slaughter mass, average daily gain, live mass gain, and lean carcass gain.[1][2][3][4][5][6][7]

• Carcass characteristics were evaluated at a single abattoir.

• Measurements included warm and cold carcass mass, carcass length, and subcutaneous fat thickness over the 13th rib.[1][2][3][4][5][6][7]

• Dressing percentage and carcass compactness were also calculated.[1][2][3][4][5][6][7]

Experimental Workflow for Comparative Study

Conclusion

The available evidence strongly suggests that while both zilpaterol hydrochloride and R-salbutamol are effective in improving carcass traits in feedlot cattle, zilpaterol hydrochloride demonstrates a superior effect in terms of increasing live weight gain, carcass weight, and lean muscle accretion at the dosages studied. Researchers and drug development professionals should consider these differences in efficacy when designing future studies or developing new growth-promoting agents. Further research could explore dose-response relationships and the impact of these compounds on meat quality parameters in greater detail.

References

• 1. Comparison between the effects of zilpaterol hydrochloride and R-salbutamol fed during the finishing period on the growth and carcass characteristics of feedlot cattle [scielo.org.za]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. journals.co.za [journals.co.za]
• 4. journals.co.za [journals.co.za]
• 5. scienceopen.com [scienceopen.com]
• 6. scielo.org.za [scielo.org.za]
• 7. sasas.co.za [sasas.co.za]
• 8. repository.up.ac.za [repository.up.ac.za]

A Comparative Guide to Inter-Laboratory Validation of Zilpaterol Residue Analysis Methods

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Method Performance

The following tables summarize the performance of different analytical methods for zilpaterol (B38607) residue analysis based on single-laboratory validation studies. The key performance indicators include recovery, precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification (LOQ).

Table 1: Performance of LC-MS/MS Methods for Zilpaterol Residue Analysis

Matrix	Recovery (%)	Repeatability (RSDr %)	Reproducibility (RSDR %)	LOD	LOQ	Reference
Beef Muscle	100.9 - 108.5	< 9.2	< 9.5	1.5 pg (instrumental)	0.2 µg/kg	[1]
Bovine Liver, Meat, Heart, Kidney	97 (average)	-	-	-	-	[2]
Bovine Tissues	99	-	-	-	1.3 ng/g	[3]
Urine (Sheep)	-	-	-	-	-	[4]

Table 2: Performance of LC-Q-Orbitrap HRMS Method for Zilpaterol Residue Analysis

Matrix	Recovery (%)	Repeatability (RSDr %)	Reproducibility (RSDR %)	LOD	LOQ	Reference
Bovine Liver, Meat, Heart, Kidney	71 - 99	< 21	-	0.015 - 0.061 µg/kg	0.025 - 0.091 µg/kg	[2]

Table 3: Comparison of ELISA and LC-MS/MS for Zilpaterol in Urine

Method	Correlation with other methods	Key Features	Reference
ELISA	High correlation with HPLC-fluorescence and LC-MS/MS-ES	Simple, convenient for screening, requires less extensive cleanup.	[4]
LC-MS/MS	High correlation with ELISA and HPLC-fluorescence	High specificity and sensitivity, considered a confirmatory method.	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are summaries of experimental protocols for the key methods cited.

LC-MS/MS Method for Zilpaterol in Beef Muscle

This method involves enzymatic hydrolysis, liquid-liquid extraction, and solid-phase extraction (SPE) for sample cleanup, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation:

• Homogenization: A 5 g sample of beef muscle is homogenized.

• Hydrolysis: The sample is hydrolyzed with β-glucuronidase/arylsulfatase to release conjugated zilpaterol.

• Extraction: Zilpaterol is extracted with an organic solvent.

• Cleanup: The extract is purified using solid-phase extraction (SPE).

• Reconstitution: The final extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of ammonium (B1175870) acetate (B1210297) buffer and acetonitrile (B52724).

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple reaction monitoring (MRM) of specific precursor and product ion transitions for zilpaterol.

LC-Q-Orbitrap HRMS Method for Zilpaterol in Bovine Tissues

This high-resolution mass spectrometry method provides high sensitivity and specificity for the detection and quantification of zilpaterol in various bovine tissues.

Sample Preparation:

• Extraction: A 2 g sample is extracted with a mixture of acetonitrile and water.

• Cleanup: Dispersive solid-phase extraction (d-SPE) with a combination of sorbents is used for cleanup.

• Reconstitution: The supernatant is evaporated and reconstituted for analysis.

LC-HRMS Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: A gradient of formic acid in water and acetonitrile.

• Ionization: Heated electrospray ionization (HESI) in positive mode.

• Detection: Full scan and targeted single ion monitoring (t-SIM) modes.

Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for the described analytical methods.

Caption: Workflow for LC-MS/MS analysis of zilpaterol in beef muscle.

Caption: Workflow for LC-Q-Orbitrap HRMS analysis of zilpaterol in bovine tissues.

Conclusion

The analysis of zilpaterol residues is predominantly carried out using highly sensitive and specific chromatographic techniques coupled with mass spectrometry, such as LC-MS/MS and LC-Q-Orbitrap HRMS. While ELISA serves as a valuable screening tool, its results should be confirmed by a mass spectrometric method. The presented single-laboratory validation data demonstrates that these methods can achieve good recovery, precision, and low detection limits. However, the absence of comprehensive inter-laboratory validation studies highlights a gap in the standardization of zilpaterol residue analysis. Future collaborative studies are essential to establish the reproducibility and robustness of these methods across different laboratories, which is a critical step towards harmonized regulatory monitoring and ensuring food safety. Researchers should consider the performance characteristics and experimental requirements of each method in the context of their specific analytical goals and available resources.

References

• 1. Determination and enantioselective separation of zilpaterol in human urine after mimicking consumption of contaminated meat using high-performance liquid chromatography with tandem mass spectrometry techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sporadic worldwide “clusters” of feed driven Zilpaterol identifications in racing horses: a review and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tissue residues and urinary excretion of zilpaterol in sheep treated for 10 days with dietary zilpaterol - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Pharmacokinetics of Zilpaterol in Livestock: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetics of zilpaterol (B38607) in key livestock species: cattle, swine, and sheep. Zilpaterol, a β2-adrenergic agonist, is utilized in the livestock industry to enhance growth performance and carcass leanness.[1][2] Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion—is crucial for optimizing its use, ensuring food safety, and for regulatory assessment. This document summarizes key experimental data, details methodologies, and visualizes relevant biological pathways to support research and development in this area.

Quantitative Pharmacokinetic Data

Table 1: Comparative Pharmacokinetic Parameters of Zilpaterol

Parameter	Cattle	Swine	Sheep
Time to Maximum Concentration (Tmax)	~10-12 hours[1]	Data not available	Data not available
Maximum Concentration (Cmax)	~16.8-22.4 ng/mL[1]	Data not available	Data not available
Elimination Half-Life (t½)	Alpha phase: ~11.9-13.2 hours[1]	Data not available	~15.3 ± 1.8 hours[3]
Area Under the Curve (AUC)	Data not available	Data not available	Data not available
Primary Route of Excretion	Urine (~80%) and Feces[1][2]	Urine (~85%) and Feces[1][2]	Urine and Feces

Table 2: Zilpaterol Residue Depletion in Livestock Tissues (ng/g)

Withdrawal Time	Species	Liver	Kidney	Muscle
0 days	Sheep	29.3	29.6	13.3
2 days	Sheep	1.5	1.10	0.86
3 days	Cattle	1.2 ± 0.34	-	-
5 days	Sheep	0.13	0.09	0.12
9 days	Sheep	0.10	Below detection limit	0.08

Note: Residue data is compiled from different studies and may have variations based on experimental conditions.

Experimental Protocols

Pharmacokinetic Study in Cattle

A representative experimental design to determine the pharmacokinetics of zilpaterol in cattle involves the oral administration of ¹⁴C-labeled zilpaterol hydrochloride.[1]

• Subjects: Crossbred beef cattle.[1]

• Administration: A single oral dose of 0.2 mg/kg body weight of [¹⁴C]zilpaterol hydrochloride administered by gavage.[1]

• Sample Collection:

  • Plasma: Collected at 0, 1, 2, 4, 6, 8, 10, 14, 21, and 24 hours post-administration, and then daily.[1]

  • Urine and Feces: Collected daily for animals designated for excretion studies.[1]

  • Tissues: Liver, kidneys, muscle (longissimus dorsi), and fat are collected at predetermined slaughter times (e.g., 12 hours, 48 hours, 8 days).[1]

• Analytical Method: Radioactivity in samples is quantified using liquid scintillation counting to determine the concentration of total zilpaterol-related residues.[1]

Residue Depletion Study in Sheep

The following protocol outlines a typical residue depletion study for zilpaterol in sheep.

• Subjects: Eight sheep.

• Administration: Dietary administration of zilpaterol hydrochloride at a dose of 0.15 mg/kg/day for 10 consecutive days.

• Sample Collection: Two sheep are slaughtered at 0, 2, 5, and 9 days after the discontinuation of the zilpaterol-containing diet. Tissue samples (liver, kidney, and muscle) are collected.

• Analytical Method: Zilpaterol concentrations in tissues are determined using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Method for Zilpaterol in Tissues by LC-MS/MS

This method is suitable for the quantification of zilpaterol residues in edible tissues.[4][5][6]

• Sample Preparation:

  • Homogenization: Tissue samples (e.g., muscle, liver, kidney) are homogenized.[3]

  • Hydrolysis: Enzymatic hydrolysis using β-glucuronidase/arylsulfatase is performed to release conjugated metabolites.[5]

  • Extraction: The homogenized sample is extracted with an organic solvent such as ethyl acetate (B1210297) or acetonitrile (B52724).[5][6]

  • Clean-up: The extract is purified using solid-phase extraction (SPE) with cartridges like ODS and SCX to remove interfering substances.[6]

• LC-MS/MS Analysis:

  • Chromatography: The purified extract is injected into a liquid chromatograph equipped with a C18 column. A gradient elution with a mobile phase consisting of ammonium (B1175870) acetate and acetonitrile is typically used for separation.[5]

  • Mass Spectrometry: Detection and quantification are performed using a tandem mass spectrometer operating in the positive electrospray ionization (ESI+) mode and monitoring specific precursor-product ion transitions for zilpaterol.[5]

Mandatory Visualizations

Zilpaterol Signaling Pathway

Zilpaterol exerts its effects by activating the β2-adrenergic receptor signaling pathway in muscle cells, leading to increased protein synthesis and muscle hypertrophy.[7][8]

Caption: Zilpaterol's mechanism of action in muscle cells.

Experimental Workflow for Pharmacokinetic Studies

The following diagram illustrates a typical workflow for conducting a pharmacokinetic study of zilpaterol in livestock.

Caption: General workflow for a zilpaterol pharmacokinetic study.

References

• 1. fao.org [fao.org]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Effect of the time of supplementation of Zilpaterol hydrochloride on residues in muscle, liver, and kidney of feedlot hair lambs [scielo.org.mx]
• 4. researchgate.net [researchgate.net]
• 5. Establishment of a Method for Analyzing the Zilpaterol Residue in Beef Using Tandem Mass Spectrometry [jstage.jst.go.jp]
• 6. [Determination of Zilpaterol in Livestock Products by LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of Zilpaterol and melengestrol acetate on bovine skeletal muscle growth and development [krex.k-state.edu]
• 8. Effect of Zilpaterol Hydrochloride and Zinc Methionine on Growth, Carcass Traits, Meat Quality, Fatty Acid Profile and Gene Expression in Longissimus dorsi Muscle of Sheep in Intensive Fattening | MDPI [mdpi.com]

Validating Zilpaterol Withdrawal in Finishing Cattle: A Comparative Guide

The use of beta-adrenergic agonists, such as zilpaterol (B38607) hydrochloride, in the final phase of cattle finishing is a widely adopted practice to enhance growth performance and carcass leanness. A critical aspect of its application is the adherence to a scientifically validated withdrawal period to ensure the safety of beef products for human consumption. This guide provides a comprehensive comparison of zilpaterol with its alternatives, supported by experimental data, detailed methodologies, and visual representations of key biological and experimental processes.

Zilpaterol and its Role in Cattle Finishing

Zilpaterol hydrochloride is a β2-adrenergic agonist that acts as a repartitioning agent. It redirects nutrients from fat deposition towards muscle protein accretion, resulting in increased average daily gain, improved feed efficiency, and a higher percentage of lean meat in the carcass.[1] Its use is typically restricted to the final 20 to 40 days of the finishing period, followed by a mandatory withdrawal period before slaughter to allow for the depletion of drug residues from edible tissues.[2]

Comparative Performance of Growth Promoters

The effectiveness of zilpaterol is often compared with other growth-promoting technologies, primarily ractopamine (B1197949) hydrochloride, another beta-agonist, and a variety of natural growth promoters.

Zilpaterol vs. Ractopamine

Both zilpaterol and ractopamine significantly improve live performance and carcass characteristics in finishing cattle compared to controls.[3] However, they exhibit notable differences in their specific effects. Zilpaterol generally leads to a more pronounced increase in hot carcass weight and dressing percentage, along with a decrease in fat thickness.[4] In contrast, some studies suggest that ractopamine may have a greater positive effect on average daily gain.[4] The choice between the two often depends on specific production goals and market preferences.

Table 1: Comparative Effects of Zilpaterol and Ractopamine on Finishing Steer Performance [3][4][5]

Performance Metric	Control (No β-Agonist)	Zilpaterol Hydrochloride	Ractopamine Hydrochloride
Final Body Weight (kg)	639.6	648.8	651.8
Average Daily Gain ( kg/day )	1.35	1.39	1.40
Feed Efficiency (G:F)	0.143	0.147	0.151
Hot Carcass Weight (kg)	398.9	414.4	407.1
Dressing Percentage (%)	62.36	63.88	62.58
Ribeye Area (cm²)	83.7	90.8	86.0
12th Rib Fat Thickness (cm)	1.27	Decreased vs. Control	Not Significantly Changed

Natural Growth Promoters

A growing interest in alternatives to synthetic compounds has led to the investigation of natural growth promoters, which include plant extracts, essential oils, and probiotics.[6] While these alternatives are perceived as more "natural," their efficacy in matching the performance enhancements of beta-agonists is still under extensive research. Some studies have shown that certain natural additives can improve feed efficiency and carcass characteristics to some extent, but typically not to the same degree as zilpaterol or ractopamine.[7]

Validation of the Zilpaterol Withdrawal Period: Tissue Residue Depletion

The withdrawal period for a veterinary drug is the time required for the drug residues in the animal's tissues to deplete to levels that are considered safe for human consumption, as determined by regulatory agencies.[8] This is established through rigorous residue depletion studies.

Table 2: Zilpaterol Residue Depletion in Cattle Tissues Following a 3-Day Withdrawal Period [2]

Tissue	Residue Level at 0-Day Withdrawal (ng/g)	Residue Level at 3-Day Withdrawal (ng/g)	Maximum Residue Limit (MRL) (ng/g)
Liver	29.3	< 1.0	12 (USA)
Muscle	13.3	< 0.5	10 (USA)
Kidney	29.6	< 1.0	12 (Mexico)
Fat	Not Detected	Not Detected	Not Established

Note: Residue levels can vary based on the specific study and analytical methods used. The data presented is a representative summary.

The data consistently demonstrates that a 3-day withdrawal period is sufficient to reduce zilpaterol residues in edible tissues to well below the established Maximum Residue Limits (MRLs).[2]

Experimental Protocols

Zilpaterol Performance and Carcass Characteristics Trial

A representative experimental design to compare the effects of zilpaterol and ractopamine on finishing steers is as follows:

• Animal Selection: A cohort of crossbred beef steers of similar age and weight (e.g., 300 steers with an initial body weight of approximately 516 kg) are selected.[3]

• Acclimation and Diet: The steers are acclimated to a standard finishing diet for a period of at least two weeks. The basal diet typically consists of a high-concentrate feed.

• Treatment Groups: The steers are randomly allocated to one of three treatment groups:

  • Control: Receives the basal diet with no beta-agonist supplementation.

  • Zilpaterol (ZH): Receives the basal diet supplemented with zilpaterol hydrochloride at a rate of 75 mg per animal per day for the final 30 days of the finishing period, followed by a 3-day withdrawal period.[3]

  • Ractopamine (RAC): Receives the basal diet supplemented with ractopamine hydrochloride at a rate of 200 mg per head per day for the final 33 days of the finishing period.[3]

• Data Collection:

  • Live Performance: Individual animal weights are recorded at the beginning and end of the treatment period to calculate average daily gain (ADG). Feed intake is monitored daily to determine dry matter intake (DMI) and calculate feed efficiency (Gain:Feed).

  • Carcass Data: Following the treatment and withdrawal periods, steers are slaughtered. Carcass characteristics, including hot carcass weight (HCW), dressing percentage, ribeye area (REA), and 12th rib fat thickness, are measured.

• Statistical Analysis: The collected data is statistically analyzed to determine the effects of the different treatments on performance and carcass traits.

Zilpaterol Tissue Residue Depletion Study

The protocol for a study to validate the withdrawal period for zilpaterol is as follows:

• Animal Selection and Dosing: A group of cattle is administered zilpaterol hydrochloride at the recommended dose (e.g., 0.15 mg/kg of body weight per day) for a specified period (e.g., 10-12 days) to achieve a steady state of the drug in the tissues.[2]

• Withdrawal Period and Sampling: After the dosing period, the administration of zilpaterol is ceased. Animals are then serially slaughtered at predetermined time points during the withdrawal period (e.g., 0, 2, 5, and 9 days post-administration).[9]

• Tissue Collection: At each slaughter time point, samples of key edible tissues, including liver, muscle, kidney, and fat, are collected from each animal.

• Residue Analysis: The collected tissue samples are processed and analyzed using a validated analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to quantify the concentration of zilpaterol residues.[9]

• Data Analysis: The residue concentration data for each tissue is plotted against the withdrawal time to determine the rate of depletion. This data is used to establish the time required for the residues to fall below the officially recognized MRL.

Visualizing Key Pathways and Processes

Beta-Adrenergic Signaling Pathway

Zilpaterol exerts its effects by binding to beta-adrenergic receptors on the surface of muscle and fat cells. This initiates a signaling cascade that ultimately leads to increased protein synthesis and decreased fat deposition.

Caption: Signaling pathway of zilpaterol in muscle and fat cells.

Experimental Workflow for a Zilpaterol Withdrawal Study

The process of determining a safe withdrawal period for zilpaterol involves a structured experimental workflow, from animal treatment to final data analysis.

Caption: Workflow for a zilpaterol residue depletion study.

References

• 1. benchchem.com [benchchem.com]
• 2. fao.org [fao.org]
• 3. Comparative effects of ractopamine hydrochloride and zilpaterol hydrochloride on growth performance, carcass traits, and longissimus tenderness of finishing steers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. beta.amstewardship.ca [beta.amstewardship.ca]
• 9. Tissue residues and urinary excretion of zilpaterol in sheep treated for 10 days with dietary zilpaterol - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Zilpaterol hydrochloride

Essential Safety and Handling Guide for Zilpaterol Hydrochloride

This guide provides crucial safety, handling, and disposal information for laboratory professionals working with Zilpaterol hydrochloride. Adherence to these protocols is vital for ensuring personal safety and maintaining a secure research environment. Zilpaterol hydrochloride is a beta-adrenergic agonist that is harmful if swallowed or inhaled and can cause damage to organs through prolonged or repeated exposure.[1][2]

Hazard Identification and Personal Protective Equipment (PPE)

The primary routes of exposure are inhalation of the powder, dermal contact, and accidental ingestion. A comprehensive PPE protocol is mandatory to mitigate these risks.

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[1]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled[1]

| Specific Target Organ Toxicity, Repeated Exposure | 1 | H372: Causes damage to organs through prolonged or repeated exposure[1][2] |

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Item	Specifications	Rationale
Hand Protection	Double Nitrile Gloves	Chemotherapy-grade, powder-free. The outer glove cuff should extend over the gown sleeve.[3]	Prevents skin absorption. Double gloving allows for immediate removal of the outer glove if contaminated.[3]
Body Protection	Disposable Gown	Solid-front, back-closing, long-sleeved gown made of a low-permeability fabric.	Protects skin and clothing from contamination. Must be discarded as hazardous waste after use.[3]
Respiratory Protection	N95 Respirator (or higher)	NIOSH-approved N95 or higher-rated respirator.[3]	Required for all tasks with the potential for dust or aerosol generation to prevent inhalation.[4][5][6]

| Eye & Face Protection | Safety Goggles & Face Shield | ANSI Z87.1-compliant safety goggles and a full face shield.[3] | Protects against splashes and aerosolized particles entering the eyes or face.[4][5][6] |

Operational Plans: Handling and Storage

Safe handling and proper storage are critical to minimizing exposure risk and maintaining the integrity of the compound.

Engineering Controls

• Ventilation: Always handle Zilpaterol hydrochloride in a well-ventilated area.[1]

• Containment: All weighing and solution preparation activities should be conducted within a certified chemical fume hood or a similar containment device.

Safe Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the workspace by lining it with absorbent, disposable bench paper.

• Weighing: Handle the solid compound carefully to minimize dust generation.[2][7] Use anti-static weigh boats.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, wipe down all surfaces in the containment area with an appropriate cleaning agent.

• Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[1][7] Do not eat, drink, or smoke in the handling area.[1][7]

Storage

• Keep the container tightly closed in a dry, well-ventilated place.[1]

• Store according to the temperature and conditions listed on the product insert.[1]

Emergency Procedures

Immediate and appropriate action during an emergency is crucial.

Table 3: First-Aid Measures

Exposure Route	Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Remove all contaminated clothing immediately. Rinse the affected skin area with copious amounts of water.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][4][5]

| Ingestion | DO NOT induce vomiting. Rinse mouth with water. Immediately call a poison center or doctor for treatment advice.[1] |

Accidental Release Measures

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the powder from becoming airborne. For liquid spills, cover with an absorbent material.

• Clean-up: Carefully collect the spilled material using appropriate tools (e.g., wet paper towels for powders to avoid dust) and place it into a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident according to institutional protocols.

Disposal Plan

All waste generated from handling Zilpaterol hydrochloride is considered hazardous and must be disposed of accordingly.

Waste Segregation and Disposal

• Solid Hazardous Waste: This includes used PPE (gloves, gowns, shoe covers), contaminated weigh boats, pipette tips, and empty vials. Dispose of these items in a designated, sealed, and clearly labeled hazardous waste container (e.g., a yellow chemotherapy waste bin).[3]

• Liquid Hazardous Waste: This includes unused stock solutions and contaminated solvents. Collect in a labeled, leak-proof hazardous liquid waste container. DO NOT pour down the drain.[1][3]

• Disposal Method: All Zilpaterol hydrochloride waste must be disposed of through an approved waste disposal plant or a certified hazardous waste management company, typically via high-temperature incineration.[2][3] Handle uncleaned containers as you would the product itself.

Experimental Workflow Diagram

The following diagram outlines the procedural workflow for the safe handling of Zilpaterol hydrochloride in a laboratory setting.

Caption: Safe handling workflow for Zilpaterol hydrochloride.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. merck.com [merck.com]
• 3. benchchem.com [benchchem.com]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. fda.gov [fda.gov]
• 7. merck.com [merck.com]